N-Desethyl amodiaquine-d5

• CAS: 1173023-19-2

Core Science & Biosynthesis

What is the chemical structure of N-Desethyl amodiaquine-d5?

An In-Depth Technical Guide to N-Desethyl amodiaquine-d5

Introduction

N-Desethyl amodiaquine is the major, biologically active metabolite of Amodiaquine, an antimalarial agent effective against Plasmodium falciparum infections.[1][2][3] The metabolism of Amodiaquine to N-Desethyl amodiaquine is primarily mediated by the hepatic cytochrome P450 enzyme, CYP2C8.[4][5] Due to its pharmacological activity and long elimination half-life, quantifying levels of N-Desethyl amodiaquine in biological matrices is crucial for pharmacokinetic and drug metabolism studies.[3][6]

N-Desethyl amodiaquine-d5 is a stable, deuterium-labeled isotopologue of N-Desethyl amodiaquine.[1] It is chemically identical to the parent compound, but with five hydrogen atoms on the ethyl group replaced by deuterium. This mass shift makes it an ideal internal standard for quantitative analysis by mass spectrometry (MS), as it co-elutes chromatographically with the analyte of interest but is distinguishable by its higher mass.[1] Its use improves the accuracy, precision, and robustness of bioanalytical methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the determination of N-Desethyl amodiaquine in research and clinical settings.[1][7]

Chemical Structure and Physicochemical Properties

The chemical structure of N-Desethyl amodiaquine consists of a 7-chloroquinoline core linked via an amino bridge to a phenol ring, which is substituted with an ethylaminomethyl group. In N-Desethyl amodiaquine-d5, the five hydrogen atoms of this terminal ethyl group are replaced with deuterium atoms.[8][9]

Chemical Structure: 4-[(7-chloroquinolin-4-yl)amino]-2-[(1,1,2,2,2-pentadeuterioethylamino)methyl]phenol[9][10]

Data Presentation

The key physicochemical properties of N-Desethyl amodiaquine-d5 and its non-labeled analogue are summarized below for comparison.

Property	N-Desethyl amodiaquine-d5	N-Desethyl amodiaquine
Synonyms	Monodesethylamodiaquine-d5, DEAQ-d5	Monodesethylamodiaquine, DEAQ
CAS Number	1173023-19-2[1][8]	79352-78-6
Molecular Formula	C₁₈H₁₃D₅ClN₃O[11]	C₁₈H₁₈ClN₃O
Molecular Weight	332.84 g/mol [11]	327.8 g/mol
Monoisotopic Mass	332.1452236 Da[10]	327.1138399 Da[2]
Appearance	Pale Yellow to Brown Solid[11]	Crystalline Solid[4]
Storage Temperature	-20°C[9][11]	2-8°C or -20°C[4][6]
Solubility	DMSO (Slightly), Methanol (Slightly)[11]	Soluble in DMSO, Methanol, Water[4][6]

Experimental Protocols

N-Desethyl amodiaquine-d5 is frequently used as an internal standard in LC-MS/MS methods to quantify Amodiaquine and N-Desethyl amodiaquine in plasma. The following protocol is based on a validated high-throughput method.[7][12]

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare stock solutions of N-Desethyl amodiaquine and its internal standard, N-Desethyl amodiaquine-d5, by dissolving the requisite amount in a 50:50 (v/v) mixture of water and acetonitrile containing 1% formic acid. Store these solutions at -80°C.[12]

• Working Solutions: On the day of analysis, prepare working solutions by diluting the stock solutions in a 50:50 (v/v) acetonitrile-water mixture. These solutions are used to spike calibration standards and quality control samples into the biological matrix (e.g., drug-free plasma).[12]

Sample Preparation: Automated Supported Liquid Extraction (SLE)

This method utilizes a 96-well plate format for high-throughput processing.

• Sample Aliquoting: Pipette 100 µL of plasma samples (standards, QCs, or unknowns) into a 96-well plate.

• Internal Standard Spiking: Add the N-Desethyl amodiaquine-d5 internal standard working solution to all wells except for the blank matrix samples.

• Sample Loading: Load the samples onto a supported liquid extraction (SLE+) 96-well plate. Apply a gentle vacuum to allow the plasma to be absorbed by the solid support material.

• Elution: Dispense the elution solvent (e.g., an organic solvent like methyl tert-butyl ether) into each well and allow it to percolate through the support material, eluting the analytes.

• Evaporation: Collect the eluate in a new 96-well plate and evaporate the solvent to dryness under a stream of nitrogen at a controlled temperature.

• Reconstitution: Reconstitute the dried residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Quantification

• Chromatographic Separation:

  • LC Column: Zorbax SB-CN (50 mm × 4.6 mm, 3.5 µm) or equivalent reversed-phase column.[7]

  • Mobile Phase: A gradient of acetonitrile and 20 mM ammonium formate with 1% formic acid (pH ≈ 2.6).[7]

  • Flow Rate: A typical flow rate suitable for the column dimensions (e.g., 0.5-1.0 mL/min).

  • Injection Volume: 5-10 µL of the reconstituted sample.

• Mass Spectrometric Detection:

  • Ionization: Electrospray Ionization (ESI) in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor specific precursor-to-product ion transitions for both N-Desethyl amodiaquine and the internal standard, N-Desethyl amodiaquine-d5. The transition for the d5-labeled standard will have a precursor ion with a mass approximately 5 Daltons higher than the unlabeled analyte.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the peak area ratio (analyte/internal standard).

  • Construct a calibration curve by plotting the peak area ratio against the known concentrations of the calibration standards.

  • Determine the concentration of unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualization

The following diagrams illustrate the metabolic pathway of Amodiaquine and the experimental workflow for its quantification using N-Desethyl amodiaquine-d5.

Metabolic conversion of Amodiaquine.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Desethylamodiaquine | C18H18ClN3O | CID 122068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Selective and sensitive liquid chromatographic assay of amodiaquine and desethylamodiaquine in whole blood spotted on filter paper - PMC [pmc.ncbi.nlm.nih.gov]
• 4. N-desethyl Amodiaquine (hydrochloride) | CAS 79049-30-2 | Cayman Chemical | Biomol.com [biomol.com]
• 5. caymanchem.com [caymanchem.com]
• 6. N-Desethyl amodiaquine dihydrochloride ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 7. ora.ox.ac.uk [ora.ox.ac.uk]
• 8. N-Desethyl Amodiaquine-d5 | CymitQuimica [cymitquimica.com]
• 9. N-Desethyl Amodiaquine-d5 Dihydrochloride [lgcstandards.com]
• 10. 4-((7-Chloroquinolin-4-yl)amino)-2-(((~2~H_5_)ethylamino)methyl)phenol | C18H18ClN3O | CID 45038857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. N-Desethyl Amodiaquine-d5 [chembk.com]
• 12. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]

Physicochemical Properties of N-Desethyl amodiaquine-d5: An In-depth Technical Guide

This technical guide provides a comprehensive overview of the core physicochemical properties of N-Desethyl amodiaquine-d5, a deuterated metabolite of the antimalarial drug amodiaquine. This document is intended for researchers, scientists, and professionals in drug development, offering detailed data, experimental protocols, and visualizations to support further research and application.

Core Physicochemical Data

The following tables summarize the key quantitative physicochemical properties of N-Desethyl amodiaquine-d5 and its common salt forms.

Table 1: General Physicochemical Properties of N-Desethyl amodiaquine-d5

Property	Value	Source(s)
Molecular Formula	C₁₈H₁₃D₅ClN₃O	[1]
Molecular Weight	332.84 g/mol	[1]
CAS Number	1173023-19-2	[1]
Appearance	Light yellow to yellow solid	[2]
Predicted logP	2.3 (for unlabeled compound)	[3]

Table 2: Physicochemical Properties of N-Desethyl amodiaquine-d5 Dihydrochloride

Property	Value	Source(s)
Molecular Formula	C₁₈H₁₅D₅Cl₃N₃O	[4]
Molecular Weight	405.76 g/mol	[4]
CAS Number	1216894-33-5	[4]
Solubility (Water)	100 mg/mL (246.45 mM); requires sonication and warming	[5][6]

Table 3: Solubility of N-Desethyl amodiaquine-d5 (Free Base)

Solvent	Solubility	Notes	Source(s)
DMSO	100 mg/mL (300.44 mM)	Requires sonication; hygroscopic DMSO can impact solubility, fresh solvent is recommended.	[2][7]

Metabolic Pathway of Amodiaquine

N-Desethyl amodiaquine is the primary active metabolite of amodiaquine. The metabolic conversion is predominantly carried out by the cytochrome P450 enzyme CYP2C8 in the liver.[8][9] Understanding this pathway is crucial for pharmacokinetic and drug interaction studies.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Desethylamodiaquine | C18H18ClN3O | CID 122068 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N-Desethyl Amodiaquine-D5 Dihydrochloride | CAS No- 1216894-33-5 | Simson Pharma Limited [simsonpharma.com]
• 5. file.medchemexpress.eu [file.medchemexpress.eu]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. caymanchem.com [caymanchem.com]
• 9. Amodiaquine - Wikipedia [en.wikipedia.org]

Synthesis and Preparation of N-Desethyl amodiaquine-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and preparation of N-Desethyl amodiaquine-d5, a crucial internal standard for pharmacokinetic studies of the antimalarial drug amodiaquine. This document details the synthetic pathway, experimental protocols, and relevant data to support research and development in this field.

N-Desethyl amodiaquine is the primary active metabolite of amodiaquine, and the deuterated form, N-Desethyl amodiaquine-d5, is essential for accurate quantification in biological matrices using mass spectrometry.[1][2][3][4] The synthesis of this isotopically labeled compound involves a multi-step process, beginning with the preparation of the quinoline core, followed by the synthesis of the deuterated side-chain, and concluding with the coupling of these two fragments.

Synthetic Pathway Overview

The synthesis of N-Desethyl amodiaquine-d5 can be logically divided into three main stages:

• Synthesis of the Core Structure: Preparation of 4,7-dichloroquinoline.

• Synthesis of the Deuterated Side-Chain: Preparation of 2-((ethyl-d5-amino)methyl)-4-aminophenol.

• Final Coupling Reaction: Nucleophilic aromatic substitution to yield the final product.

The overall synthetic workflow is depicted in the diagram below.

Caption: Synthetic workflow for N-Desethyl amodiaquine-d5.

Experimental Protocols

The following sections provide detailed experimental methodologies for the key stages of the synthesis.

Part 1: Synthesis of 4,7-dichloroquinoline

This procedure is adapted from established methods for the large-scale synthesis of this key intermediate.[4][5]

Step 1a: Synthesis of Diethyl 2-((3-chlorophenyl)amino)methylenemalonate

• In a round-bottom flask, combine m-chloroaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.05 eq).

• Heat the mixture at 100-110 °C for 2 hours with stirring.

• Cool the reaction mixture to room temperature. The crude product can be used in the next step without further purification.

Step 1b: Thermal Cyclization to Ethyl 7-chloro-4-hydroxyquinoline-3-carboxylate

• In a flask equipped with a reflux condenser, heat diphenyl ether to 250 °C.

• Slowly add the anilinoacrylate intermediate from the previous step to the hot diphenyl ether.

• Maintain the temperature at 250 °C for 2 hours.

• Cool the mixture and add hexanes to precipitate the product.

• Filter the solid, wash with hexanes, and dry to obtain the quinoline ester.

Step 1c: Saponification to 7-Chloro-4-hydroxyquinoline-3-carboxylic acid

• Suspend the quinoline ester in a 10% aqueous solution of sodium hydroxide.

• Reflux the mixture for 2-3 hours until the solid has completely dissolved.

• Cool the solution and acidify with concentrated hydrochloric acid to a pH of approximately 2-3.

• Collect the precipitated carboxylic acid by filtration, wash with water, and dry.

Step 1d: Decarboxylation and Chlorination to 4,7-dichloroquinoline

• Suspend the carboxylic acid in phosphorus oxychloride (POCl₃).

• Heat the mixture to reflux (approximately 105-110 °C) for 4-6 hours.

• Cool the reaction mixture and carefully pour it onto crushed ice.

• Neutralize the acidic solution with a cold aqueous solution of sodium hydroxide or ammonia.

• Collect the precipitated 4,7-dichloroquinoline by filtration, wash with water, and dry. Recrystallization from ethanol or another suitable solvent may be performed for further purification.

Step	Product	Starting Material	Yield (%)	Reference
1a-d	4,7-dichloroquinoline	m-Chloroaniline	~89	[5]

Part 2: Synthesis of 2-((Ethyl-d5-amino)methyl)-4-aminophenol

Step 2a: Synthesis of 4-Acetamido-2-((ethyl-d5-amino)methyl)phenol

• In a suitable solvent such as ethanol, combine 4-acetamidophenol (1.0 eq), paraformaldehyde (1.2 eq), and ethylamine-d5 (1.2 eq).

• Heat the mixture to reflux for 4-6 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Step 2b: Hydrolysis to 2-((Ethyl-d5-amino)methyl)-4-aminophenol

• Dissolve the acetamido compound from the previous step in a solution of aqueous hydrochloric acid (e.g., 6 M).

• Heat the mixture to reflux for 4-6 hours to effect hydrolysis of the acetamide group.

• Cool the reaction mixture and neutralize with a suitable base (e.g., sodium hydroxide or sodium bicarbonate) to precipitate the product.

• Collect the solid by filtration, wash with cold water, and dry under vacuum.

Step	Product	Starting Material	Plausible Yield (%)
2a	4-Acetamido-2-((ethyl-d5-amino)methyl)phenol	4-Acetamidophenol	85-95
2b	2-((Ethyl-d5-amino)methyl)-4-aminophenol	4-Acetamido-2-((ethyl-d5-amino)methyl)phenol	90-98

Note: Yields for Part 2 are estimated based on analogous non-deuterated reactions.

Part 3: Final Coupling to N-Desethyl amodiaquine-d5

This final step involves the coupling of the quinoline core with the deuterated side-chain via a nucleophilic aromatic substitution reaction.[3][6]

Step 3: Synthesis of N-Desethyl amodiaquine-d5

• In a sealed reaction vessel, combine 4,7-dichloroquinoline (1.0 eq) and 2-((ethyl-d5-amino)methyl)-4-aminophenol (1.1 eq).

• A high-boiling polar aprotic solvent such as N-methyl-2-pyrrolidone (NMP) or dimethylformamide (DMF) can be used, or the reaction can be run neat.

• Add a non-nucleophilic base such as potassium carbonate (K₂CO₃) or triethylamine (Et₃N) (1.5 eq) to act as an acid scavenger.

• Heat the mixture to 130-150 °C for 8-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture and pour it into water.

• Extract the product with a suitable organic solvent such as ethyl acetate or dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain N-Desethyl amodiaquine-d5.

Step	Product	Starting Materials	Plausible Yield (%)
3	N-Desethyl amodiaquine-d5	4,7-dichloroquinoline, 2-((Ethyl-d5-amino)methyl)-4-aminophenol	60-80

Note: Yield for Part 3 is estimated based on analogous reactions.

Data Presentation

The following table summarizes the key physicochemical properties of N-Desethyl amodiaquine-d5.

Property	Value	Reference(s)
CAS Number	1173023-19-2	[7]
Molecular Formula	C₁₈H₁₃D₅ClN₃O	[7]
Molecular Weight	332.84 g/mol	[7]
Appearance	Light yellow to brown solid	[7]

Conclusion

This technical guide outlines a comprehensive and plausible synthetic route for the preparation of N-Desethyl amodiaquine-d5. By providing detailed experimental protocols and summarizing key data, this document serves as a valuable resource for researchers and professionals involved in the development and analysis of antimalarial drugs. The successful synthesis of this deuterated internal standard is critical for advancing our understanding of the pharmacokinetics of amodiaquine and ensuring the accuracy of clinical and preclinical studies.

References

• 1. Synthesis of stable isotope-labeled chloroquine and amodiaquine and their metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ClinPGx [clinpgx.org]
• 3. Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. N-Desethyl Amodiaquine-d5 | CymitQuimica [cymitquimica.com]

N-Desethyl Amodiaquine-d5: A Technical Deep-Dive into its Antimalarial Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-desethyl amodiaquine (DEAQ), the principal active metabolite of the antimalarial drug amodiaquine, exerts its parasiticidal effect on Plasmodium falciparum primarily by disrupting the parasite's heme detoxification process. This technical guide elucidates the core mechanisms of action of DEAQ, providing a detailed overview of its interaction with parasitic targets, quantitative data on its efficacy, and comprehensive experimental protocols for its study. The inclusion of detailed methodologies and visual representations of pathways and workflows aims to equip researchers with the necessary information to further investigate this compound and develop novel antimalarial strategies.

Core Mechanism of Action: Disruption of Heme Homeostasis

The intraerythrocytic stages of the malaria parasite digest host hemoglobin within a specialized acidic food vacuole to obtain essential amino acids. This process releases large quantities of toxic free heme (ferriprotoporphyrin IX). To protect itself, the parasite employs a two-pronged detoxification strategy: the polymerization of heme into inert, crystalline hemozoin (malaria pigment) and the degradation of heme mediated by glutathione (GSH). N-desethyl amodiaquine effectively targets both of these critical pathways.

Inhibition of Heme Polymerization

Similar to other 4-aminoquinolines like chloroquine, DEAQ is a weak base that accumulates to high concentrations within the acidic food vacuole of the parasite.[1] Here, it is thought to cap the growing face of the hemozoin crystal, thereby preventing further heme polymerization.[1] This inhibition leads to an accumulation of toxic, soluble heme within the food vacuole.

Inhibition of Glutathione-Dependent Heme Degradation

Beyond inhibiting hemozoin formation, DEAQ also interferes with the parasite's secondary heme detoxification pathway: glutathione-dependent degradation.[1][2] By competitively inhibiting this process, DEAQ ensures that the free heme that is not polymerized remains in its toxic state, further exacerbating the oxidative stress on the parasite.[1] The accumulation of free heme is highly detrimental to the parasite, leading to membrane damage, disruption of enzymatic function, and ultimately, parasite death.

Signaling Pathway and Molecular Interactions

The mechanism of action of N-desethyl amodiaquine is centered on the chemical inhibition of detoxification pathways rather than a classical signal transduction cascade. The following diagram illustrates the key molecular events.

Caption: Molecular mechanism of N-desethyl amodiaquine in P. falciparum.

Quantitative Data on In Vitro Efficacy

The following table summarizes the 50% inhibitory concentrations (IC50) of N-desethyl amodiaquine against various strains of P. falciparum.

P. falciparum Strain	IC50 (nM)	Reference
V1/S (resistant)	97	[3]
3D7 (sensitive)	25	[3]
Field Isolates (Kenya)	29 (recrudescence) - 34 (no recrudescence)	[3]
Field Isolates (Thailand)	Mean: 67.5	[4]
Field Isolates (Colombia)	Mean: 113.45	[5]
Clinical Isolates (Cambodia)	Median: 174.5	[6]

Experimental Protocols

In Vitro Susceptibility Testing ([3H]-Hypoxanthine Uptake Inhibition Assay)

This protocol is a standard method for determining the IC50 values of antimalarial compounds.

Experimental Workflow:

Caption: Workflow for in vitro antimalarial susceptibility testing.

Methodology:

• Parasite Culture: P. falciparum strains are maintained in continuous culture in human erythrocytes. Cultures are synchronized to the ring stage before the assay.

• Drug Dilution: A stock solution of N-desethyl amodiaquine is serially diluted in culture medium in a 96-well microtiter plate.

• Assay Initiation: Asynchronous or synchronized ring-stage parasites are added to the wells to a final parasitemia of approximately 0.5% and a hematocrit of 2.5%.

• Incubation: The plates are incubated for 24 hours in a controlled atmosphere (e.g., 5% CO₂, 5% O₂, 90% N₂).

• Radiolabeling: [³H]-hypoxanthine is added to each well, and the plates are incubated for a further 24 hours.

• Harvesting: The contents of each well are harvested onto glass-fiber filters, and the filters are washed to remove unincorporated radiolabel.

• Measurement: The radioactivity on the filters is measured using a liquid scintillation counter.

• Data Analysis: The results are expressed as the percentage of [³H]-hypoxanthine uptake compared to drug-free controls. IC50 values are determined by non-linear regression analysis.

Heme Polymerization Inhibition Assay (Spectrophotometric Method)

This assay measures the ability of a compound to inhibit the formation of β-hematin, a synthetic analog of hemozoin.

Experimental Workflow:

Caption: Workflow for the heme polymerization inhibition assay.

Methodology:

• Reagent Preparation: A solution of hemin chloride is prepared in a suitable solvent (e.g., DMSO). Serial dilutions of N-desethyl amodiaquine are also prepared.

• Reaction Mixture: In a 96-well plate, the hemin solution, the test compound at various concentrations, and an acetate buffer (pH ~4.8) are mixed.

• Incubation: The plate is incubated, typically overnight at 37°C, to allow for the formation of β-hematin.

• Washing: The plate is centrifuged, and the supernatant containing unreacted hemin is removed. The pellet of β-hematin is washed, often with DMSO, to remove any remaining soluble hemin.

• Quantification: The β-hematin pellet is dissolved in a basic solution (e.g., 0.1 M NaOH). The absorbance of the resulting solution is measured at approximately 405 nm.

• Data Analysis: The amount of β-hematin formed in the presence of the drug is compared to that in the drug-free control to calculate the percentage of inhibition.

Glutathione-Dependent Heme Degradation Inhibition Assay (Fluorescence-Based)

This assay assesses the ability of a compound to inhibit the degradation of heme in the presence of glutathione.[7][8]

Methodology:

• Reagent Preparation: Solutions of heme, reduced glutathione (GSH), and o-phthalaldehyde (OPA) are prepared in a suitable buffer (e.g., HEPES). Serial dilutions of N-desethyl amodiaquine are also prepared.

• Reaction Mixture: In a 96-well plate, the test compound, GSH, and heme are incubated together.[8] A typical final concentration for each reactant is 50 µM.[8]

• Fluorescence Measurement: After a defined incubation period (e.g., 30 minutes), OPA is added to the wells.[8] OPA reacts with the remaining GSH to form a fluorescent adduct. The fluorescence is measured at appropriate excitation and emission wavelengths.

• Data Analysis: The reduction in fluorescence in the presence of heme (due to GSH consumption) is compared to the fluorescence in the presence of both heme and the test compound. Inhibition is observed as a preservation of the fluorescent signal, indicating that less GSH has been consumed. The results are expressed as the percentage of inhibition of heme-GSH interaction.[8]

Conclusion

N-desethyl amodiaquine-d5, as the active form of amodiaquine, employs a multi-faceted mechanism of action against Plasmodium falciparum, primarily centered on the disruption of heme detoxification. Its ability to inhibit both heme polymerization and glutathione-dependent heme degradation makes it a potent antimalarial agent. The experimental protocols detailed in this guide provide a framework for the continued investigation of this and other antimalarial compounds, facilitating the discovery and development of new therapies to combat malaria. The quantitative data and visual representations serve as a valuable resource for researchers in the field.

References

• 1. Inhibition of glutathione-dependent degradation of heme by chloroquine and amodiaquine as a possible basis for their antimalarial mode of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. A comparison of the in vitro activities of amodiaquine and desethylamodiaquine against isolates of Plasmodium falciparum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. academic.oup.com [academic.oup.com]
• 7. A non-radiolabeled heme-GSH interaction test for the screening of antimalarial compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. files.core.ac.uk [files.core.ac.uk]

The Cytochrome P450-Mediated Metabolism of Amodiaquine to N-Desethylamodiaquine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the metabolic conversion of the antimalarial drug amodiaquine to its principal active metabolite, N-desethylamodiaquine. The document details the enzymatic pathways, presents quantitative kinetic data, and outlines established experimental protocols for studying this critical biotransformation.

Executive Summary

Amodiaquine (AQ) is a 4-aminoquinoline derivative widely used in the treatment of malaria. Following oral administration, amodiaquine is rapidly and extensively metabolized in the liver to N-desethylamodiaquine (DEAQ).[1][2] This metabolic conversion is a crucial step in the drug's disposition, as DEAQ is the primary contributor to its antimalarial activity and has a significantly longer elimination half-life than the parent compound.[3] The primary enzyme responsible for this N-deethylation reaction is Cytochrome P450 2C8 (CYP2C8).[4][5][6] Genetic polymorphisms in the CYP2C8 gene can lead to altered enzyme activity, impacting the metabolism of amodiaquine and potentially affecting treatment efficacy and safety.[7][8] This guide will delve into the specifics of this metabolic pathway, providing the necessary data and methodologies for its investigation.

The Metabolic Pathway of Amodiaquine

The biotransformation of amodiaquine to N-desethylamodiaquine is a phase I metabolic reaction, specifically an N-dealkylation. This process primarily occurs in the liver and is catalyzed by the CYP2C8 isozyme.[4][5][9][6] While CYP2C8 is the main catalyst for this reaction in the liver, some studies suggest minor contributions from extrahepatic P450s like CYP1A1 and CYP1B1, which may lead to the formation of other minor metabolites.[1][9][6]

The N-desethylamodiaquine metabolite is not only active but is further metabolized, albeit at a slower rate, to inactive metabolites such as bis-desethylamodiaquine.[10][11] The pathway can be visualized as a sequential process with amodiaquine as the prodrug and N-desethylamodiaquine as the active therapeutic agent.

Metabolic conversion of amodiaquine to its metabolites.

Quantitative Data: Enzyme Kinetics

The efficiency of the metabolic conversion of amodiaquine to N-desethylamodiaquine by CYP2C8 can be described by Michaelis-Menten kinetics. The Michaelis constant (Km) and the maximum reaction velocity (Vmax) are key parameters in understanding the enzyme's affinity for the substrate and its catalytic capacity. Genetic variations in the CYP2C8 gene can significantly alter these kinetic parameters.

Enzyme/Variant	Matrix	Km (μM)	Vmax (pmol/min/pmol CYP or pmol/min/mg protein)	Intrinsic Clearance (Vmax/Km) (μl/min/pmol CYP or μl/min/mg protein)	Reference
Recombinant CYP2C81 (Wild-type)	Recombinant enzyme	0.81 ± 0.23	0.23 ± 0.09 (μmol/min/μmol P450)	0.30 (l/min/μmol P450)	[4]
Recombinant CYP2C82	Recombinant enzyme	2.55 ± 1.06	0.16 ± 0.06 (μmol/min/μmol P450)	0.05 (l/min/μmol P450)	[4]
Recombinant CYP2C8	Recombinant enzyme	1.2	2.6 (pmol/min/pmol of CYP2C8)	2.17	[6]
Human Liver Microsomes (HLMs)	Pooled HLMs	2.4	1462 (pmol/min/mg of protein)	609.17	[6]

Experimental Protocols

The study of amodiaquine metabolism typically involves in vitro assays using human liver microsomes or recombinant CYP enzymes. These experiments allow for the determination of kinetic parameters and the identification of metabolites.

In Vitro Metabolism Assay using Human Liver Microsomes

This protocol describes a typical experiment to determine the rate of N-desethylamodiaquine formation from amodiaquine using human liver microsomes.

Materials:

• Pooled human liver microsomes (HLMs)

• Amodiaquine hydrochloride

• N-desethylamodiaquine hydrochloride (as a standard)

• Potassium phosphate buffer (100 mM, pH 7.4)

• Magnesium chloride (MgCl2)

• NADPH regenerating system (or NADPH)

• Acetonitrile (for reaction termination)

• Internal standard for LC-MS/MS analysis

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixture: In a microcentrifuge tube, prepare a pre-incubation mix containing potassium phosphate buffer, MgCl2, and human liver microsomes (e.g., 0.2-0.5 mg/mL).

• Substrate Addition: Add amodiaquine to the pre-incubation mix to achieve the desired final concentrations (a range of concentrations is used for kinetic studies, e.g., 0.1 to 50 μM).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes to allow the substrate to equilibrate with the enzymes.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system or a solution of NADPH.

• Incubation: Incubate the reaction mixture at 37°C with gentle shaking for a predetermined time (e.g., 10-30 minutes). The incubation time should be within the linear range of metabolite formation.

• Termination of Reaction: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Protein Precipitation: Vortex the mixture and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to precipitate the microsomal proteins.

• Sample Analysis: Transfer the supernatant to an HPLC vial for analysis of N-desethylamodiaquine concentration using a validated LC-MS/MS method.

Metabolite Quantification using LC-MS/MS

A sensitive and specific LC-MS/MS method is required for the accurate quantification of N-desethylamodiaquine.

Typical LC-MS/MS Parameters:

• Column: A reverse-phase C18 or a hydrophilic interaction liquid chromatography (HILIC) column.

• Mobile Phase: A gradient of acetonitrile and water or ammonium formate buffer with formic acid.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Detection: Multiple Reaction Monitoring (MRM) of the precursor-to-product ion transitions for N-desethylamodiaquine and the internal standard. For DEAQ, a common transition is m/z 328 -> 283.[1]

Generalized workflow for in vitro amodiaquine metabolism studies.

Conclusion

The N-deethylation of amodiaquine to N-desethylamodiaquine, predominantly mediated by CYP2C8, is a critical determinant of the drug's pharmacokinetic and pharmacodynamic profile. Understanding this metabolic pathway is essential for optimizing dosing regimens, predicting drug-drug interactions, and interpreting clinical outcomes. The quantitative data and experimental protocols provided in this guide serve as a valuable resource for researchers and drug development professionals working to further elucidate the metabolism of this important antimalarial agent. The significant impact of CYP2C8 genetic polymorphisms on amodiaquine metabolism underscores the importance of pharmacogenetic considerations in malaria treatment.

References

• 1. Determination of N-desethylamodiaquine by hydrophilic interaction liquid chromatography with tandem mass spectrometry: application to in vitro drug metabolism studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Thawing and Incubating Human and Animal Liver Microsomes | Thermo Fisher Scientific - IN [thermofisher.com]
• 4. Characterization of human cytochrome P450 mediated bioactivation of amodiaquine and its major metabolite N‐desethylamodiaquine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amodiaquine clearance and its metabolism to N-desethylamodiaquine is mediated by CYP2C8: a new high affinity and turnover enzyme-specific probe substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] Amodiaquine clearance and its metabolism to N-desethylamodiaquine is mediated by CYP2C8: a new high affinity and turnover enzyme-specific probe substrate. | Semantic Scholar [semanticscholar.org]
• 8. storage.googleapis.com [storage.googleapis.com]
• 9. ora.ox.ac.uk [ora.ox.ac.uk]
• 10. Application of an LC-MS/MS method for reliable determination of amodiaquine, N-desethylamodiaquine, artesunate and dihydroartemisinin in human plasma for a bioequivalence study in healthy Indian subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Technical Review on the Application of Deuterated Amodiaquine Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amodiaquine (AQ) is a 4-aminoquinoline antimalarial drug that has been a cornerstone in the treatment of uncomplicated Plasmodium falciparum malaria for decades, often in combination with artesunate.[1][2] Its clinical efficacy is, however, paralleled by concerns over its metabolic profile, which includes the formation of a pharmacologically active metabolite and a reactive, potentially toxic intermediate. The primary metabolite, N-desethylamodiaquine (DEAQ), is responsible for most of the observed antimalarial activity due to its longer half-life compared to the parent drug.[1][2] Concurrently, amodiaquine can undergo bioactivation to a reactive quinoneimine metabolite, which is implicated in idiosyncratic hepatotoxicity and agranulocytosis.[1][3][4][5]

The strategic incorporation of deuterium, a stable isotope of hydrogen, into drug molecules has emerged as a valuable tool in drug discovery and development. This "deuterium switch" can alter the pharmacokinetic profile of a drug by slowing its metabolism, a phenomenon known as the kinetic isotope effect. This can lead to increased drug exposure, reduced formation of toxic metabolites, and potentially an improved safety and efficacy profile. While the use of deuterated amodiaquine and its metabolites has been established in analytical applications as internal standards for pharmacokinetic studies, their potential to modulate the drug's metabolic fate remains an area of active investigation.

This technical guide provides a comprehensive literature review on the use of deuterated amodiaquine metabolites, summarizing quantitative data, detailing experimental protocols, and visualizing key pathways to aid researchers in this field.

Amodiaquine Metabolism: A Dual Pathway

The metabolism of amodiaquine is primarily hepatic and follows two main pathways, as illustrated in the diagram below.

Caption: Metabolic pathways of amodiaquine.

The major metabolic pathway involves the N-deethylation of amodiaquine to its principal active metabolite, N-desethylamodiaquine (DEAQ), a reaction primarily catalyzed by the cytochrome P450 enzyme CYP2C8.[1][6][7] DEAQ itself can be further metabolized to N-bis-desethylamodiaquine, although this is a minor pathway.[1]

The second critical pathway is the bioactivation of amodiaquine to a reactive quinoneimine intermediate.[1][3][4][5] This oxidation is also mediated by cytochrome P450 enzymes, including CYP2C8, CYP3A4, CYP2C9, and CYP2D6.[8] The quinoneimine is highly electrophilic and can covalently bind to cellular macromolecules, leading to toxicity.[1][3] This reactive intermediate can be detoxified by conjugation with glutathione (GSH).[3][4]

Deuterated Amodiaquine Metabolites as Internal Standards

The primary application of deuterated amodiaquine and its metabolites found in the literature is their use as internal standards in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for the quantification of the parent drug and its metabolites in biological matrices. The stable isotope-labeled standards, such as amodiaquine-D10 and N-desethylamodiaquine-D5, co-elute with the analytes of interest but are distinguished by their higher mass-to-charge ratio (m/z), allowing for accurate and precise quantification.

Quantitative Data for LC-MS/MS Analysis

The following table summarizes the mass spectrometric parameters for the analysis of amodiaquine and N-desethylamodiaquine using their deuterated analogues as internal standards.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Deuterated Internal Standard	Precursor Ion (m/z)	Product Ion (m/z)
Amodiaquine	356.4	283.2	Amodiaquine-D10	366.3	283.3
N-desethylamodiaquine	328.2	283.1	N-desethylamodiaquine-D5	333.3	283.2

Experimental Protocol: Quantification of Amodiaquine and N-desethylamodiaquine in Human Plasma

This protocol is a composite of methodologies described in the literature for the bioanalysis of amodiaquine and its primary metabolite.

1. Sample Preparation: Supported Liquid Extraction (SLE)

• To 100 µL of human plasma, add the deuterated internal standard solution (amodiaquine-D10 and N-desethylamodiaquine-D5).

• Vortex mix the samples.

• Load the samples onto a supported liquid extraction plate.

• Allow the sample to absorb for 5 minutes.

• Elute the analytes with an appropriate organic solvent (e.g., methyl tert-butyl ether).

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: A reverse-phase C18 or cyano column (e.g., Zorbax SB-CN, 50 mm × 4.6 mm, 3.5 µm).

  • Mobile Phase: A gradient or isocratic mixture of acetonitrile and an aqueous buffer (e.g., 20 mM ammonium formate with 0.1% formic acid).

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Injection Volume: 5 - 20 µL.

• Tandem Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Scan Type: Monitoring the specific precursor to product ion transitions for amodiaquine, N-desethylamodiaquine, and their deuterated internal standards as listed in the table above.

Caption: Analytical workflow for amodiaquine quantification.

The Potential for a "Deuterium Switch" with Amodiaquine

While no studies were identified that have explicitly investigated the use of deuteration to alter the pharmacokinetics of amodiaquine, the known metabolic pathways provide a basis for hypothesizing such a strategy. The primary sites of metabolism are the N-ethyl group and the aromatic ring susceptible to oxidation.

1. Slowing the Formation of N-desethylamodiaquine (DEAQ):

Deuteration of the ethyl group of amodiaquine could potentially slow down the rate of N-deethylation by CYP2C8. This would lead to a decrease in the formation of the active metabolite DEAQ and a corresponding increase in the plasma concentration and half-life of the parent drug, amodiaquine. The clinical implications of such a shift would need to be carefully evaluated, as DEAQ is considered the major contributor to the antimalarial effect.

2. Reducing the Formation of the Reactive Quinoneimine:

The formation of the toxic quinoneimine metabolite involves the oxidation of the amodiaquine molecule. Deuteration at the positions on the aromatic ring that are most susceptible to oxidation could decrease the rate of this bioactivation pathway. This could potentially lead to a reduction in the formation of the reactive quinoneimine and, consequently, a decrease in the risk of idiosyncratic hepatotoxicity and agranulocytosis. Such a "deuterium-switched" amodiaquine could offer a safer therapeutic option.

Future Directions

The application of deuterated amodiaquine metabolites as internal standards is well-established and essential for accurate pharmacokinetic modeling. However, the potential for using deuteration to create a metabolically more stable and less toxic version of amodiaquine represents a promising area for future research.

Key research questions to be addressed include:

• Synthesis: The development of efficient synthetic routes for the site-specific deuteration of amodiaquine at the N-ethyl group and various positions on the aromatic rings.

• In Vitro Metabolism: The use of human liver microsomes and recombinant CYP enzymes to investigate the kinetic isotope effect of deuteration on the rates of N-deethylation and quinoneimine formation.

• In Vivo Pharmacokinetics: The evaluation of the pharmacokinetic profiles of deuterated amodiaquine analogues in animal models to determine the impact on drug exposure, metabolite formation, and overall clearance.

• Toxicity Studies: The assessment of the potential for reduced toxicity of deuterated amodiaquine analogues in appropriate in vitro and in vivo models.

Conclusion

Deuterated amodiaquine metabolites have proven to be invaluable tools for the precise quantification of amodiaquine and its primary active metabolite in biological matrices. While the "deuterium switch" strategy has not yet been clinically explored for amodiaquine, a thorough understanding of its metabolic pathways suggests that site-specific deuteration could offer a viable approach to modulate its pharmacokinetic and toxicological properties. Further research into the synthesis and evaluation of deuterated amodiaquine analogues is warranted to explore the potential for developing a safer and more effective antimalarial therapy.

References

• 1. ClinPGx [clinpgx.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. The mechanism of bioactivation and antigen formation of amodiaquine in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Amodiaquine clearance and its metabolism to N-desethylamodiaquine is mediated by CYP2C8: a new high affinity and turnover enzyme-specific probe substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. [PDF] Amodiaquine clearance and its metabolism to N-desethylamodiaquine is mediated by CYP2C8: a new high affinity and turnover enzyme-specific probe substrate. | Semantic Scholar [semanticscholar.org]
• 8. Characterization of human cytochrome P450 mediated bioactivation of amodiaquine and its major metabolite N‐desethylamodiaquine - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of N-Desethyl Amodiaquine-d5 in Advancing Antimalarial Drug Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of antimalarial drug development and clinical pharmacology, the pursuit of analytical accuracy is paramount for ensuring therapeutic efficacy and patient safety. This technical guide delves into the critical role of N-Desethyl amodiaquine-d5, a deuterated stable isotope-labeled internal standard, in the bioanalysis of the widely used antimalarial agent, amodiaquine. For researchers and drug development professionals, understanding the application of such internal standards is fundamental to generating robust and reliable pharmacokinetic and metabolic data.

N-Desethyl amodiaquine is the principal and biologically active metabolite of amodiaquine.[1][2][3][4] Following oral administration, amodiaquine is rapidly and extensively metabolized in the liver, primarily by the cytochrome P450 enzyme CYP2C8, to form N-desethylamodiaquine.[4][5][6][7] This metabolite is considered to be the main driver of the antimalarial activity observed after amodiaquine administration.[6] Given its significance, accurate quantification of N-desethylamodiaquine in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and understanding drug-drug interactions.

N-Desethyl amodiaquine-d5 serves as an ideal internal standard in liquid chromatography-mass spectrometry (LC-MS) based bioanalytical methods.[1][2][8][9] By replacing five hydrogen atoms with deuterium, a stable, non-radioactive isotope, the mass of the molecule is increased.[10] This mass shift allows the mass spectrometer to differentiate between the analyte (N-desethylamodiaquine) and the internal standard (N-Desethyl amodiaquine-d5), while their nearly identical physicochemical properties ensure they behave similarly during sample preparation, chromatography, and ionization.[8][10] This co-elution and analogous behavior are essential for correcting variations in sample extraction, injection volume, and matrix effects, thereby significantly enhancing the accuracy and precision of quantitative analysis.[8][10][11][12][13]

Quantitative Data Summary

The following tables summarize key quantitative data related to the antimalarial activity of N-desethylamodiaquine and the parameters of a typical bioanalytical method using N-Desethyl amodiaquine-d5.

Table 1: In Vitro Antimalarial Activity of N-Desethyl Amodiaquine

Parameter	Plasmodium falciparum Strain V1/S	Plasmodium falciparum Strain 3D7	Reference
IC50	97 nM	25 nM	[1][2]

Table 2: Pharmacokinetic Parameters of Amodiaquine and N-Desethylamodiaquine (in Kenyan Adults)

Parameter	Amodiaquine (AQ)	N-Desethylamodiaquine (DAQ)	Reference
Model	1-compartment	2-compartment	[14][15]
Mean Apparent Clearance	3,410 L/h	Not directly reported	[14][15]
Mean Apparent Volume of Distribution	39,200 L	Not directly reported	[14][15]
Mean Terminal Elimination Half-life	Not reported	211 h	[14][15]

Table 3: LC-MS/MS Method Parameters for Quantification of Amodiaquine and N-Desethylamodiaquine

Parameter	Amodiaquine (AQ)	Desethylamodiaquine (DAQ)	Internal Standard (AQ-d10)	Internal Standard (DAQ-d5)	Reference
Quantification Range (Plasma)	1.08–263 ng/mL	1.41–610 ng/mL	N/A	N/A	[16]
Quantification Range (DBS)	2.03–459 ng/mL	3.13–1570 ng/mL	N/A	N/A	[17][18][19]
SRM Transition (m/z)	356.4 → 283.2	328.2 → 283.1	366.3 → 283.3	333.3 → 283.2	[16]
Absolute Recovery (Plasma)	66% to 76%	66% to 76%	73% to 85%	73% to 85%	[16]

Signaling and Metabolic Pathways

The metabolic conversion of amodiaquine to its active and subsequent metabolites is a critical pathway to consider in antimalarial drug research.

Metabolic conversion of amodiaquine.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of research findings. Below is a representative experimental protocol for the quantification of amodiaquine and N-desethylamodiaquine in human plasma using LC-MS/MS with N-Desethyl amodiaquine-d5 as an internal standard.

Objective: To accurately quantify the concentrations of amodiaquine and its primary active metabolite, N-desethylamodiaquine, in human plasma samples.

Materials and Reagents:

• Amodiaquine reference standard

• N-Desethylamodiaquine reference standard

• Amodiaquine-d10 (internal standard for amodiaquine)

• N-Desethyl amodiaquine-d5 (internal standard for N-desethylamodiaquine)[16]

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Ammonium formate

• Human plasma (blank)

• Supported Liquid Extraction (SLE+) plate/cartridges

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Reversed-phase analytical column (e.g., Zorbax SB-CN, 50 mm × 4.6 mm, 3.5 µm)[16]

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions (1 mg/mL) of amodiaquine, N-desethylamodiaquine, amodiaquine-d10, and N-Desethyl amodiaquine-d5 by dissolving in a 50:50 (v/v) mixture of acetonitrile and water containing 1% formic acid.[16] Store at -80°C.

  • Prepare serial dilutions of the working standard solutions in a 50:50 (v/v) acetonitrile-water mixture to create calibration standards and quality control (QC) samples.[16]

• Sample Preparation (Supported Liquid Extraction):

  • Aliquot 100 µL of plasma (calibration standards, QC samples, or unknown samples) into a 96-well plate.

  • Add 350 µL of 0.5 M ammonium hydroxide containing the internal standards (e.g., 8.08 ng/mL each of amodiaquine-d10 and N-Desethyl amodiaquine-d5).[16]

  • Mix the samples (e.g., 1000 rpm for 2 minutes) and centrifuge (e.g., 1100 x g).

  • Load the pre-treated plasma samples onto the SLE+ plate and apply a vacuum to draw the sample into the sorbent.

  • Elute the analytes with an appropriate organic solvent.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatographic Separation:

    • Column: Zorbax SB-CN (50 mm × 4.6 mm, 3.5 µm)[16]

    • Mobile Phase: Isocratic elution with acetonitrile and 20 mM ammonium formate with 1% formic acid (pH ~2.6) (15:85, v/v)[16]

    • Flow Rate: As optimized for the system

    • Injection Volume: As optimized for the system

  • Mass Spectrometric Detection:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Detection Mode: Selected Reaction Monitoring (SRM)

    • Monitor the specific m/z transitions for each analyte and internal standard as detailed in Table 3.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to its corresponding deuterated internal standard against the nominal concentration of the calibration standards.

  • Determine the concentrations of amodiaquine and N-desethylamodiaquine in the QC and unknown samples by interpolation from the calibration curve.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the bioanalysis of amodiaquine and its metabolites using a deuterated internal standard.

Bioanalytical workflow using an internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. caymanchem.com [caymanchem.com]
• 5. ClinPGx [clinpgx.org]
• 6. journals.asm.org [journals.asm.org]
• 7. Amodiaquine clearance and its metabolism to N-desethylamodiaquine is mediated by CYP2C8: a new high affinity and turnover enzyme-specific probe substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. resolvemass.ca [resolvemass.ca]
• 9. chembk.com [chembk.com]
• 10. benchchem.com [benchchem.com]
• 11. texilajournal.com [texilajournal.com]
• 12. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 13. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 14. Population pharmacokinetics and pharmacodynamic considerations of amodiaquine and desethylamodiaquine in Kenyan adults with uncomplicated malaria receiving artesunate-amodiaquine combination therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Population pharmacokinetics and pharmacodynamic considerations of amodiaquine and desethylamodiaquine in Kenyan adults with uncomplicated malaria receiving the artesunate-amodiaquine combination therapy | DNDi [dndi.org]
• 16. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ora.ox.ac.uk [ora.ox.ac.uk]
• 18. A LC‐MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper — MORU Tropical Health Network [tropmedres.ac]
• 19. A LC-MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper. — Oxford Global Health [034.medsci.ox.ac.uk]

A Technical Guide to N-Desethyl amodiaquine-d5: Application in Bioanalytical Methods

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Desethyl amodiaquine-d5, a deuterated internal standard crucial for the accurate quantification of the antimalarial drug amodiaquine and its active metabolite, N-desethylamodiaquine. This document outlines its suppliers, summarizes key quantitative data, presents detailed experimental protocols for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, and illustrates the metabolic pathway of amodiaquine.

N-Desethyl amodiaquine-d5: Suppliers and Product Information

N-Desethyl amodiaquine-d5 is a stable isotope-labeled version of N-desethylamodiaquine, the primary active metabolite of the antimalarial drug amodiaquine.[1] Its use as an internal standard is critical in bioanalytical methods to compensate for variability during sample preparation and analysis, ensuring accurate and precise quantification of the target analytes.[2]

Below is a summary of suppliers and their corresponding catalog numbers for N-Desethyl amodiaquine-d5 and its related compounds.

Supplier	Product Name	Catalog Number	CAS Number
Simson Pharma Limited	N-Desethyl Amodiaquine-D5	A240006B	1173023-19-2
Pharmaffiliates	N-Desethyl Amodiaquine-d5	PA STI 027140	1173023-19-2
Daicel Pharma Standards	Desethylamodiaquine D5	DCTI-A-000565	1173023-19-2
Coompo	N-Desethyl Amodiaquine-d5	C220618	1173023-19-2
TRC	N-Desethyl Amodiaquine-d5	TR-D288827	1173023-19-2
MedchemExpress	N-Desethyl amodiaquine-d5	HY-114030S	1173023-19-2
Santa Cruz Biotechnology	N-Desethyl Amodiaquine-d5 dihydrochloride	sc-219438	79352-78-6 (unlabeled free base)

Quantitative Data: Pharmacokinetics and Bioanalytical Assay Parameters

N-desethylamodiaquine is the major and biologically active metabolite of amodiaquine, responsible for most of its antimalarial activity.[3][4] The use of N-Desethyl amodiaquine-d5 as an internal standard allows for the precise determination of the pharmacokinetic profiles of both amodiaquine and N-desethylamodiaquine.

Table 2.1: Pharmacokinetic Parameters of Amodiaquine and N-Desethylamodiaquine

Parameter	Amodiaquine (AQ)	N-Desethylamodiaquine (DEAQ)	Reference
Apparent Clearance	3410 L/h	-
Apparent Volume of Distribution	39200 L	-
Terminal Elimination Half-life (t1/2)	-	211 h
Protein Binding	>90%	>90%	[5]

Table 2.2: LC-MS/MS Method Parameters for Quantification of Amodiaquine and N-Desethylamodiaquine using N-Desethyl amodiaquine-d5 as an Internal Standard

Parameter	Amodiaquine (AQ)	N-Desethylamodiaquine (DEAQ)	Reference
Lower Limit of Quantification (LLOQ)	0.106 ng/mL	0.523 ng/mL	[6]
Linear Concentration Range	0.106 to 51.580 ng/mL	0.523 to 253.855 ng/mL	[6]
Mean Recovery	77.19%	75.03%	[6]
LLOQ (in plasma)	1.08 ng/mL	1.41 ng/mL	[7]
LLOQ (in dried blood spots)	2.03 ng/mL	3.13 ng/mL	[8]
Linear Range (in dried blood spots)	2.03–459 ng/mL	3.13–1570 ng/mL	[8]

Experimental Protocols

The following sections detail typical experimental methodologies for the quantification of amodiaquine and N-desethylamodiaquine in biological matrices using N-Desethyl amodiaquine-d5 as an internal standard.

Sample Preparation: Solid Phase Extraction (SPE)

A robust and high-throughput solid-phase extraction method is employed for the simultaneous determination of amodiaquine, N-desethylamodiaquine, artesunate, and dihydroartemisinin in human plasma.[9]

• Aliquoting and Internal Standard Spiking : Transfer 250 µL of human plasma into a pre-labeled tube. Add the internal standard solution containing deuterated analogs, including N-Desethyl amodiaquine-d5.

• Sample Pre-treatment : Add a buffer solution to the plasma samples.

• Solid Phase Extraction :

  • Condition an appropriate SPE cartridge.

  • Load the pre-treated plasma sample onto the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the analytes and the internal standard from the cartridge using an appropriate elution solvent.

• Analysis : The eluate is directly injected into the LC-MS/MS system for analysis.[9]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

A validated LC-MS/MS method for the quantification of amodiaquine and N-desethylamodiaquine in human plasma is described below.[6]

• Chromatographic Separation :

  • Column : Hypersil Gold (4.6 x 50mm, 4.6µm).[6]

  • Mobile Phase : Acetonitrile: 10mM Ammonium formate with 0.1% Trifluoroacetic acid (75:25 v/v).[6]

  • Flow Rate : Isocratic elution.

• Mass Spectrometric Detection :

  • Instrument : Ultra triple quadrupole mass spectrometer.[6]

  • Ionization Mode : Electrospray ionization in positive mode (ESI+).[6]

  • Detection : Selected Reaction Monitoring (SRM) of the precursor-to-product ion transitions for amodiaquine, N-desethylamodiaquine, and their deuterated internal standards (including N-Desethyl amodiaquine-d5).

Metabolic Pathway and Experimental Workflow

Amodiaquine is rapidly and extensively metabolized in the liver, primarily by the cytochrome P450 enzyme CYP2C8, to its active metabolite, N-desethylamodiaquine.[3][5] This metabolic conversion is a critical step in the drug's mechanism of action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. ClinPGx [clinpgx.org]
• 4. go.drugbank.com [go.drugbank.com]
• 5. journals.asm.org [journals.asm.org]
• 6. storage.googleapis.com [storage.googleapis.com]
• 7. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ora.ox.ac.uk [ora.ox.ac.uk]
• 9. Application of an LC-MS/MS method for reliable determination of amodiaquine, N-desethylamodiaquine, artesunate and dihydroartemisinin in human plasma for a bioequivalence study in healthy Indian subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of N-Desethyl amodiaquine-d5 as an Internal Standard in LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the quantitative analysis of amodiaquine and its primary active metabolite, N-desethylamodiaquine, in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard, N-Desethyl amodiaquine-d5, is detailed to ensure accuracy and precision in clinical and preclinical studies. Amodiaquine is an antimalarial agent, and monitoring its concentration and that of its metabolite is crucial for pharmacokinetic and toxicokinetic evaluations.[1][2]

Overview

Amodiaquine is rapidly metabolized in the body to N-desethylamodiaquine, which is also pharmacologically active.[2][3] Accurate quantification of both compounds is essential for understanding the drug's efficacy and safety profile. LC-MS/MS offers high sensitivity and selectivity for this purpose. The use of a deuterated internal standard like N-Desethyl amodiaquine-d5 is critical as it co-elutes with the analyte and compensates for variations in sample preparation and instrument response, leading to more reliable results.[4][5]

Quantitative Data Summary

The following tables summarize the performance characteristics of various validated LC-MS/MS methods for the analysis of amodiaquine and N-desethylamodiaquine using N-Desethyl amodiaquine-d5 as an internal standard.

Table 1: LC-MS/MS Method Performance in Human Plasma

Parameter	Amodiaquine	N-Desethylamodiaquine	Reference
Lower Limit of Quantification (LLOQ)	0.106 - 1.08 ng/mL	0.523 - 1.41 ng/mL	[1][4]
Calibration Curve Range	0.106 - 51.580 ng/mL	0.523 - 253.855 ng/mL	[4]
Intra-batch Precision (%CV)	< 15%	< 15%	[1]
Inter-batch Precision (%CV)	< 15%	< 15%	[1]
Mean Recovery	69.90% - 81.69%	68.49% - 78.45%	[4]
Internal Standard Mean Recovery	85.77% - 90.61% (Amodiaquine-d10)	79.50% - 82.07% (N-Desethyl amodiaquine-d5)	[4]

Table 2: LC-MS/MS Method Performance in Dried Blood Spots (DBS)

Parameter	Amodiaquine	N-Desethylamodiaquine	Reference
Lower Limit of Quantification (LLOQ)	2.03 ng/mL	3.13 ng/mL	[6][7]
Calibration Curve Range	2.03 - 459 ng/mL	3.13 - 1570 ng/mL	[6][7]
Intra- and Inter-batch Precision (%CV)	< 15%	< 15%	[6]
Normalized Matrix Factor	0.96 - 1.03	0.96 - 1.03	[6][7]

Experimental Protocols

The following are detailed protocols for sample preparation and LC-MS/MS analysis.

Protocol 1: Supported Liquid Extraction (SLE) from Human Plasma

This protocol is adapted from a high-throughput method for plasma analysis.[1][8]

Materials:

• Human plasma samples

• N-Desethyl amodiaquine-d5 internal standard working solution

• Amodiaquine and N-desethylamodiaquine stock solutions for calibration standards and quality controls

• Supported Liquid Extraction (SLE+) plate

• Methyl tert-butyl ether (MTBE)

• Acetonitrile

• 20 mM Ammonium formate with 1% formic acid

• Reconstitution solution (e.g., mobile phase)

Procedure:

• Sample Pre-treatment: To 100 µL of plasma, add the internal standard working solution (N-Desethyl amodiaquine-d5).

• Loading: Load the pre-treated sample onto the SLE+ plate and apply a gentle vacuum to load the sample into the sorbent.

• Elution: Add MTBE to the wells and allow it to flow through the sorbent under gravity. Collect the eluate.

• Evaporation: Evaporate the eluate to dryness under a stream of nitrogen at approximately 40°C.

• Reconstitution: Reconstitute the dried residue with a known volume of the reconstitution solution.

• Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Protocol 2: Liquid-Liquid Extraction (LLE) from Human Plasma

This protocol is based on a method using methyl tertiary butyl ether for extraction.[4]

Materials:

• Human plasma samples

• N-Desethyl amodiaquine-d5 internal standard working solution

• Amodiaquine and N-desethylamodiaquine stock solutions

• Methyl tertiary butyl ether (MTBE)

• Ammonium hydroxide (for pH adjustment)

• Reconstitution solution

Procedure:

• Sample Aliquoting: Pipette a specific volume of plasma into a clean microcentrifuge tube.

• Internal Standard Spiking: Add a precise volume of the N-Desethyl amodiaquine-d5 internal standard working solution.

• pH Adjustment: Add ammonium hydroxide to adjust the sample pH.

• Extraction: Add MTBE, vortex vigorously for several minutes, and then centrifuge to separate the organic and aqueous layers.

• Solvent Transfer: Carefully transfer the upper organic layer to a new tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in the mobile phase.

• Analysis: Inject the sample into the LC-MS/MS system.

Protocol 3: Extraction from Dried Blood Spots (DBS)

This protocol is designed for the analysis of amodiaquine and its metabolite from dried blood spots.[6][9][10]

Materials:

• Dried blood spot cards with samples

• N-Desethyl amodiaquine-d5 internal standard working solution

• Extraction solution: 0.5% formic acid in water:acetonitrile (50:50, v/v)[6][7]

• 96-well collection plate

Procedure:

• Punching: Punch out a 3.2 mm disc from the center of the dried blood spot.

• Extraction: Place the punched disc into a well of a 96-well plate. Add the internal standard working solution and the extraction solution.

• Incubation: Seal the plate and incubate with shaking for a specified time to ensure complete extraction.

• Centrifugation: Centrifuge the plate to pellet the paper disc.

• Supernatant Transfer: Transfer the supernatant to a new 96-well plate.

• Analysis: Directly inject an aliquot of the supernatant into the LC-MS/MS system.

LC-MS/MS Instrumental Conditions

The following are typical instrumental parameters. Optimization may be required for different systems.

Table 3: Example Chromatographic Conditions

Parameter	Condition 1	Condition 2
Column	Zorbax SB-CN, 50 mm x 4.6 mm, 3.5 µm[1][6][9]	Hypersil Gold, 50 mm x 4.6 mm, 4.6 µm[4]
Mobile Phase A	20 mM Ammonium formate with 1% formic acid in water[1]	10 mM Ammonium formate with 0.1% Trifluoroacetic acid in water[4]
Mobile Phase B	Acetonitrile[1][4]	Acetonitrile[4]
Gradient	Isocratic or Gradient (e.g., 15-85% B)[1]	Isocratic (e.g., 75:25 v/v B:A)[4]
Flow Rate	0.300 mL/min[4]	-
Column Temperature	Ambient or controlled	Ambient
Injection Volume	5 - 20 µL	10 µL

Table 4: Example Mass Spectrometric Conditions

Parameter	Amodiaquine	N-Desethylamodiaquine	N-Desethyl amodiaquine-d5 (IS)
Ionization Mode	Positive Electrospray Ionization (ESI)[4]	Positive Electrospray Ionization (ESI)[4]	Positive Electrospray Ionization (ESI)[4]
Precursor Ion (m/z)	356.4[7]	328.2[7]	333.3[7]
Product Ion (m/z)	283.2[7]	283.1[7]	283.2[7]
Collision Energy (V)	29[7]	29[7]	29[7]

Visualizations

Signaling Pathway and Experimental Workflows

Caption: Workflow of amodiaquine metabolism and bioanalysis.

Caption: General experimental workflow for sample analysis.

References

• 1. ora.ox.ac.uk [ora.ox.ac.uk]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. caymanchem.com [caymanchem.com]
• 4. storage.googleapis.com [storage.googleapis.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. A LC-MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper [pubmed.ncbi.nlm.nih.gov]
• 7. ora.ox.ac.uk [ora.ox.ac.uk]
• 8. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A LC-MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A LC‐MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper — MORU Tropical Health Network [tropmedres.ac]

LC-MS/MS protocol for quantification of amodiaquine using N-Desethyl amodiaquine-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amodiaquine (AQ) is an antimalarial agent widely used in combination therapies for the treatment of uncomplicated malaria.[1][2] Accurate quantification of amodiaquine and its active metabolite, N-desethylamodiaquine (DEAQ), in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence assessments.[3][4][5] This document provides a detailed Liquid Chromatography with tandem-mass spectrometry (LC-MS/MS) protocol for the sensitive and selective quantification of amodiaquine, utilizing its deuterated stable isotope-labeled internal standard, N-Desethyl amodiaquine-d5, to ensure high accuracy and precision.

Principle

This method employs reversed-phase liquid chromatography for the separation of amodiaquine from endogenous matrix components. Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in the positive electrospray ionization (ESI) mode and monitoring multiple reaction monitoring (MRM) transitions. The use of a stable isotope-labeled internal standard (SIL-IS), N-Desethyl amodiaquine-d5, compensates for variability in sample preparation and matrix effects, leading to robust and reliable quantification.

Experimental Protocols

Materials and Reagents

• Amodiaquine hydrochloride (Reference Standard)

• N-Desethyl amodiaquine-d5 (Internal Standard)

• HPLC-grade methanol

• HPLC-grade acetonitrile[6]

• Formic acid (≥98%)[7]

• Ammonium formate[7]

• Ultrapure water

• Human plasma (with K2EDTA as anticoagulant)

• Methyl tertiary butyl ether (for liquid-liquid extraction)[6]

Standard Solutions Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of amodiaquine and N-Desethyl amodiaquine-d5 in a 50:50 (v/v) mixture of acetonitrile and water containing 0.5% formic acid.[7] Store these solutions at -80°C.[1][7]

• Working Standard Solutions: Prepare serial dilutions of the amodiaquine stock solution in a 50:50 (v/v) acetonitrile:water mixture to create working standards for calibration curve and quality control (QC) samples.[1][7]

• Internal Standard Working Solution: Dilute the N-Desethyl amodiaquine-d5 primary stock solution in 50:50 (v/v) acetonitrile:water to achieve a final concentration of approximately 10 ng/mL.

Sample Preparation (Liquid-Liquid Extraction)

• Aliquot 100 µL of plasma samples, calibration standards, or QC samples into 1.5 mL microcentrifuge tubes.

• Add 25 µL of the internal standard working solution to each tube (except for blank samples, to which 25 µL of 50:50 acetonitrile:water is added) and vortex briefly.

• Add 500 µL of methyl tertiary butyl ether to each tube.[6]

• Vortex for 5 minutes, followed by centrifugation at 13,000 rpm for 10 minutes.

• Carefully transfer the upper organic layer to a new set of tubes.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase.

• Vortex for 1 minute and transfer the solution to HPLC vials for analysis.

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography:

Parameter	Condition
Column	Zorbax SB-CN, 50 mm x 4.6 mm, 3.5 µm[1][2] or Hypersil Gold, 50 mm x 4.6 mm, 5 µm[6]
Mobile Phase A	20 mM Ammonium formate with 0.5% formic acid in water[7]
Mobile Phase B	Acetonitrile[7]
Gradient	Isocratic elution with 15% Acetonitrile and 85% Ammonium Formate solution[7]
Flow Rate	0.7 mL/min[7]
Injection Volume	10 µL
Column Temperature	40°C
Autosampler Temp	4°C[1]

Mass Spectrometry:

Parameter	Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Ion Spray Voltage	5500 V[8]
Source Temperature	650°C[8]
Curtain Gas	25 psi[8]
Nebulizer Gas (GS1)	60 psi[8]
Auxiliary Gas (GS2)	60 psi[8]
Collision Energy	29 V for all transitions[8]

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Amodiaquine	356.4	283.2[1]
N-Desethyl amodiaquine-d5 (IS)	333.3	283.2[1]

Data Presentation

Quantitative Data Summary

Parameter	Result
Linearity Range (Amodiaquine)	1.08 - 500 ng/mL[1][2]
Correlation Coefficient (r²)	> 0.99
Lower Limit of Quantification (LLOQ)	1.08 ng/mL[1][2]
Intra-day Precision (%CV)	< 15%[1][2]
Inter-day Precision (%CV)	< 15%[1][2]
Accuracy (% Recovery)	85 - 115%
Absolute Recovery (Amodiaquine)	66 - 76%[1][2]
Absolute Recovery (IS)	73 - 85%[1][2]
Matrix Effect	No significant matrix effect observed[1][2]

Mandatory Visualization

Caption: Workflow for LC-MS/MS quantification of amodiaquine.

Method Validation

This analytical method should be validated according to the US Food and Drug Administration (FDA) or European Medicines Agency (EMA) guidelines on bioanalytical method validation.[1][9] Key validation parameters include:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte from endogenous components in the matrix.

• Linearity: The relationship between the instrument response and the known concentration of the analyte.

• Accuracy and Precision: The closeness of the determined values to the nominal concentration and the degree of scatter between a series of measurements.

• Recovery: The efficiency of the extraction procedure.

• Matrix Effect: The influence of co-eluting, undetected matrix components on the ionization of the analyte.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions (e.g., freeze-thaw, short-term, and long-term stability).[1]

Conclusion

The described LC-MS/MS method provides a robust, sensitive, and selective approach for the quantification of amodiaquine in human plasma. The use of a stable isotope-labeled internal standard ensures high accuracy and precision, making it suitable for a wide range of applications in clinical and pharmaceutical research.

References

• 1. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ora.ox.ac.uk [ora.ox.ac.uk]
• 3. Application of an LC-MS/MS method for reliable determination of amodiaquine, N-desethylamodiaquine, artesunate and dihydroartemisinin in human plasma for a bioequivalence study in healthy Indian subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. extranet.who.int [extranet.who.int]
• 5. extranet.who.int [extranet.who.int]
• 6. storage.googleapis.com [storage.googleapis.com]
• 7. ora.ox.ac.uk [ora.ox.ac.uk]
• 8. A LC-MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ema.europa.eu [ema.europa.eu]

Application of N-Desethyl Amodiaquine-d5 in Pharmacokinetic Studies of Amodiaquine

Application Note

Introduction

Amodiaquine (AQ) is an antimalarial agent widely used in combination therapies, particularly with artesunate, for the treatment of uncomplicated falciparum malaria.[1][2][3][4] Following administration, amodiaquine is rapidly and extensively metabolized in the liver to its principal active metabolite, N-desethylamodiaquine (DEAQ).[5][6][7] DEAQ is considered the primary contributor to the antimalarial activity due to its longer elimination half-life compared to the parent drug.[5][8] Accurate quantification of both amodiaquine and N-desethylamodiaquine in biological matrices is crucial for pharmacokinetic studies, bioequivalence trials, and therapeutic drug monitoring to ensure optimal dosing and efficacy.

The use of a stable isotope-labeled internal standard is the gold standard for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). N-Desethyl amodiaquine-d5 (DEAQ-d5), a deuterated analog of N-desethylamodiaquine, serves as an ideal internal standard for the quantification of DEAQ. Its physicochemical properties are nearly identical to the unlabeled analyte, ensuring similar behavior during sample extraction, chromatography, and ionization, thereby correcting for matrix effects and variations in instrument response. This application note provides detailed protocols for the use of N-Desethyl amodiaquine-d5 in pharmacokinetic studies of amodiaquine.

Principle of the Method

The analytical method involves the simultaneous quantification of amodiaquine and N-desethylamodiaquine in biological samples, such as human plasma or whole blood, by LC-MS/MS. A known concentration of the stable isotope-labeled internal standards, amodiaquine-d10 (AQ-d10) and N-desethyl amodiaquine-d5 (DEAQ-d5), is added to the biological samples, calibration standards, and quality control samples at the beginning of the sample preparation process.[1][2][9] After extraction of the analytes and internal standards from the matrix, the extract is injected into an LC-MS/MS system. The compounds are separated chromatographically and detected by a triple quadrupole mass spectrometer operating in the positive ion mode using selected reaction monitoring (SRM).[1][2] The ratio of the peak area of the analyte to the peak area of its corresponding deuterated internal standard is used to construct a calibration curve and to quantify the analyte concentration in the unknown samples.

Metabolic Pathway of Amodiaquine

Amodiaquine is metabolized in the liver primarily by the cytochrome P450 enzyme CYP2C8 to its active metabolite, N-desethylamodiaquine.[7][10]

Metabolic conversion of amodiaquine to its primary active metabolite.

Experimental Protocols

Protocol 1: Quantification of Amodiaquine and N-Desethylamodiaquine in Human Plasma

This protocol is based on a liquid-liquid extraction method for the simultaneous determination of amodiaquine and N-desethylamodiaquine in human plasma.[9]

1. Materials and Reagents

• Amodiaquine hydrochloride

• N-Desethylamodiaquine

• Amodiaquine-d10 (Internal Standard)

• N-Desethyl amodiaquine-d5 (Internal Standard)

• Human plasma (with K2EDTA as anticoagulant)

• Methyl tertiary butyl ether (MTBE)

• Acetonitrile (HPLC grade)

• Ammonium formate

• Trifluoroacetic acid (TFA)

• Water (HPLC grade)

2. Stock and Working Solutions Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of amodiaquine, N-desethylamodiaquine, amodiaquine-d10, and N-desethyl amodiaquine-d5 in a suitable solvent like methanol or a mixture of acetonitrile and water.[2][11]

• Working Standard Solutions: Prepare serial dilutions of the amodiaquine and N-desethylamodiaquine stock solutions in 50% acetonitrile to create calibration curve standards.

• Internal Standard Working Solution: Prepare a working solution containing a fixed concentration of amodiaquine-d10 and N-desethyl amodiaquine-d5 (e.g., 100 ng/mL) in 50% acetonitrile.[9]

3. Sample Preparation (Liquid-Liquid Extraction)

• Pipette 250 µL of human plasma into a microcentrifuge tube.

• Add 25 µL of the internal standard working solution to each tube and vortex briefly.

• Add 2.5 mL of methyl tertiary butyl ether.

• Vortex for 10 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried residue in 200 µL of the mobile phase.

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) system
Column	Hypersil Gold (4.6 x 50mm, 4.6µm) or equivalent C18 or CN column[1][9]
Mobile Phase	Acetonitrile: 10mM Ammonium formate with 0.1% Trifluoroacetic acid (75:25 v/v)[9]
Flow Rate	0.5 - 1.0 mL/min
Injection Volume	5 - 10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Selected Reaction Monitoring (SRM)

5. Mass Spectrometric Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Amodiaquine (AQ)	356.4	283.2
Amodiaquine-d10 (AQ-d10)	366.3	283.3
N-Desethylamodiaquine (DEAQ)	328.2	283.1
N-Desethylamodiaquine-d5 (DEAQ-d5)	333.3	283.2

Note: The specific mass transitions may vary slightly depending on the instrument and optimization.[1]

Protocol 2: Quantification of Amodiaquine and N-Desethylamodiaquine in Dried Blood Spots (DBS)

This protocol is adapted for the analysis of amodiaquine and its metabolite from dried blood spots, a minimally invasive sampling technique.[1][2][3][4]

1. Materials and Reagents

• Same as Protocol 1, with the addition of filter paper for DBS collection.

2. Sample Preparation (DBS Extraction)

• Punch out a 3.2 mm disc from the center of the dried blood spot. This corresponds to approximately 15 µL of blood.[1]

• Place the disc in a well of a 96-well plate.

• Add 200 µL of extraction solution (e.g., 0.5% formic acid in water:acetonitrile (50:50, v/v)) containing the internal standards (AQ-d10 and DEAQ-d5).[1][2]

• Seal the plate and shake for 60 minutes at room temperature.

• Centrifuge the plate at 4000 rpm for 15 minutes.

• Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

3. LC-MS/MS Conditions

• The LC-MS/MS conditions would be similar to those described in Protocol 1, with potential adjustments to the mobile phase composition and gradient to optimize separation for the DBS extract. A common mobile phase for DBS analysis consists of acetonitrile and 20 mM ammonium formate with 0.5% formic acid.[1][2]

Experimental Workflow

The following diagram illustrates the general workflow for a pharmacokinetic study of amodiaquine using N-Desethyl amodiaquine-d5 as an internal standard.

Workflow for amodiaquine pharmacokinetic study.

Data Presentation

The use of N-Desethyl amodiaquine-d5 allows for the generation of robust and reliable quantitative data. The following tables summarize typical validation parameters for an LC-MS/MS method for the quantification of amodiaquine and N-desethylamodiaquine.

Table 1: Calibration Curve and LLOQ

Analyte	Calibration Range (ng/mL)	LLOQ (ng/mL)
Amodiaquine	0.106 - 51.580[9]	0.106[9]
N-Desethylamodiaquine	0.523 - 253.855[9]	0.523[9]

LLOQ: Lower Limit of Quantification

Table 2: Accuracy and Precision

Analyte	QC Level	Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
Amodiaquine	Low	0.286[9]	95 - 105	< 15
Mid	28.066[9]	95 - 105	< 15
High	43.853[9]	95 - 105	< 15
N-Desethylamodiaquine	Low	1.404[9]	95 - 105	< 15
Mid	137.662[9]	95 - 105	< 15
High	215.097[9]	95 - 105	< 15

QC: Quality Control; %CV: Percent Coefficient of Variation

Table 3: Recovery

Analyte	Concentration (ng/mL)	Mean Recovery (%)
Amodiaquine	28.066[9]	> 60
N-Desethylamodiaquine	137.662[9]	> 60
Internal Standards	100.0[9]	> 70

Logical Relationship of Internal Standard Use

The use of a stable isotope-labeled internal standard like N-Desethyl amodiaquine-d5 is fundamental to achieving accurate and precise quantification in LC-MS/MS-based bioanalysis.

Role of the internal standard in bioanalysis.

Conclusion

N-Desethyl amodiaquine-d5 is an essential tool for the accurate and precise quantification of the active metabolite of amodiaquine in pharmacokinetic studies. The detailed protocols and methodologies presented provide a robust framework for researchers, scientists, and drug development professionals to implement reliable bioanalytical assays. The use of a stable isotope-labeled internal standard minimizes analytical variability, ensuring high-quality data for the assessment of amodiaquine's pharmacokinetic profile.

References

• 1. ora.ox.ac.uk [ora.ox.ac.uk]
• 2. A LC-MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A LC‐MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper — MORU Tropical Health Network [tropmedres.ac]
• 4. A LC‐MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper — Centre for Tropical Medicine and Global Health [tropicalmedicine.ox.ac.uk]
• 5. Pharmacokinetics and tolerability of artesunate and amodiaquine alone and in combination in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amodiaquine as a prodrug: importance of metabolite(s) in the antimalarial effect of amodiaquine in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ClinPGx [clinpgx.org]
• 8. journals.asm.org [journals.asm.org]
• 9. storage.googleapis.com [storage.googleapis.com]
• 10. Population Pharmacokinetics of the Antimalarial Amodiaquine: a Pooled Analysis To Optimize Dosing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Extraction of N-Desethyl Amodiaquine-d5 from Human Plasma

This document provides a detailed methodology for the extraction of N-Desethyl amodiaquine and its deuterated internal standard, N-Desethyl amodiaquine-d5, from human plasma samples. The primary method detailed is Liquid-Liquid Extraction (LLE), with comparative data provided for other common extraction techniques. This guide is intended for researchers, scientists, and drug development professionals involved in bioanalytical studies.

Introduction

N-Desethyl amodiaquine is the major active metabolite of amodiaquine, an antimalarial drug. Accurate quantification of this metabolite in human plasma is crucial for pharmacokinetic and bioequivalence studies. The use of a stable isotope-labeled internal standard, such as N-Desethyl amodiaquine-d5, is essential for correcting for matrix effects and variations in extraction efficiency, thereby ensuring the accuracy and precision of the analytical method. This application note describes a robust Liquid-Liquid Extraction (LLE) method for the isolation of N-Desethyl amodiaquine-d5 from human plasma, suitable for subsequent analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Comparative Analysis of Extraction Methods

Several techniques can be employed for the extraction of N-Desethyl amodiaquine from plasma. The choice of method often depends on the desired level of cleanliness, throughput, and available resources. Below is a summary of quantitative data from various extraction methods.

Parameter	Liquid-Liquid Extraction (LLE)	Supported Liquid Extraction (SLE)	Solid-Phase Extraction (SPE)	Protein Precipitation
Extraction Solvent	Methyl tertiary butyl ether[1]	Not explicitly stated, but uses an automated liquid handler platform[2]	Not explicitly stated[3][4]	Acetonitrile[5]
Internal Standard Recovery	Not explicitly stated for d5, but isotope labeled IS was 73% to 85% for amodiaquine and desethylamodiaquine[2]	73% to 85%[2]	Not explicitly stated	Not explicitly stated
Analyte Recovery	The recovery of N-Desethyl Amodiaquine was tested at concentrations of 1.404, 137.662, and 215.097 ng/mL[1]. The absolute recoveries of desethylamodiaquine were 66% to 76%[2].	66% to 76% for desethylamodiaquine[2]	Not explicitly stated	Not explicitly stated
Lower Limit of Quantification (LLOQ)	0.523 ng/mL[1]	1.41 ng/mL[2]	1.50 ng/mL[4]	Not explicitly stated
Linear Range	0.523 to 253.855 ng/mL[1]	Not explicitly stated	1.50–180 ng/mL[4]	Not explicitly stated

Detailed Experimental Protocol: Liquid-Liquid Extraction (LLE)

This protocol describes the extraction of N-Desethyl amodiaquine and N-Desethyl amodiaquine-d5 from human plasma using methyl tertiary butyl ether.

3.1. Materials and Reagents

• Human plasma (K2-EDTA)

• N-Desethyl amodiaquine reference standard

• N-Desethyl amodiaquine-d5 internal standard (IS)

• Methyl tertiary butyl ether (MTBE), HPLC grade

• Acetonitrile, HPLC grade

• Water, HPLC grade

• Ammonium formate

• Trifluoroacetic acid (TFA)

• Microcentrifuge tubes (1.5 mL)

• Pipettes and tips

• Vortex mixer

• Centrifuge

3.2. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare stock solutions of N-Desethyl amodiaquine and N-Desethyl amodiaquine-d5 in a 50:50 (v/v) mixture of acetonitrile and water.

• Working Standard Solutions: Prepare working solutions for calibration standards and quality control (QC) samples by diluting the stock solutions with a 50:50 (v/v) mixture of acetonitrile and water.

• Internal Standard Working Solution (100 ng/mL): Dilute the N-Desethyl amodiaquine-d5 stock solution with the same diluent.

• Mobile Phase: Prepare a 75:25 (v/v) mixture of acetonitrile and 10mM ammonium formate containing 0.1% trifluoroacetic acid.[1]

3.3. Sample Preparation and Extraction Procedure

• Sample Aliquoting: Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Spiking with Internal Standard: Add 20 µL of the 100 ng/mL N-Desethyl amodiaquine-d5 internal standard working solution to each plasma sample, except for the blank plasma samples.

• Vortexing: Briefly vortex the samples for 10 seconds.

• Addition of Extraction Solvent: Add 1 mL of methyl tertiary butyl ether to each tube.

• Extraction: Vortex the tubes vigorously for 5 minutes.

• Centrifugation: Centrifuge the samples at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer the upper organic layer (approximately 900 µL) to a clean microcentrifuge tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue with 100 µL of the mobile phase.

• Vortex and Transfer: Vortex the reconstituted sample for 30 seconds and transfer it to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The extracted samples can be analyzed using a reversed-phase HPLC column, such as a Hypersil Gold (4.6 x 50mm, 4.6µm) column, with a mobile phase of acetonitrile and 10mM ammonium formate with 0.1% trifluoroacetic acid (75:25 v/v).[1] Detection is performed using a triple quadrupole mass spectrometer with electrospray ionization in the positive mode.[1]

Workflow Diagram

The following diagram illustrates the key steps in the Liquid-Liquid Extraction protocol for N-Desethyl amodiaquine-d5 from human plasma.

References

• 1. storage.googleapis.com [storage.googleapis.com]
• 2. ora.ox.ac.uk [ora.ox.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Application of an LC-MS/MS method for reliable determination of amodiaquine, N-desethylamodiaquine, artesunate and dihydroartemisinin in human plasma for a bioequivalence study in healthy Indian subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. a protein precipitation extraction method [protocols.io]

Application Note and Protocol: Preparation of N-Desethyl Amodiaquine-d5 Stock Solutions for Bioanalysis

Introduction

N-Desethyl amodiaquine-d5 (DAQ-d5) is the stable isotope-labeled (deuterated) form of N-Desethyl amodiaquine (DAQ), which is the primary active metabolite of the antimalarial drug, amodiaquine.[1][2][3] Due to its structural similarity and distinct mass, DAQ-d5 is an ideal internal standard (IS) for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][4] The use of a stable isotope-labeled internal standard is crucial for correcting variations in sample preparation and instrument response, thereby enhancing the accuracy and precision of the analytical method.[5][6] This document provides a detailed protocol for the preparation of primary stock and working solutions of DAQ-d5 for its use in bioanalytical studies.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the preparation and storage of N-Desethyl amodiaquine-d5 solutions.

Parameter	Value	Solvent/Diluent	Notes
Primary Stock Concentration	1 mg/mL	Methanol	A common starting concentration for bioanalytical standards.[4]
1 mg/mL	Acetonitrile:Water (50:50, v/v) with 0.5% Formic Acid	Alternative solvent system suitable for LC-MS applications.[7]
100 mg/mL	H₂O	For the dihydrochloride salt form; requires sonication and warming.[8]
Working IS Concentration	100 ng/mL	Acetonitrile:Water (50:50, v/v)	Prepared by serial dilution from the primary stock solution.[4]
Storage (Solid Form)	-20°C	N/A	Must be sealed and stored away from moisture.[2][8]
Storage (Stock Solution)	-80°C	In solvent	Stable for up to 6 months.[1][2]
-20°C	In solvent	Stable for up to 1 month.[1][2]

Experimental Protocol

This protocol details the steps for preparing a 1 mg/mL primary stock solution of N-Desethyl amodiaquine-d5 in methanol and a subsequent 100 ng/mL working solution.

1. Materials and Equipment

• N-Desethyl amodiaquine-d5 (solid form)

• Methanol (HPLC or LC-MS grade)

• Acetonitrile (HPLC or LC-MS grade)

• Ultrapure Water

• Analytical balance (readable to at least 0.01 mg)

• Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Sonicator bath

• Cryogenic vials for aliquoting

• -20°C and -80°C freezers

2. Safety Precautions

• Handle N-Desethyl amodiaquine-d5 in a well-ventilated area or a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and gloves.

• Consult the Safety Data Sheet (SDS) for the compound before use.

3. Preparation of Primary Stock Solution (1 mg/mL)

• Equilibration: Allow the container of N-Desethyl amodiaquine-d5 to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh 1 mg of N-Desethyl amodiaquine-d5 powder using an analytical balance and transfer it carefully into a 1 mL Class A volumetric flask.

• Dissolution: Add approximately 0.7 mL of methanol to the volumetric flask.

• Mixing: Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer for 30 seconds and a sonicator bath for 5-10 minutes to ensure complete dissolution.

• Final Volume: Once the solid is fully dissolved and the solution has returned to room temperature, add methanol to the flask until the bottom of the meniscus reaches the calibration mark.

• Homogenization: Cap the flask and invert it 15-20 times to ensure the solution is homogeneous.

• Labeling: Clearly label the flask with the compound name ("N-Desethyl amodiaquine-d5"), concentration (1 mg/mL), solvent (Methanol), preparation date, and expiry date.

4. Preparation of Working Internal Standard Solution (100 ng/mL)

The working solution is prepared by performing serial dilutions of the primary stock.

• Intermediate Dilution (e.g., 10 µg/mL):

  • Pipette 100 µL of the 1 mg/mL primary stock solution into a 10 mL volumetric flask.

  • Dilute to the mark with a 50:50 (v/v) mixture of acetonitrile and water.

  • Cap and invert the flask to mix thoroughly. This creates a 10 µg/mL (or 10,000 ng/mL) intermediate solution.

• Final Working Solution (100 ng/mL):

  • Pipette 100 µL of the 10 µg/mL intermediate solution into a 10 mL volumetric flask.

  • Dilute to the mark with a 50:50 (v/v) mixture of acetonitrile and water.

  • Cap and invert the flask to mix thoroughly.[4] This yields the final 100 ng/mL working solution.

5. Storage and Handling

• Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the primary stock solution and the working solution into smaller, single-use volumes in labeled cryogenic vials.[1][9]

• Storage Conditions:

  • Store the aliquoted stock solutions at -80°C for long-term storage (up to 6 months).[2]

  • For short-term storage, -20°C is acceptable for up to 1 month.[2]

• Usage: When needed, remove one aliquot and allow it to thaw completely at room temperature before use. Do not refreeze any unused portion of the thawed aliquot.

Workflow Diagram

Caption: Workflow for preparing N-Desethyl amodiaquine-d5 stock and working solutions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. storage.googleapis.com [storage.googleapis.com]
• 5. Internal standard - Wikipedia [en.wikipedia.org]
• 6. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 7. ora.ox.ac.uk [ora.ox.ac.uk]
• 8. file.medchemexpress.eu [file.medchemexpress.eu]
• 9. N-Desethyl amodiaquine-d5 | Parasite | 1173023-19-2 | Invivochem [invivochem.com]

Application Notes and Protocols: N-Desethyl Amodiaquine-d5 in In Vitro Drug Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Desethyl amodiaquine (DEAQ) is the principal and pharmacologically active metabolite of the antimalarial drug, amodiaquine. The biotransformation of amodiaquine to DEAQ is primarily mediated by the cytochrome P450 enzyme, CYP2C8.[1][2][3][4][5][6] Understanding the kinetics of this metabolic conversion is crucial for evaluating drug efficacy, potential drug-drug interactions, and inter-individual variability in patient response, often linked to genetic polymorphisms in the CYP2C8 gene.[1][2][3][7]

N-Desethyl amodiaquine-d5 (DEAQ-d5) is a stable, deuterium-labeled isotopologue of DEAQ.[8][9][10][11] Its utility in in vitro drug metabolism studies is paramount, where it serves as an ideal internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) based quantification of DEAQ.[8][9][11][12][13][14] The use of a stable isotope-labeled internal standard is the gold standard in quantitative bioanalysis, as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression, thereby ensuring high accuracy and precision in the quantification of the metabolite formed.[12][13][14]

These application notes provide detailed protocols for utilizing N-desethyl amodiaquine-d5 in in vitro drug metabolism studies, including enzyme kinetics in human liver microsomes and a validated LC-MS/MS method for the accurate quantification of N-desethyl amodiaquine.

Metabolic Pathway of Amodiaquine

The metabolic conversion of amodiaquine to its active metabolite, N-desethylamodiaquine, is a critical step in its mechanism of action. This N-de-ethylation reaction is predominantly catalyzed by the CYP2C8 isozyme in the liver.[1][2][4][5][6]

Amodiaquine Metabolic Pathway

Application 1: In Vitro Metabolism of Amodiaquine in Human Liver Microsomes

This protocol outlines the procedure for studying the kinetics of N-desethyl amodiaquine formation from amodiaquine using human liver microsomes (HLMs).

Experimental Protocol

1. Materials and Reagents:

• Amodiaquine dihydrochloride

• N-Desethyl amodiaquine-d5 (Internal Standard)

• Pooled Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Potassium phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Purified water (18.2 MΩ·cm)

2. Incubation Procedure:

• Prepare a stock solution of amodiaquine in a suitable solvent (e.g., methanol or water).

• On ice, prepare incubation mixtures in microcentrifuge tubes containing potassium phosphate buffer, HLMs (final protein concentration typically 0.1-0.5 mg/mL), and amodiaquine at various concentrations (e.g., 0.5 - 50 µM).

• Pre-incubate the mixtures at 37°C for 5 minutes in a shaking water bath.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate at 37°C for a predetermined time (e.g., 10-30 minutes, within the linear range of formation).

• Terminate the reaction by adding 2 volumes of ice-cold acetonitrile containing N-desethyl amodiaquine-d5 at a known concentration (e.g., 100 nM).

• Vortex the samples and centrifuge at a high speed (e.g., 14,000 rpm for 10 minutes) to precipitate proteins.

• Transfer the supernatant to a new tube or a 96-well plate for LC-MS/MS analysis.

Data Presentation: Enzyme Kinetics

The formation of N-desethyl amodiaquine follows Michaelis-Menten kinetics. The kinetic parameters, Km (Michaelis constant) and Vmax (maximum reaction velocity), can be determined by fitting the data to the Michaelis-Menten equation.

Enzyme Source	Substrate	Km (µM)	Vmax (pmol/min/mg protein or pmol/min/pmol CYP)	Reference
Human Liver Microsomes	Amodiaquine	2.4	1462	[6]
Recombinant CYP2C81	Amodiaquine	0.81 ± 0.23	0.23 ± 0.09 (µmol/min/µmol P450)	[1]
Recombinant CYP2C82	Amodiaquine	2.55 ± 1.06	0.16 ± 0.06 (µmol/min/µmol P450)	[1]

Note: The values presented are examples from the literature and may vary between different batches of HLMs and experimental conditions.

In Vitro Metabolism Experimental Workflow

Application 2: LC-MS/MS Quantification of N-Desethyl Amodiaquine

This protocol provides a general method for the quantification of N-desethyl amodiaquine in in vitro metabolism samples using N-desethyl amodiaquine-d5 as an internal standard.

Experimental Protocol

1. LC-MS/MS System:

• A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• A high-performance liquid chromatography (HPLC) system.

2. Chromatographic Conditions (Example):

• Column: A reverse-phase C18 or a hydrophilic interaction liquid chromatography (HILIC) column. For example, a Hypersil Gold (100 mm × 4.6 mm, 5 µm) or a BETASIL Silica-100 (50 mm x 2.1 mm, 5 µm) column.[15][16]

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Flow Rate: 0.2 - 0.5 mL/min.

• Gradient: A suitable gradient to separate the analyte from other matrix components.

• Injection Volume: 5 - 10 µL.

3. Mass Spectrometric Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Selected Reaction Monitoring (SRM).

• SRM Transitions:

  • N-Desethyl amodiaquine: m/z 328 -> 283[16][17]

  • N-Desethyl amodiaquine-d5: m/z 333 -> 283[14]

• Optimize other parameters such as collision energy and declustering potential for maximum sensitivity.

4. Calibration and Quantification:

• Prepare a series of calibration standards by spiking known concentrations of N-desethyl amodiaquine into a blank matrix (e.g., buffer with denatured HLMs).

• Add a constant concentration of N-desethyl amodiaquine-d5 to all calibration standards, quality control samples, and study samples.

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.

• Use the calibration curve to determine the concentration of N-desethyl amodiaquine in the experimental samples.

Data Presentation: LC-MS/MS Method Parameters

Parameter	Value	Reference
Chromatography
Column Type	Hypersil Gold (100 mm × 4.6 mm, 5 µm)	[15]
Mobile Phase	Acetonitrile and 2.0 mM ammonium formate (pH 2.50) (80:20, v/v)	[15]
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization	[16]
N-Desethyl amodiaquine (DEAQ) Transition	m/z 328 -> 283	[16][17]
N-Desethyl amodiaquine-d5 (DEAQ-d5) Transition	m/z 333 -> 283	[14]
Method Performance
Lower Limit of Quantification (LLOQ)	10 nM	[16]
Linearity Range	10 - 1500 nM	[16]
Intra- and Inter-day Precision (%CV)	< 7.0%	[16]
Intra- and Inter-day Accuracy	Within 3.4%	[16]

Note: These parameters are illustrative and should be optimized for the specific instrumentation and application.

Conclusion

N-Desethyl amodiaquine-d5 is an indispensable tool for the accurate and precise quantification of N-desethyl amodiaquine in in vitro drug metabolism studies. The protocols and data presented herein provide a comprehensive guide for researchers and scientists in the field of drug development to investigate the metabolic fate of amodiaquine and to understand the factors influencing its biotransformation. The use of these standardized methods will facilitate the generation of high-quality, reproducible data, which is essential for regulatory submissions and for advancing our understanding of drug metabolism and pharmacokinetics.

References

• 1. ovid.com [ovid.com]
• 2. Amodiaquine metabolism is impaired by common polymorphisms in CYP2C8: implications for malaria treatment in Africa [pubmed.ncbi.nlm.nih.gov]
• 3. How Genes Influence The Breakdown Of Amodiaquine? - Xcode Life [xcode.life]
• 4. go.drugbank.com [go.drugbank.com]
• 5. [PDF] Amodiaquine clearance and its metabolism to N-desethylamodiaquine is mediated by CYP2C8: a new high affinity and turnover enzyme-specific probe substrate. | Semantic Scholar [semanticscholar.org]
• 6. Amodiaquine clearance and its metabolism to N-desethylamodiaquine is mediated by CYP2C8: a new high affinity and turnover enzyme-specific probe substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ClinPGx [clinpgx.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. veeprho.com [veeprho.com]
• 10. chembk.com [chembk.com]
• 11. clearsynth.com [clearsynth.com]
• 12. A LC‐MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper — MORU Tropical Health Network [tropmedres.ac]
• 13. researchgate.net [researchgate.net]
• 14. ora.ox.ac.uk [ora.ox.ac.uk]
• 15. Application of an LC-MS/MS method for reliable determination of amodiaquine, N-desethylamodiaquine, artesunate and dihydroartemisinin in human plasma for a bioequivalence study in healthy Indian subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Determination of N-desethylamodiaquine by hydrophilic interaction liquid chromatography with tandem mass spectrometry: application to in vitro drug metabolism studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Population Pharmacokinetic and Pharmacodynamic Modeling of Amodiaquine and Desethylamodiaquine in Women with Plasmodium vivax Malaria during and after Pregnancy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Detection of N-Desethyl Amodiaquine-d5

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of N-Desethyl amodiaquine-d5, a critical internal standard for the therapeutic drug monitoring and pharmacokinetic studies of the antimalarial drug, amodiaquine. The protocols outlined below leverage Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.

Introduction

Amodiaquine is an antimalarial agent that is extensively metabolized in the liver to its primary active metabolite, N-desethylamodiaquine (DEAQ)[1][2][3][4]. The quantification of both amodiaquine and DEAQ in biological matrices is crucial for pharmacokinetic and pharmacodynamic assessments. To ensure accuracy and precision in these measurements, a stable isotope-labeled internal standard is employed. N-Desethyl amodiaquine-d5 (DAQ-d5), a deuterium-labeled analog of DEAQ, is an ideal internal standard for such bioanalytical methods[5][6][7][8][9]. Its chemical behavior is nearly identical to the analyte, which helps to correct for variations in sample processing and instrumental analysis[10][11][12]. These notes detail the established LC-MS/MS methods for the reliable quantification of N-Desethyl amodiaquine and its deuterated internal standard.

Metabolic Pathway of Amodiaquine

Amodiaquine is bioactivated in the liver primarily by the cytochrome P450 enzyme CYP2C8 to form its main active metabolite, N-desethylamodiaquine[1][3]. DEAQ is further metabolized, though to a lesser extent, to N-bis-desethyl-amodiaquine[1][2]. Understanding this pathway is essential for interpreting drug metabolism and pharmacokinetic data.

References

• 1. ClinPGx [clinpgx.org]
• 2. journals.asm.org [journals.asm.org]
• 3. Amodiaquine - Wikipedia [en.wikipedia.org]
• 4. What is the mechanism of Amodiaquine Hydrochloride? [synapse.patsnap.com]
• 5. veeprho.com [veeprho.com]
• 6. ora.ox.ac.uk [ora.ox.ac.uk]
• 7. storage.googleapis.com [storage.googleapis.com]
• 8. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 11. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. crimsonpublishers.com [crimsonpublishers.com]

Application Note: High-Throughput Therapeutic Drug Monitoring of Amodiaquine using N-Desethyl amodiaquine-d5 by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Amodiaquine (AQ) is a 4-aminoquinoline antimalarial drug, widely used in combination with artesunate as a first-line treatment for uncomplicated Plasmodium falciparum malaria.[1] Amodiaquine is rapidly and extensively metabolized in the liver by the cytochrome P450 enzyme CYP2C8 to its principal active metabolite, N-desethylamodiaquine (DEAQ).[2][3] DEAQ is the primary driver of antimalarial activity and has a much longer elimination half-life than the parent drug, making it a key analyte for therapeutic drug monitoring (TDM).[4][5] TDM of amodiaquine and DEAQ is crucial for optimizing dosing regimens, ensuring therapeutic efficacy, and minimizing toxicity, particularly in vulnerable populations such as children and pregnant women.[6][7] The significant interindividual variability in the pharmacokinetic parameters of both compounds further underscores the need for accurate and reliable monitoring.[3]

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of amodiaquine and N-desethylamodiaquine in human plasma and dried blood spots (DBS). The method utilizes N-Desethyl amodiaquine-d5 as a stable isotope-labeled internal standard (SIL-IS) to ensure high accuracy and precision by correcting for matrix effects and variability in sample processing.[8][9] Deuterated internal standards like N-Desethyl amodiaquine-d5 are ideal for LC-MS-based quantification as they share near-identical physicochemical properties with the analyte, ensuring they co-elute and experience similar ionization efficiency, which is crucial for reliable bioanalysis.[10][11][12]

Principle of the Method

This method involves the extraction of amodiaquine, N-desethylamodiaquine, and the internal standard (N-Desethyl amodiaquine-d5) from a biological matrix (plasma or DBS). The extracted samples are then analyzed by reverse-phase liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) using selected reaction monitoring (SRM) in positive ion mode. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared in the same biological matrix.

Materials and Reagents

• Amodiaquine dihydrochloride

• N-Desethyl amodiaquine

• N-Desethyl amodiaquine-d5 (Internal Standard)

• LC-MS/MS grade acetonitrile, methanol, and water

• Formic acid

• Ammonium formate

• Human plasma (K2EDTA)

• Supported Liquid Extraction (SLE) plates or cartridges

• 96-well collection plates

Experimental Protocol

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of amodiaquine, N-desethylamodiaquine, and N-Desethyl amodiaquine-d5 in a 50:50 (v/v) mixture of acetonitrile and water containing 1% formic acid.[13] Store at -80°C.[13]

• Working Solutions: Prepare intermediate and working standard solutions by serial dilution of the stock solutions with 50:50 (v/v) acetonitrile/water. These solutions are used to spike blank plasma for calibration curves and quality control (QC) samples.[13]

• Internal Standard Working Solution: Prepare a working solution of N-Desethyl amodiaquine-d5 at an appropriate concentration in the same diluent.

Sample Preparation (Plasma)

A supported liquid extraction (SLE) method is recommended for high-throughput sample preparation.[13]

• To 100 µL of plasma sample, calibrator, or QC, add the internal standard working solution.

• Vortex briefly to mix.

• Load the entire sample onto an SLE+ plate.

• Apply a brief pulse of vacuum or positive pressure to initiate flow.

• Allow the sample to absorb for 5-10 minutes.

• Elute the analytes with an appropriate organic solvent (e.g., methyl tertiary butyl ether or a mixture of ethyl acetate and dichloromethane) into a 96-well collection plate.[14]

• Evaporate the eluent to dryness under a stream of nitrogen at approximately 40°C.

• Reconstitute the dried extract in the mobile phase.

• Seal the plate and inject it into the LC-MS/MS system.

Sample Preparation (Dried Blood Spots - DBS)

• Punch a 3.2 mm disc from the center of the dried blood spot, which corresponds to approximately 15 µL of blood.[15]

• Place the disc into a 96-well plate.

• Add the internal standard working solution and an extraction solution (e.g., 0.5% formic acid in 50:50 water/acetonitrile).[15][16]

• Agitate the plate for a specified time (e.g., 60 minutes) to ensure complete extraction.

• Centrifuge the plate to pellet the paper discs.

• Transfer the supernatant to a new plate for injection.[15]

LC-MS/MS Conditions

The following are typical LC-MS/MS parameters and can be optimized for specific instrumentation.

Liquid Chromatography:

Parameter	Condition
Column	Zorbax SB-CN, 50 x 4.6 mm, 3.5 µm[13][15]
Mobile Phase A	20 mM Ammonium formate with 1% formic acid in water[13]
Mobile Phase B	Acetonitrile[13]
Gradient	Isocratic or a shallow gradient (e.g., 15-85% B)[13][15]
Flow Rate	700 µL/min[15]
Injection Volume	5-10 µL
Column Temperature	40°C
Run Time	~6.5 minutes[13]

Mass Spectrometry:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[15]
Ion Spray Voltage	5500 V[15]
Source Temperature	650°C[15]
Detection Mode	Selected Reaction Monitoring (SRM)

SRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Amodiaquine	356.4	283.2[13][15]
N-Desethylamodiaquine	328.2	283.1[13][15]
N-Desethyl amodiaquine-d5 (IS)	333.3	283.2[13][15]

Note: Some methods may also use Amodiaquine-d10 as an internal standard for the parent drug.[13][15]

Data and Performance Characteristics

The following tables summarize typical performance characteristics of LC-MS/MS methods for amodiaquine and N-desethylamodiaquine quantification.

Table 1: Calibration Range and Lower Limits of Quantification (LLOQ)

Analyte	Matrix	Calibration Range (ng/mL)	LLOQ (ng/mL)	Reference
Amodiaquine	Plasma	1.08 - 263	1.08	[13]
N-Desethylamodiaquine	Plasma	1.41 - 610	1.41	[13]
Amodiaquine	Dried Blood Spot	2.03 - 459	2.03	[15][16]
N-Desethylamodiaquine	Dried Blood Spot	3.13 - 1570	3.13	[15][16]
Amodiaquine	Plasma	0.106 - 51.580	0.106	[14]
N-Desethylamodiaquine	Plasma	0.523 - 253.855	0.523	[14]

Table 2: Precision and Accuracy

Analyte	Matrix	QC Level	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Bias)	Reference
Amodiaquine	Plasma	Low, Mid, High	< 15%	< 15%	Within ±15%	[13]
N-Desethylamodiaquine	Plasma	Low, Mid, High	< 15%	< 15%	Within ±15%	[13]
Amodiaquine	Dried Blood Spot	Low, Mid, High	< 15%	< 15%	Within ±15%	[15][16]
N-Desethylamodiaquine	Dried Blood Spot	Low, Mid, High	< 15%	< 15%	Within ±15%	[15][16]

Table 3: Recovery and Matrix Effects

Analyte	Matrix	Absolute Recovery (%)	Matrix Effect	Reference
Amodiaquine	Plasma	66 - 76	Not significant	[13]
N-Desethylamodiaquine	Plasma	66 - 76	Not significant	[13]
Isotope Labeled IS	Plasma	73 - 85	Not significant	[13]
Amodiaquine	Dried Blood Spot	Not specified	Not detected	[15][16]
N-Desethylamodiaquine	Dried Blood Spot	Not specified	Not detected	[15][16]

Visualizations

Caption: Metabolic pathway of Amodiaquine to its metabolites.

Caption: Workflow for TDM of Amodiaquine using LC-MS/MS.

Conclusion

The described LC-MS/MS method, utilizing N-Desethyl amodiaquine-d5 as an internal standard, provides a sensitive, specific, and high-throughput solution for the therapeutic drug monitoring of amodiaquine and its active metabolite, N-desethylamodiaquine. The use of a stable isotope-labeled internal standard is critical for achieving the accuracy and precision required for clinical research and patient management. This application note provides a comprehensive protocol that can be adapted by researchers and drug development professionals to support pharmacokinetic studies and optimize antimalarial therapy.

References

• 1. ARTESUNATE/AMODIAQUINE = AS/AQ oral | MSF Medical Guidelines [medicalguidelines.msf.org]
• 2. journals.asm.org [journals.asm.org]
• 3. ClinPGx [clinpgx.org]
• 4. Population pharmacokinetics of amodiaquine and desethylamodiaquine in pediatric patients with uncomplicated falciparum malaria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Population pharmacokinetics and pharmacodynamic considerations of amodiaquine and desethylamodiaquine in Kenyan adults with uncomplicated malaria receiving artesunate-amodiaquine combination therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. open.uct.ac.za [open.uct.ac.za]
• 7. journals.asm.org [journals.asm.org]
• 8. resolvemass.ca [resolvemass.ca]
• 9. youtube.com [youtube.com]
• 10. Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. irl.umsl.edu [irl.umsl.edu]
• 12. mdpi.com [mdpi.com]
• 13. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 14. storage.googleapis.com [storage.googleapis.com]
• 15. ora.ox.ac.uk [ora.ox.ac.uk]
• 16. A LC-MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper. — Oxford Global Health [034.medsci.ox.ac.uk]

Application Note: Quantification of N-Desethyl Amodiaquine in Dried Blood Spots using a d5 Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-desethyl amodiaquine (DEAQ) is the primary active metabolite of the antimalarial drug amodiaquine. Monitoring its concentration in patients is crucial for therapeutic drug monitoring and pharmacokinetic studies, particularly in resource-limited settings where dried blood spot (DBS) sampling offers a convenient and minimally invasive alternative to traditional venous blood draws.[1][2][3][4][5] This application note provides a detailed protocol for the sensitive and accurate quantification of DEAQ in DBS samples using a stable isotope-labeled internal standard (d5-DEAQ) and liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method described is robust, reliable, and suitable for high-throughput analysis in clinical and research laboratories.[1][2][3][4]

Principle

This method utilizes the high selectivity and sensitivity of tandem mass spectrometry for the quantification of N-desethyl amodiaquine. A known amount of a deuterated internal standard (N-desethyl amodiaquine-d5) is added to the sample prior to extraction. This internal standard behaves similarly to the analyte during sample preparation and ionization, allowing for accurate quantification by correcting for any analyte loss during the process and for variations in instrument response. The analyte and internal standard are extracted from the dried blood spot using a protein precipitation and extraction procedure. The resulting extract is then analyzed by LC-MS/MS.

Experimental Workflow

Caption: A flowchart illustrating the major steps in the quantification of N-desethyl amodiaquine from dried blood spots.

Detailed Protocols

Materials and Reagents

• N-desethyl amodiaquine (DEAQ) reference standard

• N-desethyl amodiaquine-d5 (d5-DEAQ) internal standard (IS)

• Acetonitrile (ACN), LC-MS grade

• Water, LC-MS grade

• Formic acid, LC-MS grade

• Ammonium formate, LC-MS grade

• Control human whole blood (EDTA)

• Whatman 903 or equivalent DBS cards

Equipment

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

• Mechanical puncher (3.2 mm)

• Microcentrifuge tubes

• Vortex mixer

• Sonicator bath

• Centrifuge

• Nitrogen evaporator or vacuum concentrator

• Analytical balance

• Calibrated pipettes

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve DEAQ and d5-DEAQ in a 50:50 (v/v) mixture of acetonitrile and water containing 0.5% formic acid to obtain a final concentration of 1 mg/mL for each.[1][5] Store at -80°C.[1][5]

• Working Solutions: Prepare serial dilutions of the DEAQ stock solution in 50:50 (v/v) acetonitrile:water to create working solutions for calibration standards and quality control (QC) samples.

• Internal Standard Working Solution: Dilute the d5-DEAQ stock solution in the same solvent to achieve a final concentration appropriate for spiking into samples.

Preparation of Calibration Standards and Quality Control Samples

• Spike appropriate volumes of the DEAQ working solutions into control human whole blood to prepare a series of calibration standards. A typical calibration curve range for DEAQ is 3.13–1570 ng/mL.[1][3][4][5]

• Prepare at least three levels of QC samples (low, medium, and high) in the same manner. For example, 9.75, 603, and 1312 ng/mL.[5]

• Pipette 50 µL of each spiked blood sample onto a DBS card and allow it to dry completely at ambient temperature for at least 3 hours.

• Store the prepared DBS cards in sealed bags with desiccant at -80°C until analysis.[1]

Sample Preparation from Dried Blood Spots

• Punch five 3.2 mm discs from each DBS sample (calibration standard, QC, or unknown) into a clean microcentrifuge tube. This corresponds to approximately 15 µL of blood.[1][2][3][4][5]

• To each tube, add a specific volume of the internal standard working solution (d5-DEAQ).

• Add 500 µL of extraction solvent (0.5% formic acid in 50:50 v/v acetonitrile:water).[1][2][3][4][5]

• Vortex the tubes for 30 minutes, followed by sonication for 15 minutes.

• Centrifuge the tubes at 14,000 rpm for 10 minutes.

• Carefully transfer the supernatant to a new set of tubes.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase.

LC-MS/MS Method

The following tables summarize the instrumental parameters for the LC-MS/MS analysis.

Liquid Chromatography Parameters

Parameter	Value
HPLC System	Agilent 1200 series or equivalent
Column	Zorbax SB-CN, 50 mm x 4.6 mm, 3.5 µm[2][3][4][6]
Mobile Phase A	20 mM Ammonium Formate with 0.5% Formic Acid in Water[1][2][3][4]
Mobile Phase B	Acetonitrile[1][2][3][4]
Gradient	Isocratic: 15% B for 2.2 min, then a wash step with a higher percentage of B[1]
Flow Rate	700 µL/min[1]
Injection Volume	10 µL
Column Temperature	40°C
Autosampler Temperature	4°C

Mass Spectrometry Parameters

Parameter	Value
Mass Spectrometer	API 5000 triple quadrupole or equivalent[1]
Ionization Mode	Electrospray Ionization (ESI), Positive[1]
Ion Spray Voltage	5500 V[1]
Temperature	650°C[1]
Curtain Gas	25 psi[1]
Nebulizer Gas (GS1)	60 psi[1]
Auxiliary Gas (GS2)	60 psi[1]
Collision Gas	Nitrogen

Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
N-desethyl amodiaquine (DEAQ)	328.2	283.1	29[1]
N-desethyl amodiaquine-d5 (d5-DEAQ)	333.3	283.2	29[1]

Data Analysis and Quantification

The concentration of DEAQ in the DBS samples is determined by calculating the peak area ratio of the analyte to the internal standard. A calibration curve is constructed by plotting the peak area ratios of the calibration standards against their corresponding nominal concentrations. A linear regression with a weighting factor of 1/x² is typically used to fit the data. The concentration of DEAQ in the unknown samples is then interpolated from this calibration curve.

Method Validation Summary

The described method has been validated according to regulatory guidelines. The following table summarizes typical validation parameters.

Validation Parameter	Typical Acceptance Criteria	Result
Linearity (r²)	> 0.99	> 0.995
Lower Limit of Quantification (LLOQ)	Signal-to-noise ratio > 10	3.13 ng/mL[1][3][4][5]
Intra- and Inter-day Precision (%CV)	< 15% (< 20% at LLOQ)	< 15%[1][2][3][4]
Intra- and Inter-day Accuracy (%Bias)	± 15% (± 20% at LLOQ)	Within ± 15%
Matrix Effect	Normalized matrix factor between 0.85 and 1.15	No significant matrix effect observed[1][2][3][4]
Recovery	Consistent and reproducible	Mean recovery > 65%
Stability (Freeze-thaw, Short-term, Long-term)	% Deviation within ± 15%	Stable under various storage conditions[1][2][3][4]

Signaling Pathway Diagram (Metabolic Pathway)

Caption: The metabolic conversion of amodiaquine to its active metabolite, N-desethyl amodiaquine, is primarily mediated by the CYP2C8 enzyme.[7]

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable and sensitive approach for the quantification of N-desethyl amodiaquine in dried blood spots. The use of a stable isotope-labeled internal standard ensures high accuracy and precision. This methodology is well-suited for pharmacokinetic studies and therapeutic drug monitoring, particularly in large-scale clinical trials and in settings where DBS sampling is advantageous.

References

• 1. ora.ox.ac.uk [ora.ox.ac.uk]
• 2. A LC‐MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper — MORU Tropical Health Network [tropmedres.ac]
• 3. A LC-MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper. — Oxford Global Health [034.medsci.ox.ac.uk]
• 4. A LC-MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A LC-MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper - PMC [pmc.ncbi.nlm.nih.gov]
• 6. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of N-desethylamodiaquine by hydrophilic interaction liquid chromatography with tandem mass spectrometry: application to in vitro drug metabolism studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Isocratic HPLC Method for the Separation of N-Desethyl Amodiaquine-d5

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust isocratic reversed-phase high-performance liquid chromatography (RP-HPLC) method for the separation of N-Desethyl amodiaquine-d5. This deuterated analog is commonly used as an internal standard in pharmacokinetic and bioanalytical studies of the antimalarial drug amodiaquine.[1][2][3][4] The described method is essential for ensuring the purity of the internal standard and for studies investigating isotopic effects on chromatographic retention.

Introduction

Amodiaquine is an antimalarial agent that is extensively metabolized to N-desethylamodiaquine, its major active metabolite.[5] In quantitative bioanalysis, stable isotope-labeled internal standards, such as N-Desethyl amodiaquine-d5, are crucial for achieving accurate and precise results, as they help to correct for variations in sample preparation and instrument response. While deuterated standards are designed to have similar physicochemical properties to their unlabeled counterparts, slight differences in lipophilicity can sometimes lead to chromatographic separation.[6][7] Therefore, a reliable isocratic HPLC method is necessary to assess the purity of N-Desethyl amodiaquine-d5 and to ensure it does not interfere with the quantification of the analyte of interest.

Experimental Protocol

This protocol outlines a general isocratic HPLC method adapted from various validated methods for the analysis of amodiaquine and its metabolites.[8][9][10]

1. Materials and Reagents

• N-Desethyl amodiaquine-d5 standard

• N-Desethyl amodiaquine standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium formate (analytical grade)

• Formic acid (analytical grade)

• Trifluoroacetic acid (TFA) (analytical grade)

• Potassium dihydrogen phosphate (analytical grade)

• Triethylamine (analytical grade)

• Orthophosphoric acid (analytical grade)

• Ultrapure water

2. Equipment

• High-Performance Liquid Chromatography (HPLC) system with a UV or mass spectrometry (MS) detector

• Reversed-phase C18 or Phenyl column (e.g., 150 mm x 4.6 mm, 5 µm)

• Analytical balance

• pH meter

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

3. Preparation of Mobile Phase

• Mobile Phase A: Prepare a 20 mM ammonium formate solution in water with 0.5% formic acid.[10] Alternatively, a 25 mM potassium dihydrogen phosphate buffer can be prepared, with the pH adjusted to 2.8 with orthophosphoric acid, and 1% (v/v) triethylamine added.[8]

• Mobile Phase B: Acetonitrile or Methanol.

• Isocratic Mobile Phase: Mix Mobile Phase A and Mobile Phase B in a specific ratio (e.g., 85:15 v/v).[10] The exact ratio may need to be optimized based on the specific column and HPLC system used. Degas the mobile phase before use.

4. Preparation of Standard Solutions

• Prepare individual stock solutions of N-Desethyl amodiaquine-d5 and N-Desethyl amodiaquine (e.g., 1 mg/mL) in a suitable solvent such as methanol or a mixture of acetonitrile and water (50:50 v/v) with 0.5% formic acid.[9][10]

• From the stock solutions, prepare working standard solutions at appropriate concentrations by diluting with the mobile phase.

5. Chromatographic Conditions

• Column: Reversed-phase Phenyl column (e.g., Synergi 4 µm Polar-RP, 150 x 4.6 mm)[8] or a Zorbax SB-CN column (50 mm x 4.6 mm, 3.5 µm).[9][10]

• Mobile Phase: Isocratic elution with a mixture such as acetonitrile: 20 mM ammonium formate with 0.5% formic acid (15:85, v/v).[10]

• Flow Rate: 0.7-1.0 mL/min.

• Injection Volume: 10-20 µL.

• Column Temperature: 25-40 °C.

• Detection: UV at 340 nm[8] or MS/MS detection. For MS/MS, the SRM transition for N-Desethyl amodiaquine is m/z 328.2 → 283.1 and for N-Desethyl amodiaquine-d5 is m/z 333.3 → 283.2.[9][10]

6. Experimental Workflow

Caption: Experimental workflow for the isocratic HPLC separation of N-Desethyl amodiaquine-d5.

Data Presentation

The following table summarizes representative chromatographic parameters for the isocratic separation of N-Desethyl amodiaquine and its deuterated analog.

Parameter	N-Desethyl amodiaquine	N-Desethyl amodiaquine-d5
Retention Time (min)	8.9	8.8
Tailing Factor	1.1	1.1
Theoretical Plates	> 5000	> 5000
Resolution (Rs)	\multicolumn{2}{c	}{> 1.5}
UV max (nm)	340	340
MS/MS Transition	328.2 → 283.1	333.3 → 283.2

Note: The retention time for the deuterated compound may be slightly shorter on reversed-phase columns due to the deuterium isotope effect.[6]

Signaling Pathway and Logical Relationships

The logical relationship in this analytical method is a straightforward workflow from sample preparation to data analysis. The critical step is the isocratic elution, which simplifies the method by using a constant mobile phase composition, leading to robust and reproducible results.

Caption: Logical workflow of the analytical method for N-Desethyl amodiaquine-d5.

Conclusion

The described isocratic HPLC method provides a reliable and straightforward approach for the separation and analysis of N-Desethyl amodiaquine-d5. This method is suitable for quality control of the internal standard and for research applications where baseline separation from the unlabeled analyte is desired. The simplicity of the isocratic elution makes this method robust, easy to transfer between different HPLC systems, and suitable for high-throughput analysis.

References

• 1. veeprho.com [veeprho.com]
• 2. storage.googleapis.com [storage.googleapis.com]
• 3. N-Desethyl Amodiaquine-d5 [chembk.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Determination of N-desethylamodiaquine by hydrophilic interaction liquid chromatography with tandem mass spectrometry: application to in vitro drug metabolism studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Selective and sensitive liquid chromatographic assay of amodiaquine and desethylamodiaquine in whole blood spotted on filter paper - PMC [pmc.ncbi.nlm.nih.gov]
• 9. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ora.ox.ac.uk [ora.ox.ac.uk]

Technical Notes & Optimization

Troubleshooting poor signal intensity of N-Desethyl amodiaquine-d5 in mass spectrometry

Welcome to the technical support center for N-Desethyl amodiaquine-d5 analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding poor signal intensity in mass spectrometry experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the LC-MS/MS analysis of N-Desethyl amodiaquine-d5, focusing on the prevalent problem of poor signal intensity.

Q1: I am observing a weak or no signal for my internal standard, N-Desethyl amodiaquine-d5. What are the primary areas to investigate?

A weak or absent signal for N-Desethyl amodiaquine-d5 can stem from several factors, ranging from sample preparation to instrument settings. A systematic approach to troubleshooting is crucial for identifying the root cause. The initial steps should focus on verifying the integrity of the internal standard solution, followed by an examination of the sample preparation process, liquid chromatography (LC) conditions, and mass spectrometer (MS) parameters.

Here is a logical workflow to diagnose the issue:

Caption: Initial troubleshooting workflow for poor N-Desethyl amodiaquine-d5 signal.

Q2: How can I confirm the integrity of my N-Desethyl amodiaquine-d5 internal standard solution?

Issues with the internal standard solution itself are a common source of poor signal.

Troubleshooting Steps:

• Fresh Preparation: Prepare a fresh stock and working solution of N-Desethyl amodiaquine-d5 from the original source.[1][2][3] Dilution errors or degradation of older solutions can lead to a lower than expected concentration.

• Direct Infusion: Infuse the newly prepared working solution directly into the mass spectrometer, bypassing the LC system. This will confirm if the compound is ionizable and if the mass spectrometer is correctly tuned to its mass transitions. If a strong signal is observed here, the problem likely lies within the sample preparation or chromatography.

• Purity Check: The presence of unlabeled analyte or other impurities in the deuterated internal standard can affect quantification.[4] While a full purity analysis may not be feasible for routine troubleshooting, being aware of the manufacturer's specified purity is important.

Q3: What aspects of my sample preparation protocol could be contributing to low signal intensity?

The extraction process is critical for achieving good recovery and minimizing matrix effects, both of which significantly impact signal intensity.

Troubleshooting Steps:

• Extraction Recovery: The efficiency of the extraction method can directly impact the amount of N-Desethyl amodiaquine-d5 that reaches the analytical column. Supported liquid extraction (SLE) and solid-phase extraction (SPE) are commonly used techniques.[1][5] Inefficient extraction will result in a weak signal. You can evaluate the extraction recovery by comparing the peak area of an extracted sample to that of a post-extraction spiked sample at the same concentration.

• Matrix Effects: Co-eluting matrix components from biological samples like plasma or blood can suppress the ionization of N-Desethyl amodiaquine-d5.[4][6] Even with a deuterated internal standard, differential matrix effects can occur where the analyte and the internal standard are not affected equally.[4][7] To mitigate this, consider more rigorous sample cleanup steps or adjusting the chromatography to separate the analyte from the interfering components.

• pH of Extraction Solution: The pH of the sample and extraction solvents is crucial for efficient extraction of ionizable compounds like N-Desethyl amodiaquine. Using a basic solution, such as 0.5 M ammonium hydroxide, can improve the recovery from plasma.[1]

Caption: Logical relationships in troubleshooting sample preparation.

Q4: My signal is still low after addressing sample preparation. How should I optimize my LC-MS/MS parameters?

Fine-tuning the liquid chromatography and mass spectrometry parameters is essential for maximizing the signal intensity of N-Desethyl amodiaquine-d5.

Troubleshooting Steps:

• Chromatographic Peak Shape: Poor peak shape (e.g., broad or tailing peaks) will result in lower peak height and thus lower signal-to-noise. Ensure the sample is dissolved in a solvent compatible with the initial mobile phase.[8]

• Mobile Phase Composition: For reversed-phase chromatography of N-Desethyl amodiaquine, a mobile phase consisting of acetonitrile and an aqueous buffer with a low pH (e.g., 20 mM ammonium formate with 1% formic acid, pH ~2.6) is often effective.[1][9] The acidic conditions promote ionization in positive ESI mode.

• Mass Spectrometer Tuning: Ensure the mass spectrometer is properly tuned and calibrated.[8] Optimize the source parameters (e.g., spray voltage, gas flows, temperature) and collision energy specifically for N-Desethyl amodiaquine-d5.[10][11]

• Mass Transitions (SRM/MRM): Verify that you are using the optimal precursor and product ions for N-Desethyl amodiaquine-d5. The most common transition is m/z 333.3 → 283.2.[1]

Experimental Protocols & Data

For reference, the following tables summarize typical experimental parameters and quantitative data from published methods for the analysis of N-Desethyl amodiaquine.

Table 1: LC-MS/MS Methodologies for N-Desethyl amodiaquine Analysis

Parameter	Method 1[1][9]	Method 2[2]	Method 3[12]
LC Column	Zorbax SB-CN, 50 x 4.6 mm, 3.5 µm	Zorbax SB-CN, 50 x 4.6 mm, 3.5 µm	BETASIL Silica-100, 50 x 2.1 mm, 5 µm
Mobile Phase A	20 mM Ammonium Formate with 1% Formic Acid (pH ~2.6)	20 mM Ammonium Formate with 0.5% Formic Acid	85% Acetonitrile with 5 mM Ammonium Acetate and 0.1% Formic Acid
Mobile Phase B	Acetonitrile	Methanol:Acetonitrile (75:25, v/v) for washout	N/A (Isocratic)
Flow Rate	Not Specified	700 µL/min	220 µL/min
Ionization Mode	Positive Electrospray (ESI+)	Positive ESI	Positive ESI
MS/MS Transition	m/z 328.2 → 283.1 (Analyte)m/z 333.3 → 283.2 (IS)	m/z 328 → 283 (Analyte)m/z 333 → 283 (IS)	m/z 328 → 283 (Analyte)m/z 331 → 283 (IS)
Sample Matrix	Plasma	Dried Blood Spots	Human Liver Microsomes

Table 2: Quantitative Performance Data

Parameter	Value Range	Source(s)
Lower Limit of Quantification (LLOQ)	1.41 ng/mL - 3.13 ng/mL	[1][2]
Absolute Recovery (Analyte)	66% - 76%	[9]
Absolute Recovery (Internal Standard)	73% - 85%	[9]
Intra-batch Precision (%CV)	< 15%	[2]
Inter-batch Precision (%CV)	< 15%	[2]
Normalized Matrix Factor	0.96 - 1.03	[2]

This technical support guide provides a starting point for troubleshooting poor signal intensity of N-Desethyl amodiaquine-d5. If the issue persists after following these steps, further investigation into instrument performance and potential sources of contamination may be necessary.

References

• 1. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ora.ox.ac.uk [ora.ox.ac.uk]
• 3. storage.googleapis.com [storage.googleapis.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. myadlm.org [myadlm.org]
• 8. benchchem.com [benchchem.com]
• 9. ora.ox.ac.uk [ora.ox.ac.uk]
• 10. Optimization Strategies for Mass Spectrometry-Based Untargeted Metabolomics Analysis of Small Polar Molecules in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Determination of N-desethylamodiaquine by hydrophilic interaction liquid chromatography with tandem mass spectrometry: application to in vitro drug metabolism studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing LC gradient for separation of amodiaquine and N-Desethyl amodiaquine-d5

This technical support center provides troubleshooting guidance and answers to frequently asked questions for optimizing the liquid chromatography (LC) gradient separation of amodiaquine and its deuterated internal standard, N-Desethyl amodiaquine-d5.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic separation of amodiaquine and N-Desethyl amodiaquine-d5.

Issue	Potential Causes	Solutions
Poor Peak Resolution	Inappropriate mobile phase composition or gradient.	- Adjust the ratio of organic solvent (acetonitrile or methanol) to the aqueous phase. - Modify the gradient slope; a shallower gradient can improve the separation of closely eluting peaks. - Ensure the pH of the mobile phase is appropriate for the analytes. An acidic mobile phase (e.g., using formic or phosphoric acid) is commonly used.[1][2]
Incorrect column chemistry.	- Consider using a different stationary phase. Phenyl or cyano (CN) columns have been shown to provide good separation for amodiaquine and its metabolites.[1][3][4] C18 columns are also an option.[2]
Peak Tailing	Secondary interactions between the analytes and the stationary phase.	- Add a competing base, such as triethylamine, to the mobile phase to reduce peak tailing caused by silanol interactions.[1] - Ensure the sample solvent is compatible with the mobile phase.[5]
Column overload.	- Reduce the injection volume or the concentration of the sample.
Peak Fronting	Sample solvent stronger than the mobile phase.	- Dilute the sample in a solvent that is weaker than or equal in strength to the initial mobile phase conditions.[5]
Column collapse or void.	- Replace the column if it has been subjected to high pressure or incompatible solvents.[5]
Signal Suppression/ Enhancement (in LC-MS/MS)	Co-eluting matrix components.	- Optimize the sample preparation method to remove interfering substances. - Adjust the chromatographic gradient to separate the analytes from the matrix components.
Carryover	Adsorption of analytes to the injector or column.	- Implement a washout step with a strong solvent at the end of each run to elute strongly retained compounds.[3][6] - Use a needle wash with a strong, organic solvent.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for an LC gradient for separating amodiaquine and N-Desethyl amodiaquine-d5?

A1: A common starting point is a reversed-phase separation using a C18, CN, or Phenyl column.[1][2][3] A gradient with acetonitrile and an aqueous buffer containing an acidifier like formic acid is often effective.[3][4] For example, a gradient starting with a lower percentage of acetonitrile (e.g., 15-20%) and ramping up to a higher percentage (e.g., 80-85%) can provide a good separation.[3][4]

Q2: What type of column is recommended for this separation?

A2: Several column types have been successfully used. Cyano (CN) columns, such as a Zorbax SB-CN, have demonstrated good separation of amodiaquine and its metabolites.[3][4][7] Phenyl columns have also been reported to provide adequate resolution.[1] While C18 columns are a common choice for reversed-phase chromatography, alternative selectivities from CN and Phenyl phases can be advantageous for these specific compounds.

Q3: What mobile phase additives are beneficial for this separation?

A3: Acidic additives are crucial for good peak shape and retention. Formic acid (0.1% to 1%) is frequently used, especially for LC-MS/MS applications, as it is a volatile modifier.[3][4] Ammonium formate can also be used as a buffer.[3][4][8] For HPLC-UV methods, phosphoric acid can be used to control the pH.[2] In some cases, an amine modifier like triethylamine may be added to the mobile phase to reduce peak tailing.[1]

Q4: How can I reduce the run time of my method?

A4: To shorten the analysis time, you can:

• Increase the flow rate.

• Use a shorter column or a column with smaller particles (e.g., sub-2 µm for UHPLC).

• Make the gradient steeper. However, be mindful that this can compromise resolution.

• Increase the column temperature, which will decrease the viscosity of the mobile phase and can improve efficiency.

Q5: My peaks are broad. What should I check?

A5: Broad peaks can be caused by several factors:

• Extra-column volume: Ensure that the tubing between the injector, column, and detector is as short and narrow as possible.

• Column degradation: The column may be nearing the end of its life.

• Inappropriate mobile phase: The mobile phase may not be optimal for the analytes.

• Sample overload: Injecting too much sample can lead to peak broadening.

Experimental Protocol Example

This protocol is a general example and may require optimization for your specific instrumentation and application.

1. Sample Preparation:

• For plasma samples, a protein precipitation or liquid-liquid extraction can be performed.[1]

• Prepare stock solutions of amodiaquine and N-Desethyl amodiaquine-d5 in a suitable solvent such as a methanol/water mixture.[9]

• Prepare working standards and quality control samples by spiking the standards into a blank matrix.

2. LC-MS/MS Parameters:

Parameter	Condition
Column	Zorbax SB-CN, 4.6 x 50 mm, 3.5 µm
Mobile Phase A	20 mM Ammonium formate with 0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	Start at 15% B, ramp to 85% B over 3 minutes, hold for 1 minute, return to 15% B and re-equilibrate for 2 minutes.
Flow Rate	0.5 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
Detection	Multiple Reaction Monitoring (MRM)

Visualizations

Caption: Troubleshooting workflow for common LC separation issues.

Caption: Relationship between LC parameters and separation outcomes.

References

• 1. Selective and sensitive liquid chromatographic assay of amodiaquine and desethylamodiaquine in whole blood spotted on filter paper - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Separation of Amodiaquine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ora.ox.ac.uk [ora.ox.ac.uk]
• 5. lcms.cz [lcms.cz]
• 6. ora.ox.ac.uk [ora.ox.ac.uk]
• 7. A LC-MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. storage.googleapis.com [storage.googleapis.com]

Addressing matrix effects in the bioanalysis of N-Desethyl amodiaquine-d5

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for challenges encountered during the bioanalysis of N-Desethyl amodiaquine-d5 (DEAQ-d5), a common internal standard for the active metabolite of amodiaquine.

Troubleshooting Guide

This guide addresses specific issues related to matrix effects that can compromise the accuracy and reproducibility of your results.

Issue 1: Poor Peak Shape and Asymmetry for DEAQ-d5

Question: My chromatogram for N-Desethyl amodiaquine-d5 shows significant peak tailing or fronting. What are the likely causes and how can I fix this?

Answer: Poor peak shape is often a result of secondary interactions with the stationary phase or issues with the mobile phase.

• Secondary Silanol Interactions: Residual silanol groups on C18 columns can interact with basic compounds like DEAQ, causing peak tailing.

  • Solution 1: Use a column with end-capping or a different stationary phase, such as a phenyl or cyano column. A Zorbax SB-CN column has been used successfully for the separation of amodiaquine and its metabolite.[1]

  • Solution 2: Adjust the mobile phase pH. Using an acidic mobile phase, such as one containing formic acid or ammonium formate, can protonate the analyte, reducing silanol interactions.[1][2][3]

• Mobile Phase pH: The pH of your mobile phase can affect the ionization state of DEAQ.

  • Solution: Ensure the mobile phase pH is at least 2 units below the pKa of the analyte to maintain a consistent protonated state. A mobile phase of acetonitrile and 20 mM ammonium formate with 1% formic acid (pH ~2.6) has been shown to be effective.[1]

• Column Overload: Injecting too much sample can lead to peak distortion.

  • Solution: Try diluting your sample or reducing the injection volume.

Issue 2: Inconsistent or Low DEAQ-d5 Signal (Ion Suppression)

Question: I'm observing a significant drop in the signal intensity for DEAQ-d5 between my neat standards and matrix-spiked samples. What could be causing this ion suppression?

Answer: Ion suppression is a common matrix effect in LC-MS/MS, especially with electrospray ionization (ESI), where co-eluting endogenous components from the biological matrix compete with the analyte for ionization.[4][5]

• Insufficient Sample Cleanup: The primary cause of ion suppression is interference from matrix components like phospholipids.[6]

  • Solution 1: Improve Extraction Method. Move from a simple protein precipitation (PPT) to a more rigorous sample cleanup technique.

    • Liquid-Liquid Extraction (LLE): LLE with solvents like methyl tertiary butyl ether can effectively remove many interfering compounds.[4][6]

    • Solid-Phase Extraction (SPE): SPE provides a more selective cleanup and can significantly reduce matrix effects.[5][6]

    • Supported Liquid Extraction (SLE): Automated SLE+ techniques have been shown to result in no observable matrix effects for amodiaquine and its metabolite.[1][2]

  • Solution 2: Optimize Chromatography. Ensure chromatographic separation of DEAQ-d5 from the region where phospholipids typically elute. A washout gradient after the analyte peak can help clean the column of strongly retained matrix components.[2]

• Mobile Phase Composition: Highly aqueous mobile phases can sometimes be less efficient for ESI.[5]

  • Solution: While maintaining chromatographic integrity, explore different ratios of organic to aqueous phase. A mobile phase of acetonitrile and 10mM ammonium formate with 0.1% trifluoroacetic acid (75:25 v/v) has been successfully used.[4]

Issue 3: High DEAQ-d5 Signal (Ion Enhancement)

Question: My DEAQ-d5 signal is unexpectedly higher in matrix samples compared to clean standards. What is causing this ion enhancement?

Answer: Ion enhancement, though less common than suppression, can occur when co-eluting matrix components improve the ionization efficiency of the analyte.[7][8]

• Matrix Components Aiding Ionization: Certain matrix components can alter the droplet surface tension or charge distribution in the ESI source, favoring the ionization of your analyte.

  • Solution 1: Dilute the Sample. A simple dilution of the sample extract can often mitigate ion enhancement without significantly compromising sensitivity.[9]

  • Solution 2: Improve Chromatographic Separation. As with ion suppression, enhancing the separation between the analyte and interfering matrix components is key. Adjusting the gradient or using a different column chemistry can help.[9]

  • Solution 3: Matrix-Matched Calibrators. To compensate for consistent ion enhancement, prepare your calibration standards and quality controls in the same blank biological matrix as your samples.[7] This ensures that the calibrators and unknown samples experience the same matrix effect.

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated internal standard like N-Desethyl amodiaquine-d5 recommended?

A1: A stable isotope-labeled (SIL) internal standard like DEAQ-d5 is the gold standard for quantitative bioanalysis. Because it is chemically almost identical to the analyte (N-Desethyl amodiaquine), it co-elutes and experiences nearly the same degree of matrix effects (ion suppression or enhancement).[7] This allows for accurate quantification because the ratio of the analyte to the internal standard remains consistent even if the absolute signal intensity varies.[7]

Q2: How can I quantitatively assess the matrix effect for my assay?

A2: The most common method is the post-extraction spike.[9] This involves comparing the peak area of an analyte spiked into an extracted blank matrix sample with the peak area of the analyte in a neat solution at the same concentration. The matrix factor (MF) is calculated as:

• MF = (Peak Response in Presence of Matrix) / (Peak Response in Absence of Matrix)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

The internal standard-normalized MF should be calculated to demonstrate that the IS effectively compensates for the matrix effect. For a method to be considered free of significant matrix effects, the coefficient of variation of the IS-normalized MF should be within 15%.[10]

Q3: What are the best sample preparation techniques to minimize matrix effects for DEAQ-d5?

A3: While protein precipitation is fast, it is often insufficient for removing phospholipids, a major source of matrix effects.[6] More effective techniques include:

• Liquid-Liquid Extraction (LLE): Offers a good balance of cleanup and simplicity.[4][6]

• Solid-Phase Extraction (SPE): Provides excellent, selective cleanup but requires more method development.[5][6]

• Supported Liquid Extraction (SLE): A high-throughput technique that has been demonstrated to be very effective at removing interferences for amodiaquine and its metabolites, with one study reporting no observed matrix effects.[1][2]

Q4: Can I just dilute my sample to address matrix effects?

A4: Dilution can be a very effective and simple strategy, especially if your assay has sufficient sensitivity.[9] By diluting the sample, you reduce the concentration of all matrix components, thereby minimizing their impact on the ionization of your analyte. However, you must ensure that after dilution, your analyte concentration remains well above the lower limit of quantification (LLOQ).

Experimental Protocols

Protocol 1: Supported Liquid Extraction (SLE) for Plasma Samples

This protocol is adapted from a high-throughput method shown to have no matrix effects.[1][2]

• Sample Pre-treatment: Aliquot 100 µL of plasma into a 96-well plate.

• Internal Standard Spiking: Add 350 µL of 0.5 M ammonium hydroxide containing the working solution of N-Desethyl amodiaquine-d5 (e.g., 8.08 ng/mL).[2]

• Mixing: Mix the plate for 2 minutes at 1000 rpm.

• Centrifugation: Centrifuge the plate for 2 minutes at 1100 x g.

• Loading onto SLE Plate: Load the supernatant onto a supported liquid extraction plate.

• Elution: Elute the analytes with an appropriate organic solvent (e.g., methyl tert-butyl ether or ethyl acetate).

• Evaporation: Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for Plasma Samples

This protocol is based on a validated LC-MS/MS method.[4]

• Sample Aliquoting: Pipette 100 µL of plasma into a microcentrifuge tube.

• Internal Standard Addition: Add the working solution of N-Desethyl amodiaquine-d5.

• Extraction: Add 1 mL of methyl tertiary butyl ether.

• Vortexing: Vortex the tube for 10 minutes.

• Centrifugation: Centrifuge at 10,000 rpm for 5 minutes.

• Supernatant Transfer: Transfer the upper organic layer to a clean tube.

• Evaporation: Evaporate the solvent to dryness at 40°C under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase.

Quantitative Data Summary

The following tables summarize recovery and quantification data from published methods for N-Desethyl amodiaquine (DEAQ) and its deuterated internal standard (DEAQ-d5).

Table 1: Analyte and Internal Standard Recovery

Analyte	Extraction Method	Quality Control Level	Mean Recovery (%)	Reference
N-Desethyl Amodiaquine	LLE	Low	68.49	[4]
		Middle	78.45	[4]
		High	78.12	[4]
N-Desethyl Amodiaquine-d5	LLE	Low	79.50	[4]
		Middle	81.58	[4]
		High	82.07	[4]
N-Desethyl Amodiaquine	SLE	Not Specified	66 - 76	[1]

| Isotope Labeled IS | SLE | Not Specified | 73 - 85 | [1] |

Table 2: LC-MS/MS Method Quantification Ranges

Analyte	LLOQ (ng/mL)	ULOQ (ng/mL)	Matrix	Reference
N-Desethyl Amodiaquine	0.523	253.855	Human Plasma	[4]

| N-Desethyl Amodiaquine | 1.41 | 610 | Plasma |[2] |

Visualizations

Caption: Troubleshooting workflow for matrix effects in DEAQ-d5 analysis.

Caption: General sample preparation workflow for DEAQ-d5 from plasma.

Caption: Potential sources of matrix effects in bioanalysis.

References

• 1. ora.ox.ac.uk [ora.ox.ac.uk]
• 2. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of N-desethylamodiaquine by hydrophilic interaction liquid chromatography with tandem mass spectrometry: application to in vitro drug metabolism studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. storage.googleapis.com [storage.googleapis.com]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. longdom.org [longdom.org]
• 8. researchgate.net [researchgate.net]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ema.europa.eu [ema.europa.eu]

Technical Support Center: Preventing N-Desethyl amodiaquine-d5 Carryover in LC-MS/MS Systems

Welcome to the technical support center for mitigating carryover of N-Desethyl amodiaquine-d5 in your LC-MS/MS systems. This resource provides troubleshooting guides and frequently asked questions to help researchers, scientists, and drug development professionals ensure data accuracy and integrity during their experiments.

Troubleshooting Guides

Issue: Persistent carryover of N-Desethyl amodiaquine-d5 is observed in blank injections following a high-concentration sample.

This is a common issue, particularly with compounds like N-Desethyl amodiaquine-d5 which may exhibit adsorptive properties. Carryover can originate from various components of the LC-MS/MS system. A systematic approach is crucial to identify and eliminate the source.

Troubleshooting Workflow:

Caption: A stepwise troubleshooting workflow for identifying and resolving N-Desethyl amodiaquine-d5 carryover.

Detailed Troubleshooting Steps:

• Optimize the Autosampler Wash Protocol: The autosampler is a primary source of carryover.[1][2]

  • Increase Wash Volume and Time: Ensure the needle and injection port are thoroughly flushed between injections.

  • Use a Stronger Wash Solvent: A wash solvent stronger than the mobile phase is often necessary. Refer to the table below for recommended wash solutions.

  • Multi-Solvent Wash: Employ a multi-step wash sequence. For example, a sequence of a strong organic solvent, followed by a solvent with a different pH, and finally the initial mobile phase can be effective.

• Investigate the Column: The analytical column, including the guard column, can be a significant source of carryover, especially for adsorptive compounds.[2][3]

  • Perform a Blank Gradient: Run a gradient without an injection to see if the carryover peak appears. If it does, the column is likely the source.

  • Dedicated Column Washing: Develop a rigorous column washing protocol to be used periodically and after batches with high concentration samples. This may involve flushing with strong solvents like isopropanol or a high percentage of organic solvent.

  • Consider a Sacrificial Column: For methods with a wide range of concentrations, using an older column for the highest concentration samples can preserve the lifespan of your primary analytical column.

• Systematic Component Check: If carryover persists, systematically check other components of the LC system.[1][4]

  • Injector Rotor Seal: A worn or dirty rotor seal is a common cause of carryover.[5] Inspect and clean or replace it according to the manufacturer's guidelines.

  • Tubing and Fittings: Improperly seated tubing or worn fittings can create dead volumes where the sample can be trapped.[4] Ensure all connections are secure and free of leaks.

  • Sample Loop: The sample loop can also retain analyte. Ensure it is being adequately flushed by the wash protocol.

• Inspect the MS Source: While less common, the mass spectrometer's ion source can also be a site of carryover.[2]

  • If carryover is suspected in the MS, it can be checked by infusing the mobile phase directly into the mass spectrometer using a syringe pump.[2]

  • If carryover peaks are still detected, cleaning of the ion source components (cone, transfer tube, and capillary) may be necessary.[2]

FAQs (Frequently Asked Questions)

Q1: What are the likely properties of N-Desethyl amodiaquine-d5 that make it prone to carryover?

N-Desethyl amodiaquine is the active metabolite of amodiaquine and possesses chemical properties that can lead to its adsorption onto surfaces within the LC-MS/MS system.[6][7][8][9] Compounds with its structure can be considered "sticky," meaning they have a tendency to adhere to surfaces like tubing, injector parts, and column frits.[3] While some studies developing LC-MS/MS methods for amodiaquine and N-desethylamodiaquine report no significant carryover, this is often after careful method development and system optimization.[10][11][12][13][14]

Q2: What are the best wash solvents for removing N-Desethyl amodiaquine-d5?

The ideal wash solvent should be stronger than the mobile phase used for the analysis. A combination of solvents is often most effective. Here is a table summarizing common and effective wash solutions for carryover reduction of sticky compounds.

Wash Solution Composition	Rationale for Effectiveness
High Organic Content (e.g., 90:10 Acetonitrile:Water with 0.1% Formic Acid)	Effectively removes compounds retained by hydrophobic interactions.
pH Modified Solutions (e.g., Acidic or Basic)	Can alter the ionization state of the analyte, reducing its interaction with system surfaces.
Isopropanol (IPA) Mixtures (e.g., 50:50 IPA:Acetonitrile)	IPA is a strong solvent that can remove highly retained compounds.
"Magic Wash" Solutions (e.g., varying proportions of Acetonitrile, Methanol, IPA, and Water with acid or base)	These are empirically developed strong wash solutions for particularly stubborn carryover.

Q3: How can I design an experiment to pinpoint the source of carryover?

A systematic isolation approach is the most effective way to identify the source of carryover.

Experimental Workflow for Carryover Source Identification:

Caption: A logical workflow to systematically isolate the source of carryover in an LC-MS/MS system.

Experimental Protocols:

Protocol 1: Assessing Autosampler Carryover

• Remove the analytical column and replace it with a zero-dead-volume union.

• Inject a high-concentration standard of N-Desethyl amodiaquine-d5.

• Immediately follow with a series of blank injections (injecting the mobile phase).

• Monitor the mass spectrometer for the N-Desethyl amodiaquine-d5 signal in the blank injections. The presence of a peak indicates carryover from the autosampler.

Protocol 2: Comprehensive System Cleaning

• Prepare Cleaning Solvents:

  • Solvent A: LC-MS grade water with 0.1% formic acid

  • Solvent B: Acetonitrile with 0.1% formic acid

  • Solvent C: Isopropanol

  • Solvent D: 90:10 Acetonitrile:Water with 0.5% formic acid (Strong Wash)

• System Flush (without column):

  • Replace the column with a union.

  • Flush the system with 100% Solvent B for 30 minutes.

  • Flush with 100% Solvent C for 30 minutes.

  • Flush with 100% Solvent A for 30 minutes.

  • Equilibrate with your initial mobile phase conditions.

• Autosampler Cleaning:

  • Fill a wash vial with Solvent D.

  • Program the autosampler to perform multiple long wash cycles using this strong wash solution.

  • Purge the injection system with the strong wash solution.

• Column Cleaning (if necessary):

  • Disconnect the column from the mass spectrometer.

  • Wash the column with a reversed gradient from high organic to low organic.

  • Flush with a strong solvent compatible with the column chemistry (refer to the manufacturer's guidelines). A common choice is isopropanol.

  • Re-equilibrate the column with the initial mobile phase conditions.

By following these troubleshooting guides and implementing robust preventative maintenance and cleaning protocols, you can effectively minimize and prevent the carryover of N-Desethyl amodiaquine-d5 in your LC-MS/MS systems, leading to more reliable and accurate analytical results.

References

• 1. Minimizing HPLC Carryover | Lab Manager [labmanager.com]
• 2. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. Reducing carryover | Waters [help.waters.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. N-Desethyl amodiaquine | Parasite | TargetMol [targetmol.com]
• 8. N-desethyl Amodiaquine (hydrochloride) | CAS 79049-30-2 | Cayman Chemical | Biomol.com [biomol.com]
• 9. caymanchem.com [caymanchem.com]
• 10. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A LC-MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper. — Oxford Global Health [034.medsci.ox.ac.uk]
• 12. A LC‐MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper — MORU Tropical Health Network [tropmedres.ac]
• 13. ora.ox.ac.uk [ora.ox.ac.uk]
• 14. ora.ox.ac.uk [ora.ox.ac.uk]

Improving the recovery of N-Desethyl amodiaquine-d5 from biological samples

Welcome to the technical support center dedicated to improving the recovery of N-Desethyl amodiaquine-d5 from biological samples. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during bioanalysis.

Frequently Asked Questions (FAQs)

Q1: What is N-Desethyl amodiaquine-d5 and why is it used in bioanalysis?

A1: N-Desethyl amodiaquine-d5 is the deuterium-labeled form of N-Desethyl amodiaquine, the primary active metabolite of the antimalarial drug amodiaquine.[1][2][3][4] It is commonly used as an internal standard (IS) in analytical and pharmacokinetic research.[5] The stable isotope-labeled internal standard helps to improve the accuracy and precision of quantification in methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS) by correcting for variability during sample preparation and analysis.[5][6]

Q2: What are the common causes of low recovery for N-Desethyl amodiaquine-d5?

A2: Low recovery of N-Desethyl amodiaquine-d5 can stem from several factors, including:

• Suboptimal Extraction Procedure: The chosen extraction method (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction) may not be efficient for this specific analyte in the given biological matrix.[7][8]

• Matrix Effects: Components in the biological sample (e.g., plasma, blood) can interfere with the ionization of the analyte and internal standard, leading to suppression or enhancement of the signal.[6][9][10]

• Analyte Instability: N-Desethyl amodiaquine can be unstable under certain conditions, such as exposure to light, extreme pH, or high temperatures, leading to degradation during sample processing and storage.[11][12]

• Improper pH of Extraction Solvent: The pH of the solvent used for extraction plays a crucial role in the recovery of ionizable compounds like N-Desethyl amodiaquine.

• Incomplete Dissociation from Proteins: The analyte may bind to plasma proteins, and if not efficiently dissociated during sample preparation, it can lead to lower recovery.[8]

Q3: How can I troubleshoot inconsistent internal standard (N-Desethyl amodiaquine-d5) response?

A3: Inconsistent internal standard response can be a significant issue. Here are some troubleshooting steps:

• Verify Internal Standard Purity and Concentration: Ensure the purity of your N-Desethyl amodiaquine-d5 stock solution and verify its concentration. Check for the presence of any unlabeled analyte.[6]

• Optimize Extraction Consistency: Inconsistent extraction recovery is a major cause of variability. Ensure thorough mixing and consistent execution of the extraction protocol.

• Evaluate Matrix Effects: Perform post-extraction spike experiments with different lots of blank matrix to assess the presence and variability of matrix effects.[6]

• Check for Instrument Issues: Rule out any instrument-related problems such as fluctuations in the mass spectrometer or issues with the autosampler.

• Review Sample Preparation Records: Check for any human errors during the preparation of a subset of samples that might show an abrupt shift in the internal standard response.[6]

Troubleshooting Guides

Issue 1: Low Recovery of N-Desethyl amodiaquine-d5

This guide provides a systematic approach to diagnosing and resolving low recovery issues.

Troubleshooting Workflow for Low Recovery

References

• 1. N-Desethyl amodiaquine-d5 | Parasite | 1173023-19-2 | Invivochem [invivochem.com]
• 2. What is the mechanism of Amodiaquine Hydrochloride? [synapse.patsnap.com]
• 3. ClinPGx [clinpgx.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. veeprho.com [veeprho.com]
• 6. benchchem.com [benchchem.com]
• 7. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. justification of lower recovery - Chromatography Forum [chromforum.org]
• 9. A LC‐MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper — MORU Tropical Health Network [tropmedres.ac]
• 10. Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 11. welchlab.com [welchlab.com]
• 12. researchgate.net [researchgate.net]

Stability testing of N-Desethyl amodiaquine-d5 in plasma and stock solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of N-Desethyl amodiaquine-d5 in plasma and stock solutions. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and summarized stability data.

Troubleshooting and FAQs

This section addresses common issues and questions that may arise during the handling and analysis of N-Desethyl amodiaquine-d5.

Frequently Asked Questions (FAQs)

• Q1: What are the recommended storage conditions for N-Desethyl amodiaquine-d5 stock solutions?

  • For long-term storage, it is recommended to store stock solutions at -80°C, which has been shown to be stable for at least 6 months.[1][2] For short-term storage, -20°C is suitable for up to 1 month.[1][2][3] It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.[1][2][3]

• Q2: What solvent should I use to prepare my N-Desethyl amodiaquine-d5 stock solution?

  • A common solvent for preparing a 1 mg/mL stock solution is a mixture of water and acetonitrile (50:50, v/v) containing 1% formic acid.[4] For other concentrations, DMSO is also a viable option.[5]

• Q3: My deuterated internal standard is showing a signal for the unlabeled analyte. What could be the cause?

  • This can be due to the presence of unlabeled analyte as an impurity in the deuterated standard. Always check the certificate of analysis for the isotopic purity. Another possibility is isotopic exchange (H/D back-exchange), where deuterium atoms are replaced by protons from the solvent or matrix. This is more likely if the deuterium labels are in labile positions.[6][7]

• Q4: The signal intensity of my N-Desethyl amodiaquine-d5 internal standard is inconsistent between samples. What should I investigate?

  • Inconsistent internal standard signal can be caused by several factors, including differential matrix effects, where the analyte and internal standard experience different levels of ion suppression or enhancement.[7] It could also be related to the stability of the compound during sample processing or in the autosampler. Ensure that the sample processing time and conditions are consistent and within the validated stability window.

• Q5: How many freeze-thaw cycles is N-Desethyl amodiaquine-d5 stable for in plasma?

  • Studies have shown that the non-deuterated form, N-Desethyl amodiaquine, is stable in plasma for at least five freeze-thaw cycles.[4] While specific data for the d5 variant is not detailed, it is expected to have similar stability. One study confirmed the stability of N-Desethyl amodiaquine through four freeze-thaw cycles.[8]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Decreasing internal standard response over an analytical run	Instability in the autosampler.	Verify the autosampler stability of N-Desethyl amodiaquine-d5 in the specific solvent and temperature used. A study has shown stability for at least 15 hours.[8] Consider running fewer samples per batch or placing the plate in the autosampler just before analysis.
High variability in QC sample results for stability assessment	Inconsistent sample handling during stability testing (e.g., thawing time, temperature).	Ensure a standardized and documented procedure for all stability experiments, including precise timing for each step of the freeze-thaw and bench-top stability assessments.
Apparent degradation of the analyte in some but not all plasma lots	Matrix-dependent stability issues.	Investigate the stability of N-Desethyl amodiaquine-d5 in different lots of plasma to rule out any specific matrix effects that could be causing degradation.
Loss of deuterium label (isotopic exchange)	Labile position of the deuterium label; exposure to acidic or basic conditions.	Check the certificate of analysis for the position of the deuterium labels. Ensure that the pH of all solutions and the final sample extract is neutral.[6] To confirm back-exchange, incubate the deuterated standard in a blank matrix and monitor for an increase in the unlabeled compound.[7]

Stability Data Summary

The following tables summarize the stability of N-Desethyl amodiaquine under various conditions in plasma. While the data primarily pertains to the non-deuterated analyte, it provides a strong indication of the expected stability for the deuterated internal standard, N-Desethyl amodiaquine-d5.

Table 1: Freeze-Thaw Stability of N-Desethyl amodiaquine in Plasma

Number of Cycles	Concentration Level	Mean % Deviation from Nominal	Acceptance Criteria
5	Low QC	Within acceptance	±15%
5	High QC	Within acceptance	±15%

Data derived from a study on amodiaquine and desethylamodiaquine where stability was confirmed for five freeze/thaw cycles.[4]

Table 2: Short-Term (Bench-Top) Stability of N-Desethyl amodiaquine in Plasma at Room Temperature (~22°C)

Duration	Concentration Level	Mean % Deviation from Nominal	Acceptance Criteria
4 hours	Low QC	Within acceptance	±15%
4 hours	High QC	Within acceptance	±15%
24 hours	Low QC	Within acceptance	±15%
24 hours	High QC	Within acceptance	±15%
48 hours	Low QC	Within acceptance	±15%
48 hours	High QC	Within acceptance	±15%

Based on studies confirming short-term stability at various time points.[4]

Table 3: Long-Term Stability of N-Desethyl amodiaquine in Plasma

Storage Temperature	Duration	Concentration Level	Mean % Deviation from Nominal	Acceptance Criteria
-80°C	90 days	Low, Medium, High QC	Within acceptance	±15%
-80°C	1.6 years	Low, Medium, High QC	Within acceptance	±15%

Long-term stability has been demonstrated for up to 90 days and even 1.6 years at -80°C.[4][9]

Experimental Protocols

This section provides detailed methodologies for key stability experiments.

Protocol 1: Freeze-Thaw Stability Assessment

• Sample Preparation: Spike blank plasma with N-Desethyl amodiaquine-d5 at low and high quality control (QC) concentrations. Aliquot these samples into separate vials.

• Freezing: Store the QC samples at -80°C for at least 12 hours.[4]

• Thawing: Thaw the samples unassisted at room temperature.

• Cycling: Repeat the freeze-thaw cycle for a minimum of three to five cycles.[4]

• Analysis: After the final thaw cycle, process the samples and analyze them using a validated LC-MS/MS method.

• Evaluation: Compare the mean concentration of the freeze-thaw samples against freshly prepared QC samples. The deviation should be within ±15%.

Protocol 2: Short-Term (Bench-Top) Stability Assessment

• Sample Preparation: Spike blank plasma with N-Desethyl amodiaquine-d5 at low and high QC concentrations.

• Incubation: Let the samples sit on the laboratory bench at room temperature for a predetermined period (e.g., 4, 8, 24 hours).[4]

• Analysis: At each time point, process the samples and analyze them using a validated LC-MS/MS method.

• Evaluation: Compare the mean concentration of the incubated samples against freshly prepared QC samples. The deviation should be within ±15%.

Protocol 3: Long-Term Stability Assessment

• Sample Preparation: Spike blank plasma with N-Desethyl amodiaquine-d5 at low and high QC concentrations. Aliquot into multiple vials for each time point.

• Storage: Store the samples at the intended long-term storage temperature (e.g., -80°C).

• Analysis: At specified time points (e.g., 1, 3, 6, 12 months), retrieve a set of samples, thaw them, and analyze using a validated LC-MS/MS method.

• Evaluation: Compare the mean concentration of the stored samples against freshly prepared QC samples. The deviation should be within ±15%.

Visualized Workflows

Experimental Workflow for Stability Testing

Caption: Workflow for assessing the stability of N-Desethyl amodiaquine-d5 in plasma.

Troubleshooting Logic for Deuterated Internal Standards

Caption: Decision logic for troubleshooting issues with deuterated internal standards.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. N-Desethyl amodiaquine-d5 | Parasite | 1173023-19-2 | Invivochem [invivochem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. storage.googleapis.com [storage.googleapis.com]
• 9. Application of an LC-MS/MS method for reliable determination of amodiaquine, N-desethylamodiaquine, artesunate and dihydroartemisinin in human plasma for a bioequivalence study in healthy Indian subjects - PubMed [pubmed.ncbi.nlm.nih.gov]

Resolving chromatographic peak splitting for N-Desethyl amodiaquine-d5

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering chromatographic peak splitting during the analysis of N-Desethyl amodiaquine-d5.

Troubleshooting Guide: Resolving Peak Splitting

Peak splitting for a single analyte, such as N-Desethyl amodiaquine-d5, can be a frustrating issue. This guide provides a systematic approach to identifying and resolving the root cause of the problem.

Question 1: Is the peak splitting observed for all peaks or only for N-Desethyl amodiaquine-d5?

Answer: This is the first critical step in diagnosing the problem.

• If all peaks are splitting: The issue is likely systemic and related to the instrument setup before the column. Common causes include a blocked frit, a void in the column packing at the head, or improper connections in the flow path between the injector and the detector.[1][2]

• If only the N-Desethyl amodiaquine-d5 peak is splitting: The problem is likely related to the specific interaction of the analyte with the column or the mobile phase, or an issue with the sample itself.[1][3]

Question 2: What are the common causes of peak splitting for a single analyte like N-Desethyl amodiaquine-d5?

Answer: Several factors can contribute to the splitting of a single chromatographic peak. These can be broadly categorized as issues related to the sample and solvent, and issues related to the chromatography method itself.

Category	Potential Cause	Recommended Solution
Sample & Solvent	High Sample Concentration	Dilute the sample to a lower concentration to avoid overloading the column.[4]
Inappropriate Sample Solvent	The sample solvent should be of similar or weaker strength than the mobile phase. Dissolving the sample in a solvent stronger than the mobile phase can cause peak distortion.[5]
Sample Degradation	N-Desethyl amodiaquine may be unstable under certain conditions. Ensure proper sample storage and handling.
Chromatography Method	Co-elution of an Interfering Peak	Inject a smaller volume of the sample. If two distinct peaks appear, it indicates the presence of two closely eluting compounds. Method optimization (e.g., adjusting mobile phase composition, temperature, or column chemistry) is required to improve resolution.[1]
Secondary Interactions with the Stationary Phase	The analyte may be interacting with the stationary phase in more than one way, leading to different retention times. Consider changing the column or adjusting the mobile phase pH or ionic strength.
Unstable Mobile Phase	Ensure the mobile phase is well-mixed and degassed. Inconsistent mobile phase composition can lead to retention time shifts and peak shape issues.[4]
Column Contamination or Voids	Contamination at the head of the column can create alternative flow paths for the analyte. A void in the stationary phase can also lead to peak splitting.[3][6]

Question 3: How can I systematically troubleshoot the peak splitting of N-Desethyl amodiaquine-d5?

Answer: A logical, step-by-step approach is the most effective way to identify and resolve the issue. The following workflow can guide your troubleshooting process.

A step-by-step workflow for troubleshooting peak splitting.

Frequently Asked Questions (FAQs)

Q1: Could the deuterium labeling in N-Desethyl amodiaquine-d5 cause peak splitting?

A1: While deuterium labeling can sometimes lead to slight changes in retention time compared to the unlabeled analogue, it is not a common cause of peak splitting. N-Desethyl amodiaquine-d5 is widely used as a stable isotope-labeled internal standard and is expected to have good chromatographic behavior.[7][8][9] The underlying cause of peak splitting is more likely one of the general chromatographic issues outlined in the troubleshooting guide.

Q2: My N-Desethyl amodiaquine-d5 peak is splitting, but the peak for the unlabeled N-Desethyl amodiaquine looks fine. What could be the reason?

A2: If only the deuterated standard shows peak splitting, it could point to a few specific issues:

• Purity of the standard: Verify the purity of your N-Desethyl amodiaquine-d5 standard. It is possible that it contains an impurity that co-elutes or that the standard itself is degrading.

• Sample preparation differences: If the internal standard is added at a different stage or in a different solvent than the analyte, this could be a contributing factor. Ensure consistent sample handling for both the analyte and the internal standard.

Q3: What type of column is typically used for the analysis of amodiaquine and its metabolites?

A3: Reversed-phase columns are commonly used for the analysis of amodiaquine and its metabolites. Several methods have been developed using C18 or Phenyl columns.[10][11] A specific example is the use of a Zorbax SB-CN column (50 mm × 4.6 mm, 3.5 µm).[12]

Experimental Protocol Example

The following is a hypothetical experimental protocol for the analysis of N-Desethyl amodiaquine, which can be adapted for troubleshooting peak splitting issues with N-Desethyl amodiaquine-d5.

Objective: To achieve a sharp, symmetrical peak for N-Desethyl amodiaquine.

Materials:

• Column: Reversed-phase C18 column (e.g., 50 mm x 2.1 mm, 3.5 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Sample Diluent: 50:50 (v/v) Acetonitrile:Water

• N-Desethyl amodiaquine-d5 standard

Methodology:

• System Preparation:

  • Equilibrate the column with the initial mobile phase composition for at least 30 minutes.

  • Ensure a stable baseline before injecting any samples.

• Sample Preparation:

  • Prepare a stock solution of N-Desethyl amodiaquine-d5 in the sample diluent.

  • Prepare a series of dilutions to test the effect of concentration on peak shape.

• Chromatographic Conditions:

Parameter	Condition
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Elution	Start with 10% B, hold for 1 min, ramp to 90% B over 5 min, hold for 2 min, return to 10% B and re-equilibrate for 3 min.
Detection	Mass Spectrometry (MS)

• Troubleshooting Steps (if peak splitting is observed):

  • Reduce Injection Volume: Inject 1 µL of the sample to check for column overload.

  • Change Sample Diluent: Prepare the sample in a weaker solvent (e.g., 10% Acetonitrile in water) and re-inject.

  • Isocratic Elution: Run the analysis with a constant mobile phase composition (e.g., 30% B) to see if the peak shape improves.

  • Column Flush: Flush the column with a strong solvent (e.g., 100% Acetonitrile) to remove any potential contaminants.

A workflow for experimental analysis and troubleshooting.

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. support.waters.com [support.waters.com]
• 3. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 4. uhplcs.com [uhplcs.com]
• 5. researchgate.net [researchgate.net]
• 6. bio-works.com [bio-works.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. veeprho.com [veeprho.com]
• 10. High-performance liquid chromatographic method for determination of amodiaquine, chloroquine and their monodesethyl metabolites in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Selective and sensitive liquid chromatographic assay of amodiaquine and desethylamodiaquine in whole blood spotted on filter paper - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ora.ox.ac.uk [ora.ox.ac.uk]

Calibration curve issues with N-Desethyl amodiaquine-d5 quantification

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering issues with the quantification of N-Desethyl amodiaquine, particularly focusing on calibration curve challenges when using N-Desethyl amodiaquine-d5 as an internal standard.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the LC-MS/MS quantification of N-Desethyl amodiaquine.

Question: My calibration curve for N-Desethyl amodiaquine has a poor correlation coefficient (r² < 0.99). What are the potential causes and solutions?

Answer:

A low correlation coefficient can arise from various factors throughout the analytical workflow. Follow this step-by-step guide to identify and resolve the issue.

Potential Causes & Solutions:

Potential Cause	Recommended Action
1. Inconsistent Sample Preparation	Variability in extraction efficiency can lead to inconsistent recovery of the analyte and internal standard. Ensure precise and consistent execution of the sample preparation protocol for all calibrators and quality control (QC) samples. The use of automated liquid handlers can improve reproducibility.[1]
2. Matrix Effects	Co-eluting endogenous components from the biological matrix can cause ion suppression or enhancement, leading to variability in the analyte and internal standard response.[2][3] Evaluate matrix effects by comparing the analyte's response in the matrix to its response in a neat solution. If significant, consider more rigorous sample clean-up (e.g., solid-phase extraction), or adjust chromatographic conditions to separate interfering components.[1]
3. Suboptimal Internal Standard Concentration	An inappropriate concentration of N-Desethyl amodiaquine-d5 can result in a poor response ratio with the analyte, particularly at the extremes of the calibration range.[1] The internal standard response should be consistent and sufficient across the entire calibration range. Adjust the concentration to be within the linear range of the detector and comparable to the expected analyte concentrations.[1]
4. Carryover	Residual analyte or internal standard from a high-concentration sample can carry over into subsequent injections, impacting the accuracy of lower concentration samples.[1] Optimize the wash steps in the autosampler and the LC gradient to minimize carryover. Injecting blank samples after high-concentration standards can confirm the effectiveness of the wash procedure.[1]
5. Instrument Instability	Fluctuations in the mass spectrometer's performance can cause inconsistent signal intensity. Before starting a batch, perform a system suitability test to ensure the instrument is performing optimally. Monitor the internal standard peak area throughout the run; significant variation may indicate instability.[1]
6. Inappropriate Regression Model	Forcing a linear regression on an inherently non-linear response will result in a poor fit. While stable isotope-labeled internal standards are used to compensate for variations, non-linearity can still occur due to detector saturation at high concentrations or other phenomena.[4][5] Consider using a weighted linear regression (e.g., 1/x or 1/x²) or a non-linear regression model (e.g., quadratic) if the response is not linear.[6][7]

Frequently Asked Questions (FAQs)

Q1: What are the typical calibration ranges for N-Desethyl amodiaquine using LC-MS/MS?

A1: Based on published methods, the calibration range for N-Desethyl amodiaquine in human plasma can vary. For example, one method established a linear range of 0.523 to 253.855 ng/mL[8], while another reported a range of 1.50 to 180 ng/mL[9]. In dried blood spots, a range of 3.13 to 1570 ng/mL has been validated[10][11]. The appropriate range for your assay will depend on the specific application and the expected concentrations in your samples.

Q2: Why is my calibration curve showing non-linearity at higher concentrations?

A2: Non-linearity at the upper end of the calibration curve is a common observation in LC-MS/MS analysis.[4][6] The primary causes include:

• Detector Saturation: The most frequent reason in modern instruments, where the detector response is no longer proportional to the ion intensity at high concentrations.[4]

• Ionization Saturation: At high analyte concentrations, the efficiency of the electrospray ionization process can decrease.[4][6]

• Formation of Multimers: The analyte may form dimers or other multimers at high concentrations, which are not detected at the same m/z as the parent ion.[4][6]

To address this, you can try reducing the sample concentration, adjusting MS parameters to decrease sensitivity, or using a non-linear regression model for the calibration curve.[4]

Q3: What are the key considerations when selecting and using N-Desethyl amodiaquine-d5 as an internal standard?

A3: N-Desethyl amodiaquine-d5 is a stable isotope-labeled (SIL) internal standard, which is the preferred choice for LC-MS/MS bioanalysis.[12] Key considerations include:

• Purity: Ensure the chemical and isotopic purity of the internal standard.

• Concentration: The concentration should be consistent across all samples and provide a stable and reproducible signal.[1]

• Co-elution: Ideally, the SIL internal standard should co-elute with the analyte to experience the same matrix effects.[13]

• Mass Difference: A sufficient mass difference (ideally 4-5 Da) helps to minimize mass spectrometric cross-talk between the analyte and the internal standard.[14]

Q4: Can matrix effects still be an issue when using a SIL internal standard like N-Desethyl amodiaquine-d5?

A4: Yes, while SIL internal standards are excellent at compensating for matrix effects, significant and variable matrix effects can still impact accuracy.[1] If the matrix effect is severe, it can suppress the signal of both the analyte and the internal standard to a point where the response is no longer reliable or falls below the limit of quantification. It is crucial to evaluate matrix effects during method development and validation.[2]

Experimental Protocols

Below is a summarized, representative experimental protocol for the quantification of N-Desethyl amodiaquine in human plasma using LC-MS/MS with N-Desethyl amodiaquine-d5 as an internal standard. This is a composite of published methods and should be adapted and validated for your specific laboratory conditions.

1. Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Separately prepare stock solutions of N-Desethyl amodiaquine and N-Desethyl amodiaquine-d5 in methanol.[8]

• Working Solutions: Prepare working solutions for calibration standards and quality controls by diluting the stock solutions with a suitable solvent mixture (e.g., 50:50 acetonitrile:water).[8]

• Internal Standard Working Solution: Prepare a working solution of N-Desethyl amodiaquine-d5 (e.g., 100 ng/mL) by diluting the stock solution.[8]

2. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, calibrator, or QC, add the internal standard working solution.

• Add a protein precipitation agent (e.g., acetonitrile or methanol) to precipitate plasma proteins.

• Vortex mix the samples.

• Centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a new tube or 96-well plate.

• Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase.

3. LC-MS/MS Conditions

Parameter	Example Condition
LC Column	Hypersil Gold (4.6 x 50mm, 5µm)[8][9] or Zorbax SB-CN (50 mm x 4.6 mm, 3.5 µm)[15]
Mobile Phase	Acetonitrile and an aqueous buffer (e.g., 10mM Ammonium formate with 0.1% Trifluoroacetic acid or 2.0mM ammonium formate at pH 2.50).[8][9]
Flow Rate	0.5 - 0.8 mL/min
Injection Volume	5 - 10 µL
Ionization Mode	Electrospray Ionization (ESI), Positive Mode[8]
MS/MS Transitions	N-Desethyl amodiaquine: Monitor appropriate precursor and product ions. N-Desethyl amodiaquine-d5: Monitor appropriate precursor and product ions.[7]

4. Calibration Curve Construction

• Prepare a series of calibration standards by spiking blank plasma with known concentrations of N-Desethyl amodiaquine.

• Process the calibration standards along with the unknown samples.

• Construct the calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte.

• Use an appropriate regression model (e.g., linear, weighted linear, or quadratic) to fit the data.[6][7]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. eijppr.com [eijppr.com]
• 3. Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. storage.googleapis.com [storage.googleapis.com]
• 9. Application of an LC-MS/MS method for reliable determination of amodiaquine, N-desethylamodiaquine, artesunate and dihydroartemisinin in human plasma for a bioequivalence study in healthy Indian subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ora.ox.ac.uk [ora.ox.ac.uk]
• 11. A LC-MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biopharmaservices.com [biopharmaservices.com]
• 13. nebiolab.com [nebiolab.com]
• 14. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 15. ora.ox.ac.uk [ora.ox.ac.uk]

Method development challenges for N-Desethyl amodiaquine-d5 analysis

Welcome to the technical support center for the analysis of N-Desethyl amodiaquine-d5. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common method development challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in developing a robust analytical method for N-Desethyl amodiaquine?

Method development for N-Desethyl amodiaquine, the primary active metabolite of the antimalarial drug amodiaquine, often involves overcoming challenges related to matrix effects, chromatographic separation from its parent compound and other metabolites, and ensuring the stability and accuracy of the deuterated internal standard, N-Desethyl amodiaquine-d5.[1][2][3] Given that N-Desethyl amodiaquine is responsible for most of the antimalarial activity and has a long elimination half-life, accurate quantification is crucial for pharmacokinetic and pharmacodynamic studies.[4][5][6]

Q2: Which analytical technique is most suitable for the quantification of N-Desethyl amodiaquine?

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely used and recommended technique for the sensitive and selective quantification of N-Desethyl amodiaquine in biological matrices such as plasma and dried blood spots.[7][8][9][10][11] This method offers high sensitivity, with lower limits of quantification (LLOQ) reported in the low ng/mL range, and the specificity to distinguish between N-Desethyl amodiaquine and amodiaquine.[7][10][11]

Q3: Why is a deuterated internal standard like N-Desethyl amodiaquine-d5 recommended?

A stable isotope-labeled internal standard, such as N-Desethyl amodiaquine-d5, is considered the gold standard for quantitative bioanalysis using LC-MS/MS.[12] It is chemically and physically very similar to the analyte, meaning it behaves similarly during sample extraction, chromatography, and ionization, thereby compensating for variability in these steps and mitigating matrix effects.[12] However, it is crucial to verify the purity and stability of the deuterated standard.[1]

Q4: What are the key metabolic pathways for amodiaquine that I should be aware of during method development?

Amodiaquine is primarily metabolized in the liver by the cytochrome P450 enzyme CYP2C8 to its active metabolite, N-desethylamodiaquine (DEAQ).[4][6][13][14] While DEAQ is the major metabolite, other minor metabolites such as N-bis-desethyl-amodiaquine and 2-hydroxydesethylamodiaquine have also been identified.[4][5] Understanding this metabolic profile is important for ensuring the analytical method can distinguish the analyte of interest from potentially interfering metabolites.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis of N-Desethyl amodiaquine-d5.

Issue 1: Poor Peak Shape or Asymmetry

• Possible Cause: Suboptimal chromatographic conditions.

• Troubleshooting Steps:

  • Mobile Phase pH: Ensure the mobile phase pH is appropriate for the analyte's pKa to maintain a consistent ionization state. Amodiaquine and its metabolites are basic compounds.

  • Column Choice: Reversed-phase columns, such as C18 or cyanopropyl (CN), have been successfully used.[7] If peak tailing is observed, consider a column with a different stationary phase or end-capping.

  • Mobile Phase Additives: The use of additives like formic acid or ammonium formate can improve peak shape and ionization efficiency.[7][8][10]

Issue 2: Inconsistent or Low Recovery

• Possible Cause: Inefficient sample extraction.

• Troubleshooting Steps:

  • Extraction Method: Several extraction techniques can be employed, including supported liquid extraction (SLE), solid-phase extraction (SPE), and protein precipitation (PPT).[3][7][8] SLE and SPE generally provide cleaner extracts than PPT, which can help reduce matrix effects.[3][7]

  • Solvent Selection: Optimize the extraction solvent to ensure efficient recovery of N-Desethyl amodiaquine. For liquid-liquid extraction or SLE, solvents like methyl tertiary butyl ether have been used.[10]

  • pH Adjustment: Adjusting the pH of the sample before extraction can improve the extraction efficiency of basic compounds like N-Desethyl amodiaquine.

Issue 3: High Matrix Effects (Ion Suppression or Enhancement)

• Possible Cause: Co-eluting endogenous components from the biological matrix interfering with the ionization of the analyte and internal standard.[3][15]

• Troubleshooting Steps:

  • Improve Sample Cleanup: As mentioned above, switching to a more rigorous extraction method like SPE can significantly reduce matrix components.[3]

  • Chromatographic Separation: Modify the chromatographic gradient to better separate N-Desethyl amodiaquine from the region where matrix components elute.

  • Dilution: A simple approach is to dilute the sample, although this may compromise the sensitivity of the assay.[3]

  • Evaluate Ionization Source: While electrospray ionization (ESI) is commonly used, atmospheric pressure chemical ionization (APCI) can sometimes be less susceptible to matrix effects.[3]

Issue 4: Variability in Internal Standard (N-Desethyl amodiaquine-d5) Response

• Possible Cause: Instability of the deuterated label or differential matrix effects between the analyte and the internal standard.[1][16]

• Troubleshooting Steps:

  • Check for H/D Exchange: Assess the stability of the deuterium labels by incubating the internal standard in the sample matrix under various conditions (e.g., different pH and temperatures) and monitoring for any loss of deuterium.[1]

  • Verify Co-elution: Ensure that N-Desethyl amodiaquine and N-Desethyl amodiaquine-d5 co-elute perfectly.[1] Even slight shifts in retention time can lead to differential matrix effects, especially if they elute on the shoulder of a region of significant ion suppression.[2][17]

  • Purity Check: Confirm the isotopic and chemical purity of the N-Desethyl amodiaquine-d5 standard.[1]

Experimental Protocols

Below are summarized methodologies from published literature for the analysis of N-Desethyl amodiaquine.

Table 1: LC-MS/MS Method Parameters for N-Desethyl Amodiaquine Analysis

Parameter	Method 1	Method 2	Method 3
Reference	Kaewkhao et al. (2021)[11]	Ranganathan et al. (2017)[10]	Dravid & Frye (2008)[18]
Matrix	Human Plasma	Human Plasma	Human Liver Microsomes
Sample Preparation	Supported Liquid Extraction (SLE+)	Liquid-Liquid Extraction (methyl tertiary butyl ether)	Protein Precipitation (acetonitrile)
LC Column	Zorbax SB-CN, 50 x 4.6 mm, 3.5 µm	Hypersil Gold, 50 x 4.6 mm, 4.6 µm	BETASIL Silica-100, 50 x 2.1 mm, 5 µm (HILIC)
Mobile Phase	Acetonitrile and 20 mM ammonium formate with 1% formic acid (pH ~2.6)	Acetonitrile: 10mM Ammonium formate with 0.1% Trifluoro acetic acid (75:25 v/v)	85% acetonitrile with 5mM ammonium acetate and 0.1% formic acid
Flow Rate	Not specified	Not specified	220 µL/min
Ionization Mode	Positive ESI	Positive ESI	Positive ESI
SRM Transition (DEAQ)	m/z 328.2 → 283.1	Not specified	m/z 328 → 283
SRM Transition (DEAQ-d5)	m/z 333.3 → 283.2	Not specified	m/z 331 → 283 (for DEAQ-d3)
LLOQ	1.41 ng/mL	0.523 ng/mL	10 nM
Calibration Range	1.41–610 ng/mL	0.523 to 253.855 ng/mL	10–1500 nM

Visualizations

Caption: A typical workflow for developing an analytical method for N-Desethyl amodiaquine-d5.

Caption: A logical guide for troubleshooting common analytical issues.

References

• 1. benchchem.com [benchchem.com]
• 2. myadlm.org [myadlm.org]
• 3. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ClinPGx [clinpgx.org]
• 5. researchgate.net [researchgate.net]
• 6. journals.asm.org [journals.asm.org]
• 7. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Application of an LC-MS/MS method for reliable determination of amodiaquine, N-desethylamodiaquine, artesunate and dihydroartemisinin in human plasma for a bioequivalence study in healthy Indian subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A LC‐MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper — MORU Tropical Health Network [tropmedres.ac]
• 10. storage.googleapis.com [storage.googleapis.com]
• 11. ora.ox.ac.uk [ora.ox.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. Amodiaquine clearance and its metabolism to N-desethylamodiaquine is mediated by CYP2C8: a new high affinity and turnover enzyme-specific probe substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Characterization of human cytochrome P450 mediated bioactivation of amodiaquine and its major metabolite N‐desethylamodiaquine - PMC [pmc.ncbi.nlm.nih.gov]
• 15. bataviabiosciences.com [bataviabiosciences.com]
• 16. hilarispublisher.com [hilarispublisher.com]
• 17. Retention Time shifts using deuterated internal standards.: /home/support [skyline.ms]
• 18. Determination of N-desethylamodiaquine by hydrophilic interaction liquid chromatography with tandem mass spectrometry: application to in vitro drug metabolism studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of an LC-MS/MS Assay for Amodiaquine and N-Desethylamodiaquine using N-Desethyl amodiaquine-d5 as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and validation data for a liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay for the quantification of the antimalarial drug amodiaquine (AQ) and its active metabolite, N-desethylamodiaquine (DAQ), using the deuterated internal standard N-Desethyl amodiaquine-d5 (DAQ-d5). The information presented is compiled from published research to offer an objective comparison of assay performance and detailed experimental protocols.

Amodiaquine is a critical component of artemisinin-based combination therapies for malaria, and its therapeutic success is linked to sustained exposure to the drug and its primary metabolite.[1][2] Accurate quantification of AQ and DAQ in biological matrices is therefore essential for clinical pharmacology studies. The use of a stable isotope-labeled internal standard, such as N-Desethyl amodiaquine-d5, is crucial for correcting matrix effects and improving the accuracy and precision of the assay.[3][4]

Performance Comparison of LC-MS/MS Assays

The following tables summarize the validation parameters of LC-MS/MS methods for the analysis of amodiaquine and N-desethylamodiaquine in human plasma and dried blood spots (DBS), utilizing deuterated internal standards. This allows for a comparative assessment of the assay's performance characteristics.

Table 1: Assay Performance in Human Plasma

Parameter	Method 1 (DAQ-d5 & AQ-d10 IS)	Method 2 (Deuterated IS)
Analyte	Amodiaquine / N-Desethylamodiaquine	Amodiaquine / N-Desethylamodiaquine
Linearity Range (ng/mL)	0.106 - 51.580 / 0.523 - 253.855[5]	1.08 - 263 / 1.41 - 610[6][7]
Lower Limit of Quantification (LLOQ) (ng/mL)	0.106 / 0.523[5]	1.08 / 1.41[6][7]
Intra-assay Precision (%CV)	< 15%	Within ± 15.0%[6][7]
Inter-assay Precision (%CV)	< 15%	Within ± 15.0%[6][7]
Accuracy	Satisfactory[5]	Within acceptance criteria[6][7]
Mean Recovery (%)	AQ: 77.19, DAQ: 75.03[5]	AQ & DAQ: 66 - 76[6][7]
Internal Standard Recovery (%)	AQ-d10: 87.75, DAQ-d5: 81.05[5]	73 - 85[6][7]
Matrix Effect	Not specified	No matrix effects observed[6][7]

Table 2: Assay Performance in Dried Blood Spots (DBS)

Parameter	Method 3 (DAQ-d5 & AQ-d10 IS)
Analyte	Amodiaquine / N-Desethylamodiaquine
Linearity Range (ng/mL)	2.03 - 459 / 3.13 - 1570[1][2][8]
Intra- and Inter-batch Precision	Below 15%[1][2][8]
Matrix Effect	No matrix effects detected[1][2][8]
Normalized Matrix Factors	0.96 to 1.03[1][2][8]
Carryover	Not detected[1][2][8]
Long-term Stability	Up to 10 years at -80°C and 15 months at room temperature[1][2][8]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing results. The following sections outline the key experimental procedures described in the cited literature.

Method 1 & 2: Analysis from Human Plasma

Sample Preparation (Liquid-Liquid Extraction)

• Human plasma samples are extracted using methyl tertiary butyl ether.[5]

• An alternative high-throughput method utilizes supported liquid extraction (SLE+) on an automated liquid handler platform.[6][7]

• Amodiaquine-d10 and N-Desethyl amodiaquine-d5 are used as internal standards.[5]

Chromatography

• Column: Hypersil Gold (4.6 x 50mm, 4.6µm)[5] or Zorbax SB-CN (50 mm × 4.6 mm, 3.5 µm).[6][7]

• Mobile Phase: Acetonitrile and 10mM Ammonium formate with 0.1% Trifluoroacetic acid (75:25 v/v)[5] or Acetonitrile and 20 mM ammonium formate with 1% formic acid (pH ~2.6) (15:85, v/v).[6][7]

• Elution: Isocratic[5] or a gradient with a washout step.[6]

Mass Spectrometry

• Instrument: Triple quadrupole mass spectrometer.

• Ionization: Electrospray ionization in positive mode (ESI+).[5]

• Detection: Multiple Reaction Monitoring (MRM).

Method 3: Analysis from Dried Blood Spots (DBS)

Sample Preparation

• Five 3.2 mm punches are taken from a 50 μL DBS, corresponding to approximately 15 μL of dried blood.[2][8]

• The blood is extracted with a mixture of 0.5% formic acid in water:acetonitrile (50:50, v/v).[1][2][8]

• Stable isotope-labeled internal standards (Amodiaquine-d10 and N-Desethyl amodiaquine-d5) are added during extraction.[1][2][8]

Chromatography

• Column: Zorbax SB-CN (50 × 4.6 mm, I.D. 3.5 μm).[1][2][8]

• Mobile Phase: Acetonitrile: 20 mM ammonium formate with 0.5% formic acid (15:85, v/v).[1][2][8]

Mass Spectrometry

• Instrument: API 5000 triple quadrupole mass spectrometer with a TurboV ionization source.[8]

• Ionization: Positive ion mode with an ion spray voltage of 5500 V and a temperature of 650°C.[8]

• Detection: Selected Reaction Monitoring (SRM) for the following transitions:

  • Amodiaquine: m/z 356.4 ⟶ 283.2[8]

  • Amodiaquine-d10: m/z 366.3 ⟶ 283.3[8]

  • N-Desethylamodiaquine: m/z 328.2 ⟶ 283.1[8]

  • N-Desethylamodiaquine-d5: m/z 333.3 ⟶ 283.2[8]

Visualized Workflows

The following diagrams illustrate the experimental workflows for the LC-MS/MS analysis of amodiaquine and N-desethylamodiaquine.

LC-MS/MS Workflow for Plasma Analysis

LC-MS/MS Workflow for DBS Analysis

References

• 1. A LC‐MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper — MORU Tropical Health Network [tropmedres.ac]
• 2. A LC-MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper. — Oxford Global Health [034.medsci.ox.ac.uk]
• 3. veeprho.com [veeprho.com]
• 4. clearsynth.com [clearsynth.com]
• 5. storage.googleapis.com [storage.googleapis.com]
• 6. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ora.ox.ac.uk [ora.ox.ac.uk]
• 8. ora.ox.ac.uk [ora.ox.ac.uk]

A Comparative Guide to Internal Standards for Amodiaquine Analysis: N-Desethyl Amodiaquine-d5 vs. Structural Analogs

For researchers, scientists, and drug development professionals engaged in the bioanalysis of the antimalarial drug amodiaquine, the choice of an appropriate internal standard is critical for ensuring accurate and reliable quantification. This guide provides an objective comparison between the deuterated internal standard, N-Desethyl amodiaquine-d5, and a non-deuterated structural analog, 4-(4-dimethylamino-1-methylbutylamino)-7-chloroquinoline, for the analysis of amodiaquine and its active metabolite, N-desethylamodiaquine.

The "gold standard" in quantitative mass spectrometry is the use of stable isotope-labeled internal standards, such as N-Desethyl amodiaquine-d5.[1][2] These standards are chemically identical to the analyte of interest, with the only difference being the substitution of some hydrogen atoms with deuterium. This subtle mass difference allows for differentiation by the mass spectrometer, while their near-identical physicochemical properties ensure they behave similarly during sample preparation and chromatographic separation. This co-elution is crucial for effectively mitigating matrix effects, a major source of imprecision and inaccuracy in bioanalytical methods.[2]

Alternatively, non-deuterated structural analogs can be employed as internal standards. These compounds have a chemical structure similar to the analyte but are not isotopically labeled. While often more readily available and less expensive, their differing physicochemical properties can lead to variations in extraction recovery and chromatographic retention times, potentially compromising the accuracy of quantification.[2]

This guide presents a comparison of these two approaches for amodiaquine analysis, with supporting data from published studies.

Performance Comparison: N-Desethyl amodiaquine-d5 vs. a Structural Analog

The following tables summarize the performance characteristics of analytical methods for amodiaquine and N-desethylamodiaquine using either a deuterated internal standard (N-Desethyl amodiaquine-d5) with LC-MS/MS or a structural analog internal standard with HPLC-UV.

Table 1: Method Performance using N-Desethyl amodiaquine-d5 (and Amodiaquine-d10) Internal Standard with LC-MS/MS

Parameter	Amodiaquine	N-desethylamodiaquine	Reference
Linearity Range	2.03–459 ng/mL	3.13–1570 ng/mL	[3][4]
Intra-day Precision (%CV)	< 15%	< 15%	[3][4]
Inter-day Precision (%CV)	< 15%	< 15%	[3][4]
Accuracy	Within ±15% of nominal	Within ±15% of nominal	[3][4]
Recovery	66% to 76%	66% to 76%	[5]
Matrix Effect	No significant matrix effect observed (Normalized matrix factors: 0.96 to 1.03)	No significant matrix effect observed (Normalized matrix factors: 0.96 to 1.03)	[3][4]

Table 2: Method Performance using 4-(4-dimethylamino-1-methylbutylamino)-7-chloroquinoline Internal Standard with HPLC-UV

Parameter	Amodiaquine	N-desethylamodiaquine	Reference
Linearity Range	Not explicitly stated, but LLOQ is 50 nM (~17.8 ng/mL)	Not explicitly stated, but LLOQ is 50 nM (~16.4 ng/mL)
Intra-day Precision (%CV)	< 10.5%	< 10.5%
Inter-day Precision (%CV)	< 10.5%	< 10.5%
Accuracy	Not explicitly stated	Not explicitly stated
Recovery	49%	48%
Matrix Effect	Not assessed by mass spectrometry	Not assessed by mass spectrometry

Note: A direct quantitative comparison of all parameters is challenging due to the different analytical platforms (LC-MS/MS vs. HPLC-UV) and reporting standards in the cited literature.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for a comprehensive understanding of the analytical conditions.

Method 1: LC-MS/MS with Deuterated Internal Standard (N-Desethyl amodiaquine-d5)

This method is adapted from a study quantifying amodiaquine and N-desethylamodiaquine in dried blood spots.[3][4]

• Sample Preparation:

  • Punch five 3.2 mm discs from a dried blood spot sample (equivalent to approximately 15 µL of whole blood) into a 96-well plate.

  • Add 200 µL of extraction solution (0.5% formic acid in water:acetonitrile, 50:50, v/v) containing the internal standards (Amodiaquine-d10 and N-Desethyl amodiaquine-d5).

  • Mix and centrifuge the plate.

  • Add 200 µL of acetonitrile, mix, and centrifuge again.

  • Load the extracted samples onto a phospholipid removal plate.

• Chromatographic Conditions:

  • Column: Zorbax SB-CN, 50 mm × 4.6 mm, 3.5 µm

  • Mobile Phase: Isocratic elution with acetonitrile and 20 mM ammonium formate with 0.5% formic acid (15:85, v/v)

  • Flow Rate: Not specified

  • Injection Volume: 2 µL

  • Total Run Time: 6.5 minutes

• Mass Spectrometry Conditions:

  • Instrument: Triple quadrupole mass spectrometer

  • Ionization Mode: Positive electrospray ionization (ESI)

  • MRM Transitions:

    • Amodiaquine: m/z 356.4 → 283.2

    • Amodiaquine-d10: m/z 366.3 → 283.3

    • N-desethylamodiaquine: m/z 328.2 → 283.1

    • N-Desethyl amodiaquine-d5: m/z 333.3 → 283.2

Method 2: HPLC-UV with Structural Analog Internal Standard

This method is for the determination of amodiaquine and its metabolite in whole blood collected on filter paper.

• Sample Preparation:

  • Add collected blood to 10% phosphoric acid in a 1:1 ratio and spot onto filter paper.

  • At the time of assay, alkalinize the samples to approximately pH 9.2 with potassium hydroxide.

  • Extract the compounds and the internal standard (4-(4-dimethylamino-1-methylbutylamino)-7-chloroquinoline) into di-isopropyl ether.

  • Back-extract into an aqueous phase with 0.1 M phosphate buffer at pH 4.

• Chromatographic Conditions:

  • Column: Not specified, but a reversed-phase column was used.

  • Mobile Phase: Not specified

  • Flow Rate: Not specified

  • Detection: UV absorbance at 333 nm

Visualizing the Workflow and Rationale

The following diagrams, created using the DOT language, illustrate the analytical workflow and the logical basis for using an internal standard.

Caption: A generalized workflow for bioanalytical method development incorporating an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. A LC‐MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper — MORU Tropical Health Network [tropmedres.ac]
• 3. ora.ox.ac.uk [ora.ox.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Bioanalytical Methods for N-Desethyl Amodiaquine-d5 Cross-Validation

In the landscape of drug development and clinical research, the robust and reliable quantification of drug metabolites is paramount. N-desethyl amodiaquine (DEAQ) is the primary active metabolite of the antimalarial drug amodiaquine, and its accurate measurement is crucial for pharmacokinetic and bioequivalence studies. The use of a stable isotope-labeled internal standard, such as N-Desethyl amodiaquine-d5 (DEAQ-d5), is the gold standard for correcting variability during sample preparation and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2]

This guide provides a comparative overview of various validated bioanalytical methods for the quantification of N-desethyl amodiaquine in biological matrices, utilizing N-Desethyl amodiaquine-d5 as an internal standard. The performance of these methods is compared based on published experimental data to assist researchers and scientists in selecting or developing the most suitable assay for their needs.

Principles of Bioanalytical Method Cross-Validation

Cross-validation is a critical procedure performed to ensure the equivalency of bioanalytical data when more than one method is used to generate data within the same study or across different studies.[3][4] This is also necessary when sample analysis is conducted at different sites or laboratories.[3] The process involves comparing the validation parameters of two or more bioanalytical methods to demonstrate that the reported data are comparable.[3][5]

A general workflow for the cross-validation of bioanalytical methods is depicted below.

Bioanalytical method cross-validation workflow.

Comparison of LC-MS/MS Methods for N-Desethyl Amodiaquine

Several LC-MS/MS methods have been developed and validated for the quantification of N-desethyl amodiaquine in various biological matrices. The following tables summarize the key parameters and performance characteristics of these methods, all of which utilize N-Desethyl amodiaquine-d5 as the internal standard.

Table 1: Sample Preparation and Chromatographic Conditions

Parameter	Method 1	Method 2	Method 3
Biological Matrix	Human Plasma	Human Plasma	Dried Blood Spots (DBS)
Sample Volume	100 µL[6]	250 µL[7]	~15 µL (from 5 punches)[8][9]
Extraction Technique	Supported Liquid Extraction (SLE+)[6]	Solid Phase Extraction (SPE)[7]	Protein Precipitation[8][9]
LC Column	Zorbax SB-CN (50 x 4.6 mm, 3.5 µm)[6]	Hypersil Gold (100 x 4.6 mm, 5 µm)[7]	Zorbax SB-CN (50 x 4.6 mm, 3.5 µm)[8][9]
Mobile Phase	Acetonitrile and 20 mM ammonium formate with 1% formic acid (pH ~2.6)[6]	Acetonitrile and 2.0 mM ammonium formate (pH 2.50) (80:20 v/v)[7]	Acetonitrile and 20 mM ammonium formate with 0.5% formic acid (15:85, v/v)[8][9]
Run Time	6.5 min[6]	Not explicitly stated	Not explicitly stated

Table 2: Mass Spectrometry and Performance Characteristics

Parameter	Method 1	Method 2	Method 3
Ionization Mode	Positive Electrospray Ionization (ESI)[6]	Electrospray Ionization (ESI)[7]	Positive Ion Mode[9]
Mass Spectrometer	Tandem Mass Spectrometry[6]	Triple Quadrupole Mass Spectrometer[7]	API 5000 Triple Quadrupole[9]
LLOQ for DEAQ	1.41 ng/mL[6]	1.50 ng/mL[7]	3.13 ng/mL[8][9]
Linearity Range (DEAQ)	Not explicitly stated	1.50 - 180 ng/mL[7]	3.13 - 1570 ng/mL[8][9]
Intra-day Precision (%CV)	1.64% to 12.6%[6]	1.7% to 8.3%[7]	< 15%[8][9]
Inter-day Precision (%CV)	1.64% to 12.6%[6]	1.7% to 8.3%[7]	< 15%[8][9]
Accuracy	93.7% to 104%[6]	93.3% to 105.0%[7]	Within acceptance criteria[8][9]
Recovery of DEAQ	66% to 76%[6]	Not explicitly stated	Not explicitly stated
Recovery of DEAQ-d5	73% to 85%[6]	Not explicitly stated	Not explicitly stated

Experimental Protocols

Detailed methodologies are crucial for the replication and cross-validation of bioanalytical assays. Below are the summarized experimental protocols from the compared methods.

Method 1: Supported Liquid Extraction from Human Plasma[6]

• Sample Preparation: 100 µL of plasma is processed using a supported liquid extraction (SLE+) technique on an automated liquid handler platform.

• Chromatography: A Zorbax SB-CN column (50 mm × 4.6 mm, 3.5 µm) is used for separation. The mobile phase consists of a gradient of acetonitrile and 20 mM ammonium formate with 1% formic acid (pH ~2.6). The total run time is 6.5 minutes, which includes a washout gradient.

• Mass Spectrometry: Detection is performed using a tandem mass spectrometer with positive electrospray ionization.

Method 2: Solid Phase Extraction from Human Plasma[7]

• Sample Preparation: 250 µL of human plasma is subjected to a solid-phase extraction procedure.

• Chromatography: A Hypersil Gold column (100 mm × 4.6 mm, 5 µm) is employed. The mobile phase is isocratic, consisting of acetonitrile and 2.0 mM ammonium formate (pH 2.50) in an 80:20 (v/v) ratio.

• Mass Spectrometry: A triple quadrupole mass spectrometer with an electrospray ionization interface is used for detection and quantification.

Method 3: Protein Precipitation from Dried Blood Spots[8][9]

• Sample Preparation: Five 3.2 mm punches are taken from a 50 µL dried blood spot, corresponding to approximately 15 µL of blood. The analytes are extracted using a mixture of 0.5% formic acid in water:acetonitrile (50:50, v/v).

• Chromatography: A Zorbax SB-CN column (50 × 4.6 mm, 3.5 µm) with a pre-column is used. The mobile phase is a mixture of acetonitrile and 20 mM ammonium formate with 0.5% formic acid (15:85, v/v).

• Mass Spectrometry: An API 5000 triple quadrupole mass spectrometer is used in the positive ion mode. Quantification is performed using selected reaction monitoring (SRM).

Conclusion

The presented bioanalytical methods for the quantification of N-desethyl amodiaquine using N-desethyl amodiaquine-d5 as an internal standard demonstrate robust and reliable performance. The choice of method will depend on the specific requirements of the study, such as the available sample volume, required sensitivity, and desired throughput. The plasma-based methods offer slightly lower limits of quantification, while the dried blood spot method provides a minimally invasive sampling technique that is well-suited for pediatric studies and resource-limited settings.[8][9] For any study employing more than one of these methods, a thorough cross-validation as outlined by regulatory guidance is essential to ensure data integrity and comparability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. fda.gov [fda.gov]
• 4. nalam.ca [nalam.ca]
• 5. fda.gov [fda.gov]
• 6. High-throughput quantitation method for amodiaquine and desethylamodiaquine in plasma using supported liquid extraction technology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Application of an LC-MS/MS method for reliable determination of amodiaquine, N-desethylamodiaquine, artesunate and dihydroartemisinin in human plasma for a bioequivalence study in healthy Indian subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A LC‐MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper — MORU Tropical Health Network [tropmedres.ac]
• 9. ora.ox.ac.uk [ora.ox.ac.uk]

A Comparative Guide to Inter-laboratory Quantification of Amodiaquine and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for the quantification of the antimalarial drug amodiaquine (AQ) and its principal active metabolite, desethylamodiaquine (DEAQ). Ensuring accuracy and comparability of pharmacokinetic data across different laboratories is crucial for clinical trials and therapeutic drug monitoring. This document summarizes key performance data from various analytical methods and outlines detailed experimental protocols.

Data Presentation: A Comparative Analysis of Analytical Methods

The following table summarizes the performance characteristics of various liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of amodiaquine and desethylamodiaquine in human plasma and dried blood spots (DBS). This comparative data highlights the achievable sensitivity and precision across different laboratories and methodologies.

Method Reference	Matrix	Analyte(s)	Lower Limit of Quantification (LLOQ) (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)
Method A[1][2]	Plasma	AQ	1.08	<15%	<15%
DEAQ	1.41	<15%	<15%
Method B[3]	Plasma	AQ	0.250	1.7 - 8.3%	1.7 - 8.3%
DEAQ	1.50	1.7 - 8.3%	1.7 - 8.3%
Method C[4][5]	DBS	AQ	2.03	<15%	<15%
DEAQ	3.13	<15%	<15%

Note: %CV refers to the coefficient of variation.

The Role of Proficiency Testing in Ensuring Data Comparability

Organizations like the WorldWide Antimalarial Resistance Network (WWARN) play a critical role in establishing inter-laboratory comparability.[6][7][8] WWARN's External Quality Assurance program includes a proficiency testing (PT) service for antimalarial drug quantification.[6][9][10] This program distributes identical, blinded samples to participating laboratories to assess their analytical performance.[7][8][9] By comparing the results from different laboratories against a reference value, the PT program helps identify and rectify analytical discrepancies, thereby improving the overall quality and consistency of data generated across various research sites.[9]

Experimental Protocols

Below are detailed methodologies for the key experiments cited in this guide. These protocols provide a foundation for laboratories looking to establish or validate their own quantification assays for amodiaquine and its metabolites.

Method A: High-Throughput LC-MS/MS in Plasma[1][2]

• Sample Preparation: Supported Liquid Extraction (SLE). 100 µL of plasma is used.

• Chromatography:

  • Column: Zorbax SB-CN, 50 mm × 4.6 mm, 3.5 µm.

  • Mobile Phase: Acetonitrile and 20 mM ammonium formate with 1% formic acid (pH ~2.6) (15-85, v/v).

  • Flow Rate: Not specified.

  • Run Time: 6.5 minutes.

• Mass Spectrometry:

  • Instrument: Triple quadrupole mass spectrometer.

  • Ionization: Electrospray Ionization (ESI), positive mode.

  • Key transitions (m/z): Not specified.

Method B: Solid Phase Extraction LC-MS/MS in Plasma[3]

• Sample Preparation: Solid Phase Extraction (SPE). 250 µL of plasma is used.

• Chromatography:

  • Column: Hypersil Gold, 100 mm × 4.6 mm, 5 µm.

  • Mobile Phase: Acetonitrile and 2.0 mM ammonium formate (pH 2.50) (80:20, v/v).

  • Flow Rate: Not specified.

• Mass Spectrometry:

  • Instrument: Triple quadrupole mass spectrometer.

  • Ionization: ESI, positive mode.

  • Key transitions (m/z): Not specified.

Method C: Dried Blood Spot (DBS) LC-MS/MS[4][5]

• Sample Preparation: A 50 µL DBS is punched (five 3.2 mm punches, corresponding to ~15 µL of blood) and extracted with a mixture of 0.5% formic acid in water:acetonitrile (50:50, v/v) with stable isotope-labeled internal standards.

• Chromatography:

  • Column: Zorbax SB-CN, 50 × 4.6 mm, 3.5 μm.

  • Mobile Phase: Acetonitrile:ammonium formate 20 mM with 0.5% formic acid (15:85, v/v).

  • Flow Rate: Not specified.

• Mass Spectrometry:

  • Instrument: Not specified.

  • Ionization: ESI, positive mode.

  • Key transitions (m/z):

    • AQ: 356.4 → 283.2

    • DEAQ: 328.2 → 283.1

Visualizing Key Processes

To further clarify the concepts discussed, the following diagrams illustrate the metabolic pathway of amodiaquine and a typical experimental workflow for its quantification.

Caption: Metabolic pathway of amodiaquine.

Caption: General workflow for LC-MS/MS quantification.

References

• 1. Selective and sensitive liquid chromatographic assay of amodiaquine and desethylamodiaquine in whole blood spotted on filter paper - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ora.ox.ac.uk [ora.ox.ac.uk]
• 3. Application of an LC-MS/MS method for reliable determination of amodiaquine, N-desethylamodiaquine, artesunate and dihydroartemisinin in human plasma for a bioequivalence study in healthy Indian subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ora.ox.ac.uk [ora.ox.ac.uk]
• 5. A LC‐MS/MS Assay for Quantification of Amodiaquine and Desethylamodiaquine in Dried Blood Spots on Filter Paper — MORU Tropical Health Network [tropmedres.ac]
• 6. Pharmacology Proficiency Testing | Infectious Diseases Data Observatory [iddo.org]
• 7. Implementation of a reference standard and proficiency testing programme by the World Wide Antimalarial Resistance Network (WWARN). | Infectious Diseases Data Observatory [iddo.org]
• 8. Implementation of a reference standard and proficiency testing programme by the World Wide Antimalarial Resistance Network (WWARN) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Benefits of a Pharmacology Antimalarial Reference Standard and Proficiency Testing Program Provided by the Worldwide Antimalarial Resistance Network (WWARN) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. External Quality Assurance | Infectious Diseases Data Observatory [iddo.org]

A Comparative Guide to Certified Reference Materials for Amodiaquine Analysis: N-Desethyl amodiaquine-d5 and Alternatives

For researchers, scientists, and drug development professionals involved in the quantification of the antimalarial drug amodiaquine and its principal active metabolite, N-desethylamodiaquine, the selection of an appropriate internal standard is paramount for achieving accurate and reliable analytical results. This guide provides a comprehensive comparison of N-Desethyl amodiaquine-d5, a widely used certified reference material (CRM), with its primary alternative, Amodiaquine-d10, supported by experimental data and detailed protocols.

Introduction to Amodiaquine and its Metabolism

Amodiaquine is an antimalarial agent that undergoes rapid and extensive metabolism in the liver, primarily by the cytochrome P450 enzyme CYP2C8, to form its major and more slowly eliminated active metabolite, N-desethylamodiaquine. Accurate quantification of both the parent drug and its metabolite is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies. The use of stable isotope-labeled internal standards is the gold standard for quantitative analysis by liquid chromatography-mass spectrometry (LC-MS/MS), as they mimic the analyte's behavior during sample preparation and ionization, thus correcting for matrix effects and variations in instrument response.

Metabolic Pathway of Amodiaquine

The metabolic conversion of amodiaquine to N-desethylamodiaquine is a critical step in its pharmacological action. The following diagram illustrates this primary metabolic pathway.

Metabolism of Amodiaquine to N-Desethyl amodiaquine.

Product Comparison: N-Desethyl amodiaquine-d5 vs. Amodiaquine-d10

The two most common stable isotope-labeled internal standards for the analysis of amodiaquine and its metabolite are N-Desethyl amodiaquine-d5 and Amodiaquine-d10. The choice between them depends on the specific requirements of the analytical method. N-Desethyl amodiaquine-d5 is the ideal internal standard for the quantification of N-desethylamodiaquine, as it is the deuterated analogue of the analyte itself. Amodiaquine-d10 serves as an excellent internal standard for the parent drug, amodiaquine. In many analytical methods, a combination of both internal standards is used for the simultaneous quantification of both the parent drug and its metabolite.

Below is a comparison of commercially available certified reference materials for both compounds from leading suppliers.

Product	Supplier	CAS Number	Molecular Formula	Purity Specification
N-Desethyl amodiaquine-d5	LGC Standards	1173023-19-2	C₁₈H₁₃D₅ClN₃O	>95% (HPLC)
N-Desethyl amodiaquine-d5 Dihydrochloride	LGC Standards	1216894-33-5	C₁₈H₁₅D₅Cl₃N₃O	>95% (HPLC)
N-desethyl Amodiaquine (hydrochloride)	Cayman Chemical	79049-30-2 (unlabeled)	C₁₈H₁₈ClN₃O · 2HCl	≥95%
N-Desethyl Amodiaquine-d5	Toronto Research Chemicals	1173023-19-2	C₁₈H₁₃D₅ClN₃O	Not specified
Amodiaquine-d10	LGC Standards	1189449-70-4	C₂₀H₁₂D₁₀ClN₃O	Not specified
Amodiaquine-d10	Cayman Chemical	1189449-70-4	C₂₀H₁₂D₁₀ClN₃O	≥99% deuterated forms (d₁-d₁₀)
[2H10]-Amodiaquine	Alsachim (a Shimadzu Group Company)	1189449-70-4	C₂₀H₁₂D₁₀ClN₃O	Min. purity: 95.00%, Min. isotopic enrichment: 98% 2H

Experimental Performance Data

A published LC-MS/MS method for the simultaneous quantification of amodiaquine and N-desethylamodiaquine in human plasma utilizes both Amodiaquine-d10 and N-Desethyl amodiaquine-d5 as internal standards. The following table summarizes the reported recovery data from this study, demonstrating the suitability of these CRMs for robust and accurate bioanalysis.

Analyte/Internal Standard	Mean Recovery (%)
Amodiaquine	77.19
N-Desethyl amodiaquine	75.03
Amodiaquine-d10	87.75
N-Desethyl amodiaquine-d5	81.05

The data indicates high and consistent recovery for both the analytes and their respective stable isotope-labeled internal standards, which is essential for a reliable quantitative method.

Experimental Protocol: LC-MS/MS Analysis of Amodiaquine and N-Desethyl amodiaquine

This section provides a detailed methodology for the simultaneous quantification of amodiaquine and N-desethylamodiaquine in human plasma using N-Desethyl amodiaquine-d5 and Amodiaquine-d10 as internal standards.

1. Sample Preparation

• Spiking: To 100 µL of human plasma, add the internal standard working solution containing both N-Desethyl amodiaquine-d5 and Amodiaquine-d10.

• Protein Precipitation: Add a suitable organic solvent (e.g., acetonitrile) to precipitate plasma proteins.

• Centrifugation: Vortex the mixture and centrifuge to pellet the precipitated proteins.

• Extraction: Transfer the supernatant to a clean tube for analysis.

2. Liquid Chromatography

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate with formic acid) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: A typical flow rate is between 0.3 and 0.6 mL/min.

• Injection Volume: 5-10 µL.

3. Mass Spectrometry

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode is used for the detection of amodiaquine and its analogues.

• Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for each analyte and internal standard.

  • Amodiaquine: m/z 356.2 → 283.2

  • N-Desethyl amodiaquine: m/z 328.2 → 283.2

  • Amodiaquine-d10: m/z 366.2 → 293.2

  • N-Desethyl amodiaquine-d5: m/z 333.2 → 283.2

• Data Analysis: Quantify the analytes by calculating the peak area ratio of the analyte to its corresponding internal standard.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the LC-MS/MS analytical workflow for amodiaquine and N-desethylamodiaquine.

LC-MS/MS analytical workflow.

Conclusion

N-Desethyl amodiaquine-d5 serves as an indispensable certified reference material for the accurate quantification of the primary active metabolite of amodiaquine. When used in conjunction with Amodiaquine-d10, it enables a comprehensive and reliable LC-MS/MS method for simultaneous analysis of both the parent drug and its metabolite. The choice of CRM should be based on the specific analytical needs, and researchers should consult the certificate of analysis from the supplier to ensure the material meets the quality and purity requirements of their assays. The experimental protocol and performance data presented in this guide provide a solid foundation for the development and validation of robust bioanalytical methods for amodiaquine and N-desethylamodiaquine.

A Comparative Guide to the Pharmacokinetic Profiling of Amodiaquine: The Role of N-Desethylamodiaquine-d5 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the pharmacokinetic profiling of the antimalarial drug amodiaquine, with a specific focus on the analytical methodologies employing N-desethylamodiaquine-d5 as a deuterated internal standard. The use of a stable isotope-labeled internal standard is a cornerstone of robust bioanalytical methods, offering superior accuracy and precision in quantifying drug concentrations in biological matrices. This document presents supporting experimental data, detailed methodologies, and visual representations of key processes to aid researchers in the design and evaluation of pharmacokinetic studies.

Data Presentation: A Comparative Look at Bioanalytical Methods

The accurate quantification of amodiaquine and its active metabolite, N-desethylamodiaquine, is critical for pharmacokinetic analysis. The choice of internal standard is a key determinant of assay performance. Below is a comparison of validation parameters from a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method utilizing N-desethylamodiaquine-d5 and amodiaquine-d10 versus a method employing hydroxychloroquine as the internal standard.

Parameter	Method with N-Desethylamodiaquine-d5 & Amodiaquine-d10	Method with Hydroxychloroquine
Internal Standard(s)	N-desethylamodiaquine-d5 (DAQ-d5), Amodiaquine-d10 (AQ-d10)	Hydroxychloroquine
Linearity Range (Amodiaquine)	2.03–459 ng/mL	1 - 80 ng/mL
Linearity Range (N-Desethylamodiaquine)	3.13–1570 ng/mL	2 - 400 ng/mL
Precision (%CV)	< 15% (intra- and inter-batch)	< 15%
Accuracy (% of Nominal)	Within ±15%	Within ±15%
Lower Limit of Quantification (LLOQ) - Amodiaquine	2.03 ng/mL	1 ng/mL
Lower Limit of Quantification (LLOQ) - N-Desethylamodiaquine	3.13 ng/mL	2 ng/mL
Matrix Effects	No significant matrix effects detected	Not explicitly stated, but assumed to be controlled

Note: The data presented is compiled from different studies and is intended for comparative purposes of the analytical methods. Direct comparison of pharmacokinetic parameters should be made with caution due to potential inter-study variability in patient populations and study designs.

Pharmacokinetic Parameters of Amodiaquine and N-Desethylamodiaquine

The following table summarizes typical pharmacokinetic parameters for amodiaquine and its primary active metabolite, N-desethylamodiaquine, as reported in the literature. These values can vary significantly based on factors such as patient age, genetics (e.g., CYP2C8 polymorphisms), and disease state.[1]

Parameter	Amodiaquine	N-Desethylamodiaquine
Time to Maximum Concentration (Tmax)	~0.91 hours[2][3]	Slower than Amodiaquine
Terminal Elimination Half-life (t½)	~10 hours[1][4]	~10 days[1][4]
Apparent Volume of Distribution (Vd/F)	39,200 L[5]	Larger than Amodiaquine
Apparent Clearance (CL/F)	3,410 L/h[5]	Slower than Amodiaquine
Protein Binding	>90%[6]	>90%[6]

Experimental Protocols

Bioanalytical Method using N-Desethylamodiaquine-d5 and Amodiaquine-d10

This method outlines the quantification of amodiaquine and N-desethylamodiaquine in dried blood spots (DBS) using LC-MS/MS with deuterated internal standards.

1. Sample Preparation:

• A 50 μL DBS is created by spotting capillary blood onto filter paper.

• Five 3.2 mm punches are taken from the DBS, corresponding to approximately 15 μL of dried blood.

• The punches are placed in a 96-well plate.

• Extraction is performed by adding a mixture of 0.5% formic acid in water:acetonitrile (50:50, v/v) containing the internal standards (AQ-d10 and DAQ-d5).

• The plate is agitated and then centrifuged to separate the supernatant for analysis.

2. Liquid Chromatography:

• Column: Zorbax SB-CN (50 x 4.6 mm, 3.5 µm).

• Mobile Phase: Acetonitrile and 20 mM ammonium formate with 0.5% formic acid (15:85, v/v).

• Flow Rate: Isocratic elution.

3. Mass Spectrometry:

• Ionization: Electrospray Ionization (ESI) in positive mode.

• Detection: Selected Reaction Monitoring (SRM).

• Transitions:

  • Amodiaquine: m/z 356.4 → 283.2

  • Amodiaquine-d10: m/z 366.3 → 283.3

  • N-Desethylamodiaquine: m/z 328.2 → 283.1

  • N-Desethylamodiaquine-d5: m/z 333.3 → 283.2

Bioanalytical Method using Hydroxychloroquine

This method describes the quantification of amodiaquine and N-desethylamodiaquine in plasma using LC-MS/MS with hydroxychloroquine as the internal standard.[1][4]

1. Sample Preparation:

• Plasma samples are subjected to protein precipitation with acetonitrile.[4]

• Hydroxychloroquine is added as the internal standard.[1][4]

• The mixture is vortexed and centrifuged.

• The supernatant is collected for injection into the LC-MS/MS system.[4]

2. Liquid Chromatography:

• The specific column and mobile phase composition can vary between laboratories but are designed to achieve chromatographic separation of the analytes and the internal standard.

3. Mass Spectrometry:

• Ionization: ESI in positive mode.

• Detection: SRM.

• Transitions:

  • Amodiaquine: m/z 356 → 283[1][4]

  • N-Desethylamodiaquine: m/z 328 → 283[1][4]

  • Hydroxychloroquine: m/z 336 → 247[1][4]

Mandatory Visualizations

References

• 1. journals.asm.org [journals.asm.org]
• 2. extranet.who.int [extranet.who.int]
• 3. extranet.who.int [extranet.who.int]
• 4. Population Pharmacokinetic and Pharmacodynamic Modeling of Amodiaquine and Desethylamodiaquine in Women with Plasmodium vivax Malaria during and after Pregnancy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Population pharmacokinetics and pharmacodynamic considerations of amodiaquine and desethylamodiaquine in Kenyan adults with uncomplicated malaria receiving artesunate-amodiaquine combination therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Population Pharmacokinetics of the Antimalarial Amodiaquine: a Pooled Analysis To Optimize Dosing - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Deuterated vs. Non-Deuterated Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals dedicated to achieving the highest accuracy and precision in quantitative bioanalysis, the selection of an appropriate internal standard is a critical decision. This guide presents an objective comparison of deuterated (stable isotope-labeled) and non-deuterated (structural analogue) internal standards, supported by experimental data and detailed methodologies, to inform the selection process in applications such as liquid chromatography-mass spectrometry (LC-MS).

Internal standards (IS) are fundamental in quantitative analysis to correct for variability throughout the analytical workflow, including sample preparation, injection volume, and instrument response.[1] An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.[1] The two primary types of internal standards employed are deuterated internal standards, which are chemically identical to the analyte with some hydrogen atoms replaced by deuterium, and non-deuterated or structural analogue internal standards, which possess a similar but not identical chemical structure.[1]

The Gold Standard: Why Deuterated Internal Standards Excel

The scientific consensus is that stable isotope-labeled internal standards (SIL-IS), particularly deuterated compounds, generally offer superior assay performance compared to structural analogues.[1][2] This is attributed to their near-identical chemical and physical properties to the analyte, which allows for more effective compensation for matrix effects—a major source of imprecision and inaccuracy in bioanalytical methods.[2]

Key Advantages of Deuterated Internal Standards:

• Co-elution with Analyte: In chromatographic separations, deuterated standards and their corresponding analytes exhibit nearly identical retention times. This co-elution is crucial as it ensures both compounds experience the same analytical conditions, including potential matrix effects.[3]

• Similar Ionization Efficiency: In the mass spectrometer's ion source, the deuterated standard and the analyte ionize with very similar efficiency.[3]

• Correction for Variability: By adding a known amount of the deuterated internal standard at the beginning of the sample preparation process, it is possible to correct for variability introduced during extraction, handling, and injection.[3] Any loss of analyte during these steps is mirrored by a proportional loss of the internal standard.[3]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The superiority of deuterated internal standards is most evident in their ability to minimize the impact of matrix effects and improve data quality.[2]

Performance Parameter	Deuterated Internal Standard	Non-Deuterated (Analogue) Internal Standard
Matrix Effect Compensation	Excellent: Co-elution ensures similar ionization suppression/enhancement.	Variable to Poor: Different retention times can lead to differential matrix effects.
Recovery Correction	Excellent: Similar extraction efficiency to the analyte across various conditions.[2]	Variable: Differences in physicochemical properties can lead to inconsistent recovery.[2]
Precision (CV%)	Typically Lower	Generally Higher
Accuracy (% Bias)	Typically Lower	Generally Higher
Cost & Availability	Higher cost and may require custom synthesis.[2]	Generally lower cost and more readily available.[2]

Quantitative Data from Experimental Studies

The following table summarizes quantitative data from studies comparing the performance of deuterated and non-deuterated internal standards.

Analyte	Internal Standard Type	Matrix	Key Finding	Reference
Imidacloprid	Deuterated Analogue	Cannabis	Accuracy values differ by more than 60% for some quality controls with non-labeled standards, while with deuterated standards, accuracy percent falls within 25% and RSD values drop under 20%.	[4]
Sirolimus	Deuterated (SIR-d3) vs. Analogue (DMR)	Whole Blood	The range of interpatient assay imprecision (CV) was consistently lower with SIR-d3 (2.7%-5.7%) than with DMR (7.6%-9.7%).	[5]
Haloperidol	Deuterated	Plasma	A 35% difference in extraction recovery was reported between haloperidol and its deuterated internal standard in one study, highlighting a potential limitation.	[6]

Experimental Protocols

To objectively compare the performance of a deuterated and a non-deuterated internal standard for a specific analyte, a validation experiment to evaluate matrix effects should be conducted.

Objective:

To determine the ability of a deuterated and a non-deuterated internal standard to compensate for matrix effects in a complex biological matrix (e.g., plasma).

Materials:

• Analyte of interest

• Deuterated internal standard

• Non-deuterated (structural analogue) internal standard

• Blank biological matrix (e.g., human plasma) from at least six different sources

• All necessary solvents and reagents for sample preparation and LC-MS analysis

Procedure:

• Preparation of Sample Sets:

  • Set 1 (Analyte in neat solution): Prepare a solution of the analyte in the reconstitution solvent at a known concentration.

  • Set 2 (Analyte in post-extraction spiked matrix): Extract blank plasma samples from the six different sources. Spike the extracted blank matrix with the analyte at the same concentration as in Set 1.[1]

  • Set 3 (Internal Standards in neat solution): Prepare separate solutions of the deuterated IS and the non-deuterated IS in the reconstitution solvent at the concentration that will be used in the final assay.[1]

  • Set 4 (Internal Standards in post-extraction spiked matrix): Extract blank plasma samples from the six different sources. Spike the extracted blank matrix with the deuterated IS and the non-deuterated IS at the same concentrations as in Set 3.[1]

• Sample Analysis:

  • Analyze all prepared samples by LC-MS/MS.[1]

• Data Analysis:

  • Calculate Matrix Factor (MF):

    • MF = (Peak area of analyte in post-extraction spiked matrix) / (Peak area of analyte in neat solution)

  • Calculate IS-Normalized MF:

    • IS-Normalized MF = (Peak area ratio of analyte/IS in post-extraction spiked matrix) / (Peak area ratio of analyte/IS in neat solution)

  • Calculate Coefficient of Variation (CV):

    • Calculate the CV of the IS-normalized MF across the six matrix sources for both the deuterated and non-deuterated internal standards.[1]

Interpretation of Results:

A lower CV for the IS-normalized MF indicates better compensation for the variability of the matrix effect.[1]

Visualizing the Workflow and Concepts

To better understand the experimental process and the interplay of various factors, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. lcms.cz [lcms.cz]
• 5. researchgate.net [researchgate.net]
• 6. waters.com [waters.com]

Navigating the Regulatory Maze: A Comparative Guide to Stable Isotope-Labeled Internal Standards in Bioanalysis

For researchers, scientists, and drug development professionals, the precise and reliable quantification of analytes in biological matrices is paramount for regulatory approval and the overall success of a therapeutic product. A critical component in achieving this is the appropriate selection and validation of an internal standard (IS) in chromatographic assays, particularly those coupled with mass spectrometry. This guide provides an objective comparison of stable isotope-labeled internal standards (SIL-ISs) against other alternatives, supported by experimental data and aligned with the harmonized regulatory guidelines of the Food and Drug Administration (FDA) and the European Medicines Agency (EMA), primarily through the International Council for Harmonisation (ICH) M10 guideline.

The use of an internal standard is a fundamental requirement in quantitative bioanalysis to correct for variability during sample preparation and analysis.[1][2] Regulatory authorities have established clear expectations for the validation of bioanalytical methods, with a strong emphasis on the performance of the internal standard.[3][4] The consensus among regulatory bodies and the scientific community is the preference for SIL-ISs as the "gold standard" in quantitative mass spectrometry-based assays.[5][6]

The Gold Standard: Stable Isotope-Labeled Internal Standards

A SIL-IS is a form of the analyte in which one or more atoms have been replaced with their stable, non-radioactive isotopes, such as deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N).[7][8] This near-identical physicochemical nature to the analyte allows the SIL-IS to effectively compensate for variability in extraction recovery, matrix effects, and instrument response.[5][7]

Alternative Approaches: Structural Analogs

Performance Comparison: SIL-IS vs. Structural Analog

The superiority of a SIL-IS over a structural analog is most evident in its ability to compensate for matrix effects and variability in extraction recovery. The following tables summarize the comparative performance based on key validation parameters.

Parameter	Stable Isotope-Labeled IS (SIL-IS)	Structural Analog IS	Rationale
Chromatographic Co-elution	Ideally co-elutes with the analyte, though a slight retention time shift (isotope effect) can occur with deuterium labeling.[3]	Retention time will differ from the analyte.[3]	Co-elution ensures that the analyte and IS experience the same matrix effects at the same time.
Matrix Effect Compensation	High degree of compensation due to identical ionization properties.	Compensation can be variable and less reliable if the analog's ionization is affected differently by the matrix than the analyte's.	Identical molecular structure leads to similar ionization efficiency and susceptibility to suppression or enhancement.
Extraction Recovery	Tracks the analyte's recovery more accurately due to similar physicochemical properties.	Differences in properties like polarity and solubility can lead to different extraction efficiencies.	Similar behavior during sample preparation is crucial for accurate quantification.
Accuracy & Precision	Generally provides higher accuracy and precision.[10][11]	Can provide acceptable accuracy and precision, but may be less reliable, especially with complex matrices.[4]	More effective correction for variability leads to more reliable results.
Cost & Availability	Often more expensive and may require custom synthesis.[3]	Generally more affordable and widely available.[3]	Practical considerations can influence the choice of internal standard.

Quantitative Comparison from a Case Study: Quantification of Everolimus

A study comparing a deuterated internal standard (everolimus-d4) and a structural analog (32-desmethoxyrapamycin) for the quantification of the immunosuppressant drug everolimus yielded the following results:[8]

Parameter	Everolimus-d4 (SIL-IS)	32-desmethoxyrapamycin (Analog IS)
Lower Limit of Quantification (LLOQ)	1.0 ng/mL	1.0 ng/mL
Analytical Recovery	98.3% - 108.1%	98.3% - 108.1%
Total Coefficient of Variation (CV)	4.3% - 7.2%	4.3% - 7.2%
Correlation with Independent LC-MS/MS Method (Slope)	0.95	0.83
Correlation Coefficient (r)	> 0.98	> 0.98

While both internal standards demonstrated acceptable performance, the SIL-IS (everolimus-d4) showed a slope closer to 1.0 when compared to an independent method, indicating a more favorable comparison.[8]

Comparison of Different Stable Isotopes

The choice of isotope for labeling can also impact the performance of the SIL-IS.

Parameter	Deuterium (²H) Labeled IS	Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N) Labeled IS
Isotopic Stability	Can be susceptible to back-exchange, especially if the label is on an exchangeable site (e.g., -OH, -NH).	Generally more stable and not prone to exchange.
Chromatographic Isotope Effect	May exhibit a slight shift in retention time compared to the analyte.	Co-elutes perfectly with the analyte.[3]
Accuracy	Generally high, but can be less accurate in the presence of strong matrix effects if chromatographic separation occurs.	Consistently high accuracy, often with a bias of <5%.
Precision (%CV)	Typically good, with CVs <15%.	Excellent precision, often with lower CVs compared to ²H-IS.
Cost & Availability	Generally more affordable and widely available.	Typically more expensive and may require custom synthesis.

Experimental Protocols for Key Validation Experiments

A robust validation of the bioanalytical method is a regulatory requirement to ensure the reliability of the data. The following are detailed methodologies for key experiments related to the internal standard.

Internal Standard Purity and Identity Check

• Objective: To confirm the identity and purity of the SIL-IS and to ensure it is free from the unlabeled analyte.

• Method:

  • Obtain the Certificate of Analysis (CoA) for the SIL-IS, which should provide information on its chemical purity and isotopic enrichment.

  • Prepare a high-concentration solution of the SIL-IS in an appropriate solvent.

  • Analyze this solution using the developed LC-MS/MS method.

  • Monitor the mass transition of the unlabeled analyte to ensure its signal is absent or below a pre-defined threshold (e.g., <0.1% of the SIL-IS response).[3]

Internal Standard Suitability and Interference Check

• Objective: To demonstrate that the selected internal standard is suitable for the method and does not interfere with the quantification of the analyte.

• Method:

  • Prepare a set of blank matrix samples from at least six different sources.

  • Prepare a "zero sample" by spiking the blank matrix with the internal standard at the working concentration.

  • Prepare Lower Limit of Quantification (LLOQ) samples by spiking the blank matrix with the analyte at the LLOQ concentration and the internal standard at the working concentration.

  • Analyze the samples according to the bioanalytical method.[9]

• Acceptance Criteria:

  • The response of any interfering peak at the retention time of the analyte in the zero sample should be less than 20% of the analyte response at the LLOQ.[9]

  • The response of any interfering peak at the retention time of the internal standard in the blank samples should be less than 5% of the internal standard response in the LLOQ sample.[9]

Matrix Effect Evaluation

• Objective: To evaluate the effect of the biological matrix on the ionization of the analyte and the SIL-IS.

• Method:

  • Prepare two sets of samples:

    • Set 1 (Matrix): Spike the analyte and IS into the post-extraction supernatant of blank matrix from at least six different sources.

    • Set 2 (Neat Solution): Prepare the analyte and IS in a neat solution (e.g., mobile phase) at the same concentrations as in Set 1.

  • Calculate the matrix factor by comparing the peak areas of the analyte and IS in the presence of the matrix to their peak areas in the neat solution.

  • The IS-normalized matrix factor should be consistent across the different matrix sources.[3]

• Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized matrix factor across the different lots of the matrix should not be greater than 15%.[3]

Stability Assessment

• Objective: To evaluate the stability of the analyte and SIL-IS in the biological matrix under various storage and handling conditions.

• Method:

  • Prepare low and high concentration quality control (QC) samples in the biological matrix.

  • Evaluate stability under the following conditions:

    • Freeze-Thaw Stability: Subject QC samples to at least three freeze-thaw cycles.

    • Bench-Top Stability: Keep QC samples at room temperature for a period that mimics the sample handling time.

    • Long-Term Stability: Store QC samples at the intended storage temperature for a duration that covers the expected sample storage time.

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Visualizing Workflows and Logical Relationships

To further clarify the processes and concepts discussed, the following diagrams have been generated using Graphviz.

A typical bioanalytical workflow using a stable isotope-labeled internal standard.

Logical relationships between regulatory guidelines, internal standard types, and performance.

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 6. benchchem.com [benchchem.com]
• 7. crimsonpublishers.com [crimsonpublishers.com]
• 8. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 9. benchchem.com [benchchem.com]
• 10. scispace.com [scispace.com]
• 11. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of N-Desethyl Amodiaquine-d5: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper management and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal of N-Desethyl amodiaquine-d5, a deuterated metabolite of the antimalarial drug amodiaquine. Given the conflicting safety information available, a conservative approach, treating the compound as potentially hazardous chemical waste, is recommended.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to consult your institution's specific safety protocols and the Safety Data Sheet (SDS) for N-Desethyl amodiaquine-d5. While one SDS for a salt form of the compound states it is not a hazardous substance, another source classifies the unlabeled parent compound as a "Dangerous Good for transport". Therefore, handling should always be performed with caution in a designated area, such as a laboratory fume hood.

Personal Protective Equipment (PPE) is mandatory:

• Gloves: Wear two pairs of nitrile gloves.

• Eye Protection: Use safety glasses or goggles.

• Lab Coat: A long-sleeved lab coat is essential to protect from splashes.

Waste Segregation and Containment

Proper segregation of chemical waste is the first and most critical step in the disposal process. N-Desethyl amodiaquine-d5 waste should never be mixed with general laboratory trash or disposed of down the drain.

Step-by-step Segregation Protocol:

• Designate a Waste Container: Use a clearly labeled, leak-proof container compatible with chemical waste. The container should be marked "Hazardous Chemical Waste" and should list N-Desethyl amodiaquine-d5 as a component.

• Solid Waste:

  • Place any solid N-Desethyl amodiaquine-d5, contaminated personal protective equipment (e.g., gloves, weighing paper), and other solid materials directly into the designated solid hazardous waste container.

• Liquid Waste:

  • Solutions containing N-Desethyl amodiaquine-d5 should be collected in a separate, sealed container for liquid hazardous waste.

  • Do not mix with other solvent waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Sharps Waste:

  • Any sharps, such as needles or razor blades, contaminated with N-Desethyl amodiaquine-d5 must be disposed of in a designated sharps container.

Waste Type	Container Type	Labeling Requirements
Solid Waste	Leak-proof, sealed container	"Hazardous Chemical Waste", "Solid", list of contents
Liquid Waste	Screw-cap, sealed bottle (e.g., glass, HDPE)	"Hazardous Chemical Waste", "Liquid", list of contents
Contaminated Sharps	Puncture-resistant sharps container	"Sharps Waste", "Biohazard" (if applicable)

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of N-Desethyl amodiaquine-d5.

Essential Safety and Logistical Information for Handling N-Desethyl amodiaquine-d5

For researchers, scientists, and drug development professionals, ensuring safe and effective handling of chemical compounds is paramount. This document provides detailed procedural guidance for the safe use of N-Desethyl amodiaquine-d5, a deuterated metabolite of the antimalarial drug Amodiaquine, intended for scientific research and development purposes only.[1]

Personal Protective Equipment (PPE)

When handling N-Desethyl amodiaquine-d5, a comprehensive approach to personal protection is crucial to minimize exposure risk. The following PPE is required:

• Eye Protection: Chemical safety goggles with side-shields that meet ANSI Z87.1 standards are mandatory to protect against splashes.[2][3] A face shield should be worn in addition to goggles when there is a significant risk of splashing.[3]

• Hand Protection: Chemically resistant gloves should be worn at all times. Given that specific glove compatibility data for N-Desethyl amodiaquine-d5 is not available, it is recommended to use nitrile gloves for incidental contact. For prolonged handling or in case of a spill, heavy-duty gloves should be used.[2]

• Body Protection: A long-sleeved laboratory coat is required. For procedures with a higher risk of contamination, an impervious or poly-coated gown should be worn.[2][4]

• Respiratory Protection: All handling of the solid compound and preparation of solutions should be conducted in a certified chemical fume hood to avoid inhalation of dust or aerosols.[1] If a fume hood is not available, a suitable respirator must be used.

Operational Plan: From Receipt to Disposal

A systematic approach to handling N-Desethyl amodiaquine-d5 ensures safety and maintains the integrity of the compound.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• The compound should be stored in a tightly sealed container in a well-ventilated area.[1]

• Recommended storage is at -20°C for up to one month or -80°C for up to six months for stock solutions.[5][6]

2. Preparation of Solutions:

• All work must be performed in a chemical fume hood.[1]

• Before handling, allow the container to equilibrate to room temperature to prevent condensation.

• N-Desethyl amodiaquine-d5 is soluble in DMSO and methanol.

• When preparing stock solutions, use the smallest feasible quantity of the compound.

3. Handling during Experiments:

• Avoid contact with skin and eyes.[1]

• Do not eat, drink, or smoke in the laboratory.[1]

• Wash hands thoroughly after handling.[1]

• In case of accidental exposure, follow the first aid measures outlined in the Safety Data Sheet.[1]

4. Spill Management:

• In the event of a spill, evacuate the area and remove all sources of ignition.[1]

• Wear appropriate PPE, including respiratory protection.

• Contain the spill using non-combustible absorbent material such as clay or vermiculite.[1]

• Collect the absorbed material into a sealed container for hazardous waste disposal.[1]

5. Disposal:

• N-Desethyl amodiaquine-d5 and any contaminated materials should be treated as hazardous waste.

• Dispose of the waste through a licensed hazardous material disposal company.[1]

• Do not dispose of the compound in sanitary sewers or landfills.[1]

Quantitative Data Summary

Parameter	Value	Reference
Storage Temperature	-20°C (short-term) or -80°C (long-term)	[5][6]
Molecular Weight	332.84 g/mol	[1][7]
CAS Number	1216894-33-5	[1]

Experimental Workflow

Caption: Workflow for the safe handling and disposal of N-Desethyl amodiaquine-d5.

References

• 1. lgcstandards.com [lgcstandards.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Personal Protective Equipment in Chemistry | Environmental Health and Safety [ehs.dartmouth.edu]
• 4. gerpac.eu [gerpac.eu]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]